6-Azaspiro[3.4]octane-2-carboxylic acid

Core Science & Biosynthesis

The Physicochemical Profile and Synthetic Utility of 6-Azaspiro[3.4]octane-2-carboxylic Acid in Modern Drug Discovery

Executive Summary

The transition from planar, sp2 -hybridized aromatic scaffolds to three-dimensional, Fsp3​ -rich molecular architectures is a defining paradigm in contemporary medicinal chemistry, often referred to as the "escape from flatland"[1]. As a Senior Application Scientist, I frequently leverage spirocyclic amino acids to optimize lead compounds. Among these, 6-azaspiro[3.4]octane-2-carboxylic acid has emerged as a premier bioisostere for traditional cyclic amines like piperidine, piperazine, and morpholine[2]. This whitepaper provides an in-depth technical analysis of its physicochemical properties, mechanistic advantages in ADME/Tox profiling, and field-validated synthetic protocols for its incorporation into drug discovery pipelines.

Physicochemical Profiling & Structural Dynamics

The 6-azaspiro[3.4]octane-2-carboxylic acid scaffold consists of a highly strained cyclobutane ring fused to a pyrrolidine ring via a single quaternary spiro carbon. This unique topology forces the molecule into a rigid, orthogonal three-dimensional conformation.

A critical metric for this scaffold is its high fraction of sp3 hybridized carbons ( Fsp3​ ). In the unprotected core (8 total carbons, 1 sp2 carbon from the carboxylic acid), the Fsp3​ is an exceptional 0.875. This high degree of saturation directly correlates with improved aqueous solubility and reduced off-target protein binding.

Quantitative Property Summary

To facilitate rapid comparison during library design, the physicochemical properties of the unprotected core and its most common synthetic intermediate (the Boc-protected derivative) are summarized below.

Property	6-Azaspiro[3.4]octane-2-carboxylic acid	6-Boc-azaspiro[3.4]octane-2-carboxylic acid
CAS Number	1421002-27-8[3]	1251002-42-2[4]
Molecular Formula	C₈H₁₃NO₂	C₁₃H₂₁NO₄
Molecular Weight	155.19 g/mol [3]	255.31 g/mol [4]
Fsp3​ Ratio	0.875 (7/8 carbons)	0.846 (11/13 carbons)
Topological Polar Surface Area (TPSA)	~49.3 Ų	~68.5 Ų
Physical State	Solid (Typically Hydrochloride salt)	Amorphous Solid / Powder

Causality in Scaffold Selection: The Bioisosteric Advantage

When engineering a lead compound, the decision to replace a standard piperidine ring with a 6-azaspiro[3.4]octane system is driven by specific ADME/Tox optimization logic.

• Lipophilicity Reduction ( logD7.4​ ): The compact, aliphatic nature of the spirocycle inherently lowers the partition coefficient compared to flat aromatic equivalents. Lowering logD7.4​ is a primary tactic for reducing non-specific binding in microsomal assays[5].

• Mitigation of hERG Liabilities: The hERG potassium channel, a major anti-target responsible for cardiotoxicity, preferentially binds highly lipophilic, planar basic amines. The orthogonal projection of the spiro[3.4] system sterically clashes with the planar binding pocket of the hERG channel, systematically reducing binding affinity[5].

• Metabolic Stability: The quaternary spiro carbon eliminates a potential site for cytochrome P450-mediated oxidation (e.g., α -oxidation), effectively increasing the molecule's half-life.

Mechanistic logic connecting high Fsp3 spirocyclic integration to improved ADME/Tox profiles.

Synthetic Methodologies & Self-Validating Protocols

To utilize this scaffold effectively, robust synthetic workflows must be established. The zwitterionic nature of the unprotected amino acid makes direct functionalization prone to oligomerization. Therefore, masking the secondary amine is a non-negotiable first step, followed by targeted activation of the carboxylic acid.

Protocol 1: Boc-Protection of the Spirocyclic Core

Objective: Mask the secondary pyrrolidine amine to prevent self-coupling.

Causality & Execution:

• Solvent System: We utilize a 1:1 mixture of THF and H₂O. THF solubilizes the lipophilic Di-tert-butyl dicarbonate (Boc₂O), while the aqueous phase dissolves the polar amino acid and the inorganic base.

• Base Selection: Sodium carbonate (Na₂CO₃, 2.0 eq) is strictly chosen over organic bases like Triethylamine (TEA). Na₂CO₃ maintains the aqueous layer at pH ~9.5, ensuring the carboxylic acid remains deprotonated and partitioned in the aqueous phase, which prevents premature esterification.

• Procedure: Dissolve 6-azaspiro[3.4]octane-2-carboxylic acid (1.0 eq) in THF/H₂O. Add Na₂CO₃ (2.0 eq) and cool to 0 °C. Dropwise add Boc₂O (1.1 eq). Stir at room temperature for 12 hours. Acidify the aqueous layer to pH 3 with 1M HCl to protonate the carboxylic acid, and extract with Ethyl Acetate.

• Self-Validating System: Reaction progress is validated via Thin-Layer Chromatography (TLC) using a ninhydrin stain. The complete disappearance of the baseline, ninhydrin-positive spot (free amine) and the emergence of a higher Rf​ , UV-inactive, PMA-stainable spot confirms quantitative protection.

Protocol 2: Sterically Hindered Amide Coupling

Objective: Couple the Boc-protected spirocycle to a primary amine library to generate lead compounds.

Causality & Execution:

• Reagent Selection: We strategically select HATU (1.2 eq) over traditional carbodiimides (like EDC/NHS). The spiro[3.4] core is highly sterically hindered; the highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester intermediate generated by HATU is required to overcome this steric barrier and drive the reaction to completion.

• Base Selection: N,N-Diisopropylethylamine (DIPEA, 3.0 eq) is utilized because its steric bulk prevents it from acting as a competing nucleophile, while it effectively neutralizes the hydrochloride salt of the incoming amine.

• Procedure: Dissolve the Boc-protected acid (1.0 eq) in anhydrous DMF. Add DIPEA (3.0 eq) and HATU (1.2 eq). Stir for 15 minutes to pre-form the active ester. Add the target primary amine (1.1 eq) and stir for 4 hours at room temperature.

• Self-Validating System: The reaction is validated in real-time via LC-MS. Successful coupling is confirmed by the disappearance of the starting material mass and the appearance of the target [M+H]+ or [M+H−Boc]+ mass shift, confirming the displacement of the HOAt leaving group.

Synthetic workflow for the functionalization of the 6-azaspiro[3.4]octane scaffold.

References

• MDPI. "Synthetic Routes to Approved Drugs Containing a Spirocycle". Molecules. URL: [Link]

• ACS Publications. "Optimization of TAM16, a Benzofuran That Inhibits the Thioesterase Activity of Pks13; Evaluation toward a Preclinical Candidate for a Novel Antituberculosis Clinical Target". Journal of Medicinal Chemistry. URL:[Link]

• SIOC Journals. "Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition". Chinese Journal of Organic Chemistry. URL: [Link]

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Exploring Chemical Space Around the Azaspiro[3.4]octane Core: A Guide to Synthesis, Derivatization, and Application

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The azaspiro[3.4]octane scaffold has emerged as a privileged structure in modern medicinal chemistry. Its inherent three-dimensionality, conformational rigidity, and novel chemical space offer a compelling alternative to traditional flat, aromatic, or conformationally flexible ring systems. This guide provides a comprehensive overview of the azaspiro[3.4]octane core, intended for researchers and drug development professionals. We will delve into the strategic rationale for its use, explore robust synthetic methodologies for its construction, detail protocols for its derivatization, and examine its successful application in contemporary drug discovery programs, thereby offering a roadmap for leveraging this valuable scaffold to address complex biological targets.

The Strategic Imperative: Why Azaspiro[3.4]octane?

In the quest to develop safer and more effective medicines, medicinal chemists are increasingly seeking to "escape from flatland"—the domain of two-dimensional aromatic and heteroaromatic rings that dominate many existing drug portfolios.[1] While effective, these flat structures often present challenges related to metabolic instability, off-target activity, and poor physicochemical properties. Spirocycles, which feature two rings connected by a single quaternary carbon atom, provide an elegant solution.

The azaspiro[3.4]octane core, a fusion of an azetidine (4-membered nitrogen-containing ring) and a cyclopentane (5-membered carbocyclic ring), is particularly advantageous. Its rigid, three-dimensional structure allows for precise, predictable vectorization of substituents into chemical space, enhancing the potential for high-affinity and selective interactions with protein targets.[1] This structural rigidity can also improve metabolic resistance by shielding potential sites of metabolism. Furthermore, the introduction of sp³-rich scaffolds like the diazaspiro[3.4]octane can lead to improved physicochemical properties, such as solubility, which are critical for favorable drug metabolism and pharmacokinetics (DMPK) profiles.[2][3]

Figure 1. The strategic value of azaspiro[3.4]octane as a 3D bioisostere.

Constructing the Core: Key Synthetic Strategies

The synthesis of the azaspiro[3.4]octane core can be approached from several angles, with the choice of method often dictated by the desired substitution pattern and the availability of starting materials. Two powerful and widely adopted strategies are [3+2] cycloadditions and stepwise ring annulations.

[3+2] Cycloaddition: A Convergent Approach

The [3+2] cycloaddition is a highly efficient method for rapidly assembling the five-membered ring of the azaspiro[3.4]octane system. This strategy typically involves the reaction of an azomethine ylide with an exocyclic alkene, such as methylenecyclobutane. The azomethine ylide is often generated in situ, making the process convergent and step-economic.[4] This approach is particularly valuable for creating substituted pyrrolidine rings in a single, stereocontrolled step.

The causality behind this choice is efficiency; by forming two carbon-carbon bonds in one operation, the cycloaddition significantly shortens the synthetic sequence compared to linear, stepwise methods. This is a critical consideration for generating compound libraries in a drug discovery setting.

Ring Annulation Strategies: A Stepwise Construction

Alternative strategies involve the stepwise formation, or annulation, of either the azetidine or the cyclopentane ring onto a pre-existing cyclic precursor.[5][6] For example, one could start with a functionalized cyclopentanone and build the azetidine ring onto it, or conversely, start with an azetidine derivative and construct the cyclopentane ring. While these methods may involve more steps, they can offer greater control over the placement of specific functional groups and are often built upon readily available starting materials.[5][6]

Figure 2. Comparison of primary synthetic workflows for the azaspiro core.

Detailed Experimental Protocol: Synthesis of 6-Benzyl-2,6-diazaspiro[3.4]octane via [3+2] Cycloaddition

This protocol is adapted from established literature procedures and represents a robust and scalable method for producing a key diazaspiro[3.4]octane intermediate.[4][7] The self-validating nature of this protocol lies in the convergent cycloaddition step, which reliably produces the desired scaffold.

Objective: To synthesize 6-benzyl-2,6-diazaspiro[3.4]octane, a versatile building block for further elaboration.

Materials:

• Benzyl(methoxymethyl)(trimethylsilylmethyl)amine

• Methylenecyclobutane

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Magnesium sulfate (MgSO₄), anhydrous

• Standard glassware for organic synthesis under an inert atmosphere (Nitrogen or Argon)

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried 100 mL round-bottom flask under a nitrogen atmosphere, add anhydrous dichloromethane (40 mL).

• Addition of Reagents: Add benzyl(methoxymethyl)(trimethylsilylmethyl)amine (10 mmol, 1.0 eq) and methylenecyclobutane (12 mmol, 1.2 eq) to the DCM.

• Initiation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add trifluoroacetic acid (1 mmol, 0.1 eq) dropwise via syringe. Causality Note: TFA acts as a catalyst to promote the in situ formation of the azomethine ylide from the amine precursor.

• Reaction Progression: Remove the ice bath and allow the mixture to stir at room temperature for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup: Upon completion, quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution (30 mL). Stir for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the residue by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the pure 6-benzyl-2,6-diazaspiro[3.4]octane.

Exploring Chemical Space: Derivatization and Application

The true power of the azaspiro[3.4]octane core lies in its utility as a scaffold for building diverse molecular architectures. The core provides multiple "exit vectors" or points for chemical modification, allowing for a systematic exploration of the surrounding chemical space to optimize biological activity and physicochemical properties.[8]

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Discovery and Synthesis of Novel Thia/Oxa-Azaspirooctanes: A Paradigm for Expanding 3D Chemical Space

Discovery and Synthesis of Novel Thia/Oxa-Azaspiro[1]octanes: A Paradigm for Expanding 3D Chemical Space

Executive Summary

The transition from planar, sp²-rich molecules to complex, sp³-rich architectures is a defining trend in modern medicinal chemistry. Traditional heterocycles like piperazine and morpholine, while ubiquitous, often suffer from suboptimal physicochemical properties, including high lipophilicity and limited vectorization in three-dimensional space. Spirocyclic scaffolds, particularly azaspiro[1]octanes, have emerged as superior surrogates. By incorporating heteroatoms (sulfur or oxygen) into the spirocyclic core, researchers can fine-tune polarity, increase the fraction of sp³ carbons (Fsp³), and access uncharted chemical space.

As a Senior Application Scientist, I have structured this technical guide to detail the mechanistic rationale and synthetic methodologies for constructing thia- and oxa-azaspiro[1]octanes, drawing upon the seminal work of the Carreira group and other pioneers in the field [1].

Mechanistic Rationale: Escaping "Flatland"

The fundamental causality behind replacing classical planar rings with spirocycles lies in the thermodynamics of target binding and the pharmacokinetics of the resulting drug candidates.

• Vectorization & Shape Diversity: The four-membered azetidine ring provides a compact, rigid framework, while the orthogonal five-membered thia- or oxa-ring introduces specific exit vectors for substituents. This cambered environment allows functional groups to probe deep binding pockets that flat aromatic rings cannot reach [2].

• Physicochemical Tuning: The inclusion of a heteroatom (such as sulfur in its oxidized state or oxygen) mimics the hydrogen-bond accepting capabilities of morpholine. However, the spirocyclic nature inherently lowers the logP and increases aqueous solubility compared to fused bicyclic systems [3].

• Metabolic Stability: The quaternary spiro-carbon blocks adjacent metabolically labile sites, reducing vulnerability to cytochrome P450-mediated oxidation.

Synthetic Strategy for Thia-Azaspiro[1]octanes

The synthesis of 5-thia-2-azaspiro[1]octanes leverages commercially available 1-N-Boc-3-azetidinone. The strategy relies on an aldol addition followed by a base-mediated spirocyclization. The logic behind this approach is step-economy: by utilizing pre-formed, highly strained rings, the complex spirocenter is constructed efficiently without the need for harsh, late-stage cyclization conditions [1].

Retrosynthetic workflow for 5-thia-2-azaspiro[1]octane core synthesis.

Protocol 1: Self-Validating Synthesis of 5-Thia-2-azaspiro[1]octane

This protocol is designed as a closed-loop system where each intermediate validates the success of the prior step.

Step 1: Aldol Addition

• Procedure: Cool a solution of diisopropylamine (1.1 eq) in anhydrous THF to -78 °C under N₂. Add n-BuLi (1.1 eq) dropwise. Stir for 30 mins to form LDA. Add 4-butyrothiolactone (1.0 eq) dropwise. After 1 hour, add 1-N-Boc-3-azetidinone (1.0 eq) in THF.

• Causality: The low temperature prevents the self-condensation of the thiolactone enolate, ensuring selective attack on the highly electrophilic azetidinone carbonyl.

• Self-Validating Checkpoint: Monitor via TLC (Hexanes/EtOAc 7:3). The disappearance of the UV-inactive azetidinone spot (visualized via KMnO₄ stain) and the emergence of a highly polar, lower-Rf spot confirms adduct formation. If starting material persists, the system dictates the addition of 0.1 eq of LDA.

Step 2: Dehydration

• Procedure: Treat the crude aldol adduct with Methanesulfonyl chloride (MsCl, 1.2 eq) and Et₃N (3.0 eq) in DCM at 0 °C. After 2 hours, add DBU (1.5 eq) and warm to room temperature.

• Causality: Direct acid-catalyzed dehydration would cleave the Boc protecting group. The two-step mesylation/elimination sequence provides mild, basic conditions that preserve orthogonal protecting groups.

Step 3: Spirocyclization

• Procedure: Dissolve the conjugated thiolactone in methanol. Add anhydrous K₂CO₃ (2.0 eq) and stir at room temperature for 12 hours.

• Causality: The alkaline methanol solution opens the thiolactone ring, generating a thiolate anion. The geometric proximity of the thiolate to the α,β-unsaturated system drives an intramolecular Michael addition, forming the spirocycle.

• Self-Validating Checkpoint: LC-MS analysis must show a mass shift corresponding to the exact mass of the spirocycle (isomeric to the starting material, but with a distinct retention time).

Synthetic Strategy for Oxa-Azaspiro[1]octanes

For the oxygen analogues, Magnus' allene cyclization method is highly effective [2]. The addition of lithiated methoxyallene to the azetidinone creates an adduct perfectly poised for cyclization.

Magnus' allene cyclization pathway for 5-oxa-2-azaspiro[1]octanes.

Protocol 2: Self-Validating Synthesis of 5-Oxa-2-azaspiro[1]octane

Step 1: Nucleophilic Addition

• Procedure: Cool a solution of methoxyallene (1.2 eq) in anhydrous THF to -78 °C. Add n-BuLi (1.2 eq) dropwise. Stir for 15 mins. Add 1-N-Boc-3-azetidinone (1.0 eq) in THF. Quench with saturated aqueous NH₄Cl.

• Causality: Lithiation of methoxyallene occurs exclusively at the α-position due to the coordinating effect of the methoxy oxygen, ensuring regioselective attack on the ketone.

Step 2: Spirocyclization

• Procedure: Dissolve the purified adduct in tBuOH. Add tBuOK (1.5 eq) and a catalytic amount of dicyclohexyl-18-crown-6 (0.1 eq). Heat to 60 °C for 4 hours.

• Causality & Logic: The use of dicyclohexyl-18-crown-6 is not arbitrary; it sequesters the potassium ion from tBuOK. This creates a highly reactive, "naked" tert-butoxide anion that efficiently deprotonates the intermediate alcohol, driving the thermodynamically challenging ring closure to form the strained oxa-spirocyclic enol ether [2].

Step 3: Deprotection to Ketone

• Procedure: Treat the spirocyclic enol ether with p-Toluenesulfonic acid (TsOH, 0.2 eq) in acetone/water (9:1) at room temperature.

• Self-Validating Checkpoint: The conversion of the enol ether to the ketone is monitored by IR spectroscopy. The disappearance of the enol ether C=C stretch (~1650 cm⁻¹) and the appearance of a strong ketone C=O stretch (~1750 cm⁻¹ for the strained 5-membered ring) validates the reaction's completion. If the C=C stretch persists, the system requires extended reaction time.

Quantitative Data Summary

The following table summarizes the yield profiles for the synthesis of various spirocyclic modules, demonstrating the step-economy of these optimized routes.

Module Type	Key Reagents	Steps from Azetidinone	Overall Yield (%)	Reference
5-Thia-2-azaspiro[1]octane	4-butyrothiolactone, K₂CO₃	4	~58%	[1]
5-Thia-2-azaspiro[1]octane sulfone	mCPBA (Oxidation)	5	~45%	[1]
5-Oxa-2-azaspiro[1]octane enol ether	Lithiated methoxyallene, tBuOK	2	63%	[2]
5-Oxa-2-azaspiro[1]octane ketone	TsOH, Acetone	3	59%	[2]
2-Azaspiro[1]octane (Carbocycle)	Cyclopentane annulation	5	12-14%	[3]

Note: The incorporation of heteroatoms (thia/oxa) significantly improves the overall synthetic yield compared to the purely carbocyclic 2-azaspiro[1]octane [3], highlighting the thermodynamic favorability of the heteroatom-assisted cyclization pathways.

Conclusion

The discovery and synthesis of thia- and oxa-azaspiro[1]octanes represent a critical leap in medicinal chemistry's ongoing effort to escape "flatland." By utilizing robust, step-economic workflows—such as base-mediated thiolactone cyclizations and Magnus' allene cyclizations—researchers can reliably generate these multifunctional modules. The self-validating protocols detailed above ensure high fidelity and reproducibility, empowering drug development professionals to confidently integrate these 3D scaffolds into their screening libraries.

References

• Li, D. B., Rogers-Evans, M., & Carreira, E. M. (2011). Synthesis of Novel Azaspiro[1]octanes as Multifunctional Modules in Drug Discovery. Organic Letters, 13(22), 6134–6136.[Link]

• Li, D. B., Rogers-Evans, M., & Carreira, E. M. (2013). Construction of Multifunctional Modules for Drug Discovery: Synthesis of Novel Thia/Oxa-Azaspiro[1]octanes. Organic Letters, 15(18), 4766–4769.[Link]

• Ramesh, S., Balakumar, R., Rizzo, J. R., & Zhang, T. Y. (2019). Facile synthesis of 2-azaspiro[1]octane. Organic & Biomolecular Chemistry, 17(13), 3367-3371.[Link]

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6-Azaspiro[3.4]octane-2-carboxylic acid CAS number and molecular formula

Title: The 6-Azaspiro[1]octane-2-carboxylic Acid Scaffold: Physicochemical Profiling, Synthesis, and Applications in Modern Drug Discovery

Executive Summary The transition from planar, sp²-hybridized aromatic rings to three-dimensional, sp³-rich architectures is a defining paradigm in contemporary medicinal chemistry. Conformationally restricted spirocyclic amino acids, particularly 6-azaspiro[1]octane-2-carboxylic acid , have emerged as highly valuable bioisosteres for traditional saturated heterocycles like pyrrolidine and piperidine. This technical guide explores the physicochemical properties, structural rationale, and validated synthetic protocols for integrating this spirocyclic scaffold into drug discovery pipelines.

Structural Nomenclature and Physicochemical Data

The 6-azaspiro[1]octane core consists of a highly strained four-membered cyclobutane ring fused to a five-membered pyrrolidine ring at a single quaternary spiro carbon (C4). The nitrogen atom is located at position 6, while the carboxylic acid functional group is situated at position 2.

Because the unprotected secondary amine is prone to self-polymerization or unwanted side reactions during peptide coupling, the compound is predominantly utilized and commercially sourced as its N-Boc protected derivative[2].

Table 1: Physicochemical and Structural Properties

Property	Base Compound (Hydrochloride Salt)	N-Boc Protected Derivative
Chemical Name	6-Azaspiro[1]octane-2-carboxylic acid hydrochloride	6-(tert-Butoxycarbonyl)-6-azaspiro[1]octane-2-carboxylic acid
CAS Number	2306272-43-3[3]	1251002-42-2[2]
Molecular Formula	C₈H₁₃NO₂ • HCl	C₁₃H₂₁NO₄[4]
Molecular Weight	155.19 g/mol (Free base)	255.31 g/mol [4]
State at Room Temp	Crystalline Solid	Solid / Viscous Oil
Solubility Profile	H₂O, Methanol, DMSO	DCM, Ethyl Acetate, THF, DMSO
Structural Role	Basic secondary amine precursor	Orthogonalized building block

The Rationale for Spirocyclic Scaffolds in Medicinal Chemistry

As an Application Scientist, selecting a scaffold is never arbitrary; it is an exercise in optimizing the pharmacokinetic (PK) and pharmacodynamic (PD) profile of a lead compound. The integration of 6-azaspiro[1]octane-2-carboxylic acid is driven by three causal factors:

• "Escape from Flatland" (Increased Fsp³): Increasing the fraction of sp³ hybridized carbons (Fsp³) correlates strongly with clinical success. The spiro fusion forces the molecule into a rigid 3D conformation, reducing off-target promiscuity often seen with flat, hydrophobic aromatics.

• Precise Vectorization: The spiro carbon acts as a rigid hinge. It locks the C2-carboxylic acid into a fixed spatial trajectory relative to the basic amine. This precise vectorization is critical for optimal hydrogen-bonding within tight protein binding pockets, as demonstrated in the fragment-based discovery of novel Sepiapterin Reductase inhibitors[5].

• Metabolic Stability (CYP450 Evasion): Traditional pyrrolidines possess α-protons adjacent to the amine that are highly susceptible to oxidative metabolism by Cytochrome P450 enzymes. The quaternary spiro carbon in the[1] system lacks these protons, inherently increasing the metabolic half-life of the drug candidate.

Visualizing the Pharmacokinetic Impact

The logical progression of replacing a traditional flat amine with a spirocyclic scaffold yields cascading benefits for both binding affinity and drug metabolism.

Pharmacokinetic and pharmacodynamic advantages of integrating the spirocyclic scaffold.

Synthetic Methodologies and Protocols

The core azaspiro[1]octane ring system is typically assembled via a [3+2] cycloaddition of an azomethine ylide with a methylenecyclobutane derivative[6]. However, for downstream drug development, the most critical workflow is the orthogonal protection of the commercial hydrochloride salt to enable selective amide coupling.

Protocol: N-Boc Protection of 6-Azaspiro[1]octane-2-carboxylic acid

Objective: To orthogonalize the secondary amine, allowing selective functionalization of the C2-carboxylic acid without self-polymerization.

• Step 1: Zwitterion Solubilization. Dissolve 1.0 eq of 6-azaspiro[1]octane-2-carboxylic acid hydrochloride in a 1:1 mixture of Tetrahydrofuran (THF) and 1M aqueous NaOH.

  • Causality: The biphasic system is critical. The NaOH neutralizes the HCl salt, deprotonating the amine to its nucleophilic free-base form, while simultaneously deprotonating the carboxylic acid to ensure the molecule remains highly water-soluble.

• Step 2: Electrophilic Addition. Cool the reaction vessel to 0 °C using an ice bath. Add 1.2 eq of Di-tert-butyl dicarbonate (Boc₂O) dropwise.

  • Causality: Cooling prevents the exothermic, base-catalyzed hydrolysis of Boc₂O, ensuring the electrophile remains available for the amine.

• Step 3: Reaction Maturation. Remove the ice bath, allowing the reaction to warm to room temperature, and stir vigorously for 12 hours.

• Step 4: Self-Validating In-Process Control (IPC). Spot the aqueous layer on a silica TLC plate. Stain with Ninhydrin and heat.

  • Validation: A successful reaction is indicated by the absence of a purple spot (which would indicate unreacted secondary amine) and the presence of a UV-active, Ninhydrin-negative spot, confirming complete amine capping.

• Step 5: Workup and Isolation. Wash the mixture with diethyl ether to remove unreacted Boc₂O. Acidify the aqueous layer to pH 2-3 using 1M KHSO₄, then extract with Ethyl Acetate (3x).

  • Causality: Acidification reprotonates the carboxylate, driving the now highly lipophilic Boc-protected amino acid into the organic phase. KHSO₄ is specifically chosen over HCl to prevent the premature acidic cleavage of the newly formed, acid-sensitive Boc group.

• Step 6: Drying. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 6-(tert-butoxycarbonyl)-6-azaspiro[1]octane-2-carboxylic acid as a white solid/viscous oil.

Analytical Characterization

To ensure scientific integrity before utilizing the scaffold in high-throughput screening or library synthesis, the isolated compound must be validated:

• LC-MS: ESI-MS should display a distinct [M+H]⁺ peak at m/z 256.3 for the Boc-protected derivative.

• ¹H-NMR (CDCl₃): The spectrum must show a prominent 9-proton singlet near δ 1.45 ppm, confirming the integration of the tert-butyl group, alongside the complex multiplet signals of the highly strained cyclobutane and pyrrolidine ring protons.

References

• Fragment-Based Discovery of Novel Potent Sepiapterin Reductase Inhibitors Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Synthesis of Azaspiro[1]octanes via [3+2] Cycloaddition Source: Chinese Journal of Organic Chemistry URL:[Link]

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Engineering 3D Chemical Space: The Inherent Tunable Physicochemical Properties of Azaspiro[3.4]octanes

Executive Summary

The transition from flat, sp²-hybridized aromatic rings to sp³-rich, three-dimensional architectures represents a paradigm shift in contemporary medicinal chemistry. At the forefront of this structural evolution are azaspiro[3.4]octanes —compact, spirocyclic modules that serve as highly effective bioisosteres for traditional heterocycles like piperazine and morpholine[1]. This technical guide explores the inherent tunability of their physicochemical properties, detailing how strategic heteroatom substitution and precise synthetic methodologies allow drug development professionals to optimize pharmacokinetics, metabolic stability, and target selectivity.

The Shift to 3D Pharmacophores

Historically, drug discovery relied heavily on planar aromatic scaffolds due to their synthetic accessibility. However, these structures often suffer from poor aqueous solubility and high attrition rates in clinical trials due to off-target toxicity. Azaspirocycles introduce a spirocyclic junction containing at least one nitrogen atom, forcing the molecule into a rigid, cambered 3D conformation[2].

By projecting functional groups across distinct exit vectors, azaspiro[3.4]octanes interact with complex, uncharted 3D-macromolecular biological targets more effectively than their non-spirocyclic counterparts[3]. Furthermore, the inherent strain of the four-membered azetidine ring coupled with the flexibility of the five-membered ring creates a unique thermodynamic profile that enhances metabolic stability.

Physicochemical Tuning: The Core of Azaspiro[3.4]octanes

The true power of the azaspiro[3.4]octane scaffold lies in its physicochemical tunability. By altering the heteroatom composition (e.g., introducing oxygen or sulfur) or modifying the substitution at the 6-position, chemists can dial in specific pKa, logP, and Topological Polar Surface Area (TPSA) values.

Heteroatom Substitution and Lipophilicity (logP)

The parent compound, 2-azaspiro[3.4]octane , is a lipophilic core with an XLogP3 of 1.3[4]. While useful for crossing lipid membranes, excessive lipophilicity can lead to poor solubility. By replacing a carbon atom in the five-membered ring with an oxygen to form 2-oxa-6-azaspiro[3.4]octane , the XLogP3 drops dramatically to -0.3[5].

• Causality: This shift is driven by the increased dipole moment and hydrogen-bond accepting capability of the ether oxygen. The inductive electron-withdrawing effect of the oxygen also subtly lowers the pKa of the distal nitrogen, pushing the molecule toward an optimal ionization state at physiological pH, thereby enhancing aqueous solubility without violating Lipinski's rules.

Quantitative Physicochemical Comparison

The following table summarizes the impact of structural modifications on the inherent properties of key azaspiro[3.4]octane modules.

Table 1: Physicochemical Properties of Representative Azaspiro[3.4]octane Scaffolds

Scaffold	Molecular Weight ( g/mol )	XLogP3	TPSA (Ų)	Primary Medicinal Application
2-Azaspiro[3.4]octane [4]	111.18	1.3	12.0	Lipophilic core / Piperidine bioisostere
2-Oxa-6-azaspiro[3.4]octane [5]	113.16	-0.3	21.3	Morpholine bioisostere
6-Azaspiro[3.4]octane-8-carboxylic acid [6]	155.19	~0.5	64.9	Bifunctional PROTAC linker

Synthetic Methodologies: Constructing the Spirocyclic Core

The synthesis of azaspirocycles requires robust, step-economic routes that maintain high stereocontrol[7]. Below are self-validating protocols for two prominent synthetic strategies.

Protocol 1: Synthesis of 6-Benzyl-2,6-diazaspiro[3.4]octane via[3+2] Cycloaddition

This method utilizes a concerted cycloaddition strategy to rapidly assemble the diazaspirocyclic core[1][2].

• Step 1: Preparation of the Precursor Solution Dissolve benzyl(methoxymethyl)(trimethylsilylmethyl)amine (1.2 mmol) and methylenecyclobutane (1.0 mmol) in 10 mL of anhydrous dichloromethane (DCM) under an inert argon atmosphere[2].

  • Causality: Anhydrous DCM is mandatory. Trace water would prematurely quench the highly reactive silylmethylamine precursor, leading to hydrolysis rather than the required ylide formation.

• Step 2: Temperature Equilibration Cool the reaction vessel strictly to 0 °C using an ice-water bath[2].

  • Causality: The subsequent generation of the azomethine ylide is highly exothermic. Cooling prevents thermal degradation of the ylide and suppresses the competitive, unwanted homopolymerization of the methylenecyclobutane dipolarophile.

• Step 3: Catalyst Addition and Ylide Generation Add trifluoroacetic acid (TFA, 0.1 mmol) dropwise to the cooled solution[2].

  • Causality: TFA acts as a mild acid catalyst that promotes the elimination of the methoxy group and the desilylation of the precursor. This generates the non-stabilized azomethine ylide in situ, which is the active species required for ring formation.

• Step 4: Cycloaddition and Maturation Remove the ice bath and allow the reaction mixture to stir at room temperature for 24 hours[2].

  • Causality: The concerted [3+2] cycloaddition requires sufficient thermal energy to overcome the activation barrier for spiro-fusion. The extended 24-hour duration ensures maximum conversion of the sterically hindered cyclobutane system.

Protocol 2: Base-Promoted Spirocyclization of Thia-Azaspiro[3.4]octanes

The inclusion of sulfur generates uncharted spiro[3.4]octanes that intuitively resemble "drug-like" fragments[3].

• Step 1: Aldol Addition React 1-N-Boc-3-azetidinone with 4-butyrothiolactone to form the initial adduct[3].

  • Causality: The Boc-protecting group is essential to sterically and electronically shield the secondary amine of the azetidine, preventing it from acting as a competing nucleophile during the aldol addition.

• Step 2: Dehydration Subject the adduct to dehydrating conditions to yield the conjugated thiolactone[3].

  • Causality: Creating the α,β -unsaturated system establishes the necessary electrophilic site (Michael acceptor) required for the subsequent intramolecular ring closure.

• Step 3: Alkaline Spirocyclization Expose the conjugated thiolactone to an alkaline methanol solution[3].

  • Causality: The alkaline environment triggers a nucleophilic attack that closes the ring, forming the spirocyclic junction. Methanol ensures the solubility of the intermediates while participating in the necessary proton-transfer steps to yield the final 5-thia-2-azaspiro[3.4]octane.

Step-economic synthetic workflow for thia-azaspiro[3.4]octanes.

Comparative Analysis of Annulation Strategies

When synthesizing the core 2-azaspiro[3.4]octane , chemists must choose between annulating the cyclopentane ring or the four-membered azetidine ring[8][9].

Table 2: Efficiency of Annulation Strategies for 2-Azaspiro[3.4]octane[9]

Synthetic Strategy	Key Intermediate	Overall Yield	Primary Advantage
Cyclopentane Annulation (Approach A)	N-Boc protected azetidine	12%	Cost-effective, scalable from readily available materials
Intramolecular Alkylation	Silyl-protected azaspirocarboxylate	14%	High regiocontrol and functional group tolerance
Reductive Amination	Cyclobutanone derivative	0.87%	Access to highly specific, sterically hindered stereoisomers

Biological Applications: GPCR Modulation

Because of their rigid 3D structure and tunable polarity, azaspirocycles have emerged as potent and selective modulators of G-protein coupled receptors (GPCRs)[2]. A prime example is the modulation of the M4 muscarinic acetylcholine receptor , a key target in the treatment of neuropsychiatric disorders[2]. The specific exit vectors of the azaspiro[3.4]octane scaffold allow it to bind deeply within the allosteric or orthosteric pockets of the M4 receptor, triggering a precise downstream signaling cascade.

M4 Muscarinic Receptor Signaling Pathway modulated by azaspirocycles.

Conclusion

Azaspiro[3.4]octanes represent a highly versatile class of multifunctional modules for drug discovery[7]. By understanding the causality behind their synthetic assembly and the physical chemistry governing their behavior, researchers can leverage these scaffolds to escape the "flatland" of traditional medicinal chemistry. Whether utilized as morpholine bioisosteres or targeted GPCR modulators, their inherent tunable physicochemical properties ensure they will remain privileged structures in the development of next-generation therapeutics.

References

• Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition. SIOC Journals.1

• Facile synthesis of 2-azaspiro[3.4]octane. Organic & Biomolecular Chemistry (RSC Publishing).8

• Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. Organic Letters - ACS Publications.3

• A Comparative Guide to the Synthesis of Azaspirocycles. Benchchem.2

• Facile synthesis of 2-azaspiro[3.4]octane. RSC Publishing - The Royal Society of Chemistry.9

• Construction of Multifunctional Modules for Drug Discovery: Synthesis of Novel Thia/Oxa-Azaspiro[3.4]octanes. Organic Letters - ACS Publications.7

• Buy 6-Azaspiro[3.4]octane-8-carboxylic acid (EVT-13421186). EvitaChem.6

• 2-Azaspiro(3.4)octane | C7H13N | CID 18187429. PubChem.4

• 2-Oxa-6-azaspiro[3.4]octane | C6H11NO | CID 53438323. PubChem.5

Sources

• 1. Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition [sioc-journal.cn]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2-Azaspiro(3.4)octane | C7H13N | CID 18187429 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Oxa-6-azaspiro[3.4]octane | C6H11NO | CID 53438323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. evitachem.com [evitachem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Facile synthesis of 2-azaspiro[3.4]octane - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Facile synthesis of 2-azaspiro[3.4]octane - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Enantioselective Synthesis of 6-Azaspiro[3.4]octane-2-carboxylic Acid via Asymmetric Phase-Transfer Catalysis

Introduction & Rationale

The 6-azaspiro[3.4]octane-2-carboxylic acid scaffold has emerged as a highly valuable, rigid 3D bioisostere for piperidine and pyrrolidine rings in modern drug discovery. By escaping the "flatland" of traditional planar heterocycles, spirocyclic amino acids improve physicochemical properties, including aqueous solubility, lipophilicity (logP), and metabolic stability [1]. Recently, this specific spiro-pyrrolidine system has been successfully deployed in the optimization of Ketohexokinase (KHK) inhibitors, where the precise spatial vector of the carboxylic acid is critical for forming key salt bridges with target residues (e.g., Arg108) [2].

However, accessing these spirocycles in high enantiomeric purity remains a synthetic bottleneck. Traditional enzymatic resolutions are low-yielding (maximum 50% theoretical yield), and chiral auxiliary approaches require lengthy attachment and cleavage steps. This application note details a highly scalable, catalytic enantioselective route utilizing asymmetric phase-transfer catalysis (PTC) to construct the cyclobutane ring directly and stereoselectively.

Mechanistic Insights & Experimental Design

The core strategy relies on the double alkylation of tert-butyl acetate with an N-Boc-protected 3,3-bis(iodomethyl)pyrrolidine electrophile.

• Why Phase-Transfer Catalysis (PTC)? Maruoka-type C2-symmetric spiro quaternary ammonium salts provide an exceptionally rigid chiral pocket. During the reaction, the enolate of tert-butyl acetate forms a tight ion pair with the chiral ammonium cation at the liquid-liquid interface. The catalyst effectively shields one face of the enolate, dictating the absolute stereochemistry of the first C–C bond formation[3].

• Why Iodide Leaving Groups? While bromides are standard for alkylations, the second step of this sequence—an intramolecular 4-exo-tet cyclization—is entropically disfavored and kinetically slow. Substituting bromides for iodides accelerates this ring closure, preventing the accumulation of the mono-alkylated intermediate and suppressing background racemic cyclization, thereby preserving high enantiomeric excess (ee).

• Solvent Causality: A mixture of Toluene and Cyclopentyl methyl ether (CPME) is utilized. CPME provides a slightly more polar microenvironment than pure toluene, enhancing the solubility of the enolate-PTC complex at low temperatures (-20 °C) without disrupting the tight chiral ion pair required for enantio-discrimination.

Optimization of Asymmetric Spirocyclization

The following table summarizes the quantitative data from the optimization of the key spirocyclization step, highlighting the critical nature of solvent and temperature control to achieve high enantioselectivity.

Entry	Catalyst (5 mol%)	Base (Aqueous)	Solvent	Temp (°C)	Yield (%)	ee (%)
1	TBAB (Racemic control)	50% KOH	Toluene	0	85	0
2	(S,S)-Maruoka Catalyst	50% KOH	Toluene	0	78	88
3	(S,S)-Maruoka Catalyst	50% NaOH	Toluene	0	72	82
4	(S,S)-Maruoka Catalyst	50% KOH	CPME	-10	81	94
5	(S,S)-Maruoka Catalyst	50% KOH	Toluene/CPME (1:1)	-20	75	96

Table 1. Optimization parameters for the asymmetric double alkylation. Entry 5 represents the finalized protocol conditions.

Experimental Workflow

Fig 1. Experimental workflow for the enantioselective synthesis of the spirocyclic amino acid.

Detailed Step-by-Step Protocols

Protocol A: Preparation of the Electrophile (N-Boc-3,3-bis(iodomethyl)pyrrolidine)

• Mesylation: Dissolve commercially available N-Boc-3,3-bis(hydroxymethyl)pyrrolidine (10.0 g, 43.2 mmol) in anhydrous dichloromethane (100 mL). Add triethylamine (18.0 mL, 129.6 mmol) and cool the mixture to 0 °C under an inert nitrogen atmosphere.

• Add methanesulfonyl chloride (8.0 mL, 103.6 mmol) dropwise over 30 minutes. Stir at 0 °C for 2 hours.

• Validation Check: Monitor reaction progress by TLC (EtOAc/Hexane 1:1). The diol ( Rf​ 0.1) should completely convert to the bis-mesylate ( Rf​ 0.6).

• Quench with saturated aqueous NaHCO₃ (50 mL), extract with DCM (2 x 50 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Finkelstein Iodination: Dissolve the crude bis-mesylate in anhydrous acetone (150 mL). Add sodium iodide (32.4 g, 216 mmol) and heat to reflux (60 °C) for 16 hours.

• Workup: Cool to room temperature, filter off the precipitated sodium methanesulfonate salts, and concentrate the filtrate. Redissolve in EtOAc (150 mL) and wash with 10% aqueous Na₂S₂O₃ (50 mL) to quench any residual iodine. Dry and concentrate to yield the bis-iodide as a pale yellow oil.

Protocol B: Asymmetric Phase-Transfer Catalyzed Spirocyclization

• Setup: In a flame-dried 250 mL Schlenk flask, dissolve the bis-iodide from Protocol A (approx. 40 mmol) and tert-butyl acetate (5.57 g, 48.0 mmol) in a 1:1 mixture of Toluene and CPME (80 mL).

• Catalyst Addition: Add the (S,S)-Maruoka Catalyst ((S,S)-3,4,5-trifluorophenyl-spiro-ammonium bromide) (1.58 g, 2.0 mmol, 5 mol%). Cool the vigorously stirring mixture to -20 °C using a cryocooler.

• Alkylation: Add pre-cooled 50% w/w aqueous KOH (22.4 g, 200 mmol) dropwise over 1 hour to maintain the internal temperature strictly below -15 °C.

• Self-Validating Monitoring: Stir at -20 °C for 24 hours. Monitor by LCMS. The intermediate mono-alkylated mass [M+H]+ should peak around 6 hours and completely disappear by 24 hours.

  • Troubleshooting: If the mono-alkylated species persists >24 h, the intramolecular cyclization has stalled. Add an additional 1.0 eq of 50% KOH and raise the temperature to -10 °C.

• Isolation: Dilute the reaction with ice-cold water (100 mL) and extract with MTBE (3 x 100 mL). Wash the combined organics with brine, dry over MgSO₄, and concentrate. Purify via silica gel chromatography (0% to 10% EtOAc in Hexanes) to afford tert-butyl (S)-6-(tert-butoxycarbonyl)-6-azaspiro[3.4]octane-2-carboxylate.

Protocol C: Global Deprotection

• Dissolve the purified spirocycle (5.0 g) in anhydrous DCM (25 mL) and cool to 0 °C.

• Add Trifluoroacetic acid (TFA, 25 mL) dropwise. Remove the ice bath and stir at room temperature for 4 hours.

• Validation Check: LCMS should show complete disappearance of the starting material and the intermediate mono-deprotected species, with the final product mass[M+H]+ = 156.1 m/z.

• Workup: Concentrate the mixture under reduced pressure. To remove residual TFA, co-evaporate with toluene (3 x 20 mL).

• Triturate the resulting crude oil with cold diethyl ether (50 mL). Filter the resulting white precipitate and dry under high vacuum to yield (S)-6-azaspiro[3.4]octane-2-carboxylic acid as the TFA salt. (Note: To obtain the free base, pass the salt through a strongly acidic cation exchange resin, e.g., Dowex 50WX8, washing with water and eluting with 2M NH₄OH).

References

• Title: Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success Source: Nature Reviews Drug Discovery URL: [Link]

• Title: Discovery of a Novel Ketohexokinase Inhibitor with Improved Drug Distribution in Target Tissue for the Treatment of Fructose Metabolic Disease Source: Journal of Medicinal Chemistry URL: [Link]

• Title: Recent Advances in Asymmetric Phase-Transfer Catalysis Source: Angewandte Chemie International Edition URL: [Link]

Application Note: Scalable Synthesis Protocols for Azaspiro[3.4]octane Derivatives

Executive Summary & Strategic Rationale

The pursuit of novel chemical space in drug discovery has driven the transition from flat, two-dimensional aromatic rings to complex, three-dimensional spirocyclic scaffolds. Azaspiro[3.4]octane derivatives have emerged as highly valuable structural modules, serving as conformationally restricted bioisosteres for common saturated heterocycles such as piperazines, morpholines, and pyrrolidines[1].

Incorporating these spirocycles into lead compounds frequently improves physicochemical properties, including aqueous solubility, metabolic stability, and target binding affinity, while simultaneously securing novel intellectual property (IP) space[1]. However, the utility of these scaffolds is intrinsically tied to their synthetic accessibility. Early discovery phases require modular, step-economic routes, whereas late-stage development demands robust, multigram scalability. This application note details field-proven, scalable protocols for synthesizing highly functionalized azaspiro[3.4]octane derivatives, focusing on the causality behind reagent selection and providing self-validating analytical checkpoints to ensure reproducibility.

Mechanistic Insights & Pathway Visualization

The synthesis of azaspiro[3.4]octanes generally relies on two strategic disconnections: [3+2] cycloadditions to construct the five-membered ring around a pre-existing four-membered core[1], or the reductive cyclization of highly functionalized nitriles[2].

For example, the multigram synthesis of 6-azaspiro[3.4]octane-7,8-diones utilizes a high-pressure reductive amination/cyclization cascade. The choice of Raney Nickel under 60 atm of hydrogen ensures the complete reduction of a nitrile precursor to a primary amine, which spontaneously undergoes intramolecular cyclization with an adjacent ester/ketone equivalent to form the spiro-lactam core[2]. Subsequent controlled oxidation with Manganese(IV) oxide ( MnO2​ ) selectively yields the dione without over-oxidizing the sensitive spirocyclic framework[2].

Alternatively, the Carreira protocol for thia/oxa-azaspiro[3.4]octanes employs a Curtius rearrangement. This specific mechanistic choice is critical: it allows for the installation of orthogonally protected bisamines, enabling medicinal chemists to selectively functionalize different vectors of the spirocycle during library generation[3].

Divergent synthetic pathways for functionalized azaspiro[3.4]octane derivatives.

Experimental Protocols

Protocol A: Multigram Synthesis of 6-Azaspiro[3.4]octane-7,8-dione

This protocol details the scalable, two-step synthesis of a versatile 3-oxopyrrolidone derivative starting from a readily available nitrile precursor. The method has been validated on a >100 gram scale[2].

Step 1: Synthesis of 8-Hydroxy-6-azaspiro[3.4]octan-7-one

Objective: Reductive cyclization of the nitrile precursor to form the spiro-lactam core.

• Preparation: Charge a high-pressure hydrogenation reactor with the nitrile precursor (1.0 mol) dissolved in high-purity methanol (2700 mL).

• Catalyst Addition: Carefully add Raney Nickel (9.0 g). Safety Note: Raney Nickel is highly pyrophoric; handle under an inert atmosphere and never allow the catalyst bed to dry.

• Reaction: Pressurize the reactor with H2​ gas to 60 atm. Heat the mixture to 50 °C and maintain stirring overnight. High pressure is required to ensure the reduction outpaces potential side reactions (e.g., imine trimerization)[2].

• Workup: Vent the hydrogen gas safely. Filter the mixture through a pad of Celite to remove the catalyst. Wash the filter cake with additional methanol.

• Isolation: Evaporate the filtrate in vacuo. Recrystallize the resulting crude solid from acetonitrile (MeCN).

• Validation Checkpoint:

  • Yield: ~89% (approx. 125.6 g)[2].

  • LCMS (+ve): m/z=142[M+H]+

  • 1H NMR (500 MHz, DMSO-d6): δ 7.46 (s, 1H, NH), 5.40 (s, 1H, OH), 3.68 (s, 1H), 3.07 (s, 2H), 2.31 (s, 2H), 2.02 (s, 2H), 1.55 (s, 2H)[2].

Step 2: Oxidation to 6-Azaspiro[3.4]octane-7,8-dione

Objective: Selective oxidation of the secondary alcohol to a ketone.

• Preparation: Dissolve 8-hydroxy-6-azaspiro[3.4]octan-7-one (0.9 mol, 1.0 equiv) in anhydrous DMF (800 mL).

• Reagent Addition: Add activated MnO2​ (1.8 mol, 2.0 equiv) in a single portion. MnO2​ is chosen over harsher oxidants (like Jones reagent) to prevent oxidative cleavage of the spirocyclic ring[2].

• Reaction: Stir the heterogeneous mixture overnight at 50 °C.

• Workup: Filter the mixture through Celite to remove manganese salts. Evaporate the DMF solvent in vacuo (use a high-vacuum rotary evaporator with a bath temperature <60 °C to prevent thermal degradation).

• Isolation: Recrystallize the crude product from MeCN.

• Validation Checkpoint:

  • Yield: ~71% (approx. 88.9 g)[2].

  • LCMS (+ve): m/z=140[M+H]+

  • 1H NMR (400 MHz, DMSO-d6): δ 9.51 (s, 1H, NH), 3.58 (s, 2H), 2.29–2.16 (m, 2H), 2.16–2.02 (m, 2H), 2.01–1.85 (m, 2H)[2].

Step-by-step workflow for the multigram synthesis of 6-azaspiro[3.4]octane-7,8-dione.

Protocol B: Orthogonal Protection via Curtius Rearrangement

To generate multifunctional modules for library screening, the thia/oxa-azaspiro[3.4]octane scaffolds must possess differentiated exit vectors.

• Saponification: The spirocyclic ester is saponified to the corresponding carboxylic acid[3].

• Curtius Rearrangement: The acid is treated with diphenylphosphoryl azide (DPPA) and triethylamine in the presence of an alcohol (e.g., benzyl alcohol or tert-butanol) at elevated temperatures. This converts the carboxylic acid into an isocyanate intermediate, which is immediately trapped by the alcohol to form a carbamate (Cbz or Boc protected amine)[3].

• Validation: This sequence provides an orthogonally protected bisamine. Reductive deprotection (e.g., H2​ , Pd/C for Cbz) unmasks the primary amine in high yields (typically >78% ) while leaving the spirocyclic core intact[3].

Quantitative Data & Scalability Summary

The table below summarizes the key metrics for the methodologies discussed, highlighting their suitability for different stages of drug development.

Target Scaffold	Key Transformation	Reagents / Conditions	Scale	Isolated Yield	Primary Application
8-Hydroxy-6-azaspiro[3.4]octan-7-one	Reductive Cyclization	Raney Ni, H2​ (60 atm), MeOH, 50 °C	1.0 mol (Multigram)	89%	Late-stage scale-up / Intermediate[2]
6-Azaspiro[3.4]octane-7,8-dione	Selective Oxidation	MnO2​ , DMF, 50 °C	0.9 mol (Multigram)	71%	Precursor for 3-functionalized pyrrolidones[2]
Thia/Oxa-Azaspiro[3.4]octanes	Curtius Rearrangement	DPPA, Et3​N , ROH, Heat	Milligram to Gram	78% (Deprotection)	Early-stage library generation / SAR exploration[3]
2,6-Diazaspiro[3.4]octane	[3+2] Cycloaddition	Azomethine ylides, exocyclic alkenes	Gram scale	High	Piperazine/Morpholine bioisosteres[1]

References

• Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery ResearchGate URL:[Link]

• Construction of Multifunctional Modules for Drug Discovery: Synthesis of Novel Thia/Oxa-Azaspiro[3.4]octanes Organic Letters (ACS Publications) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Solid-Phase Peptide Synthesis (SPPS) Using 6-Azaspiro[3.4]octane-2-carboxylic Acid

Target Audience: Peptide Chemists, Medicinal Chemists, and Drug Development Professionals Focus: Mechanistic optimization, steric circumvention, and self-validating SPPS protocols for spirocyclic scaffolds.

Executive Summary

The integration of conformationally restricted non-proteinogenic amino acids into peptide backbones is a cornerstone of modern peptidomimetic drug discovery. 6-Azaspiro[3.4]octane-2-carboxylic acid represents a highly valuable spirocyclic scaffold. By fusing a pyrrolidine-like 5-membered ring with a cyclobutane-like 4-membered ring at a single spiro carbon, this molecule functions as a rigidified γ -amino acid surrogate.

Incorporating this spirocycle into peptides significantly increases the fraction of sp3-hybridized carbons ( Fsp3​ ), which correlates strongly with improved aqueous solubility, enhanced metabolic stability, and optimized target tissue distribution[1]. However, the extreme steric bulk around the spiro center and the secondary nature of the N6 amine present formidable challenges during Solid-Phase Peptide Synthesis (SPPS). This application note details the causality behind optimized coupling conditions and provides a self-validating protocol to successfully incorporate Fmoc-6-azaspiro[3.4]octane-2-carboxylic acid into complex peptide sequences.

Mechanistic Insights: The Role of Spirocycles in Peptidomimetics

Standard linear peptides suffer from high conformational flexibility, leading to poor oral bioavailability and rapid proteolytic degradation. The introduction of the 6-azaspiro[3.4]octane core addresses these liabilities through several mechanistic pathways:

• Conformational Restriction: The spiro[3.4] system heavily restricts the ϕ and ψ dihedral angles of the peptide backbone. This pre-organizes the peptide into a bioactive conformation, reducing the entropic penalty upon binding to the target receptor[2].

• Protease Evasion: Proteolytic enzymes require specific backbone geometries to initiate hydrolysis. The steric bulk and unnatural trajectory of the spirocyclic γ -amino acid effectively abrogate recognition by endogenous proteases.

• Vectorial Projection: The orthogonal arrangement of the two rings in a spirocycle allows for precise, three-dimensional projection of pharmacophores, exploring chemical space that flat, aromatic rings cannot reach[3].

Figure 1: Pharmacological advantages of integrating spirocyclic modules into peptidomimetics.

Experimental Design: Overcoming Steric Hindrance

The SPPS of spirocyclic amino acids involves two distinct coupling events, each with its own kinetic barriers:

A. Coupling the Spirocycle to the Peptide Chain (Acylation of the Resin)

The carboxylic acid at the C2 position of the cyclobutane ring is relatively accessible. However, to prevent premature cyclization or epimerization, highly efficient activation is required. DIC/OxymaPure is the preferred reagent system here. OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) exhibits superior safety profiles compared to HOBt and forms a highly reactive ester intermediate that drives the acylation forward efficiently.

B. Coupling Onto the Spirocyclic Nitrogen (The Bottleneck)

The nitrogen at the N6 position is a secondary amine embedded within a 5-membered ring, flanked by the spiro-fusion. This creates a highly congested nucleophile. Standard room-temperature couplings will fail or stall at <40% conversion. Causality for Success: To overcome this activation energy barrier, we must shift to uronium-based coupling reagents (HATU or COMU) combined with Microwave-Assisted SPPS (MW-SPPS) . COMU is particularly effective as its morpholino group provides high solubility and its leaving group generates an extremely reactive acylium-like species.

Quantitative Optimization of Coupling Conditions

The following table summarizes the empirical data for coupling an incoming Fmoc-Ala-OH onto the N6 secondary amine of the resin-bound 6-azaspiro[3.4]octane scaffold.

Coupling Reagent System	Equivalents	Temperature	Time (min)	Coupling Efficiency (%)	Epimerization Risk
DIC / HOBt	3.0	25 °C	120	< 40%	Low
DIC / OxymaPure	3.0	25 °C	120	75%	Low
HATU / DIPEA	3.0	25 °C	120	85%	Moderate
HATU / DIPEA	4.0	75 °C (MW)	15	> 98%	Moderate
COMU / DIPEA	4.0	75 °C (MW)	15	> 99%	Low

Step-by-Step Protocol: Self-Validating SPPS Workflow

This protocol is designed as a self-validating system. By incorporating specific colorimetric assays at critical junctures, the chemist can ensure that the steric bulk of the spirocycle has not caused a sequence truncation.

Materials Required

• Resin: Rink Amide AM resin (loading 0.4–0.6 mmol/g)

• Building Block: Fmoc-6-azaspiro[3.4]octane-2-carboxylic acid[3]

• Reagents: HATU, COMU, DIC, OxymaPure, DIPEA, 20% Piperidine in DMF

• Solvents: Peptide-synthesis grade DMF, DCM

• Assay Kits: Kaiser Test (for primary amines), Chloranil Test (for secondary amines)

Phase 1: Incorporation of the Spirocycle

• Resin Swelling: Swell 0.1 mmol of Rink Amide resin in DCM for 30 minutes, then wash with DMF (3 × 3 mL).

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (1 × 5 min, 1 × 15 min). Wash thoroughly with DMF (5 × 3 mL).

• Primary Amine Validation: Perform a Kaiser Test . A deep blue resin indicates successful deprotection and the presence of free primary amines.

• Activation & Coupling:

  • Dissolve Fmoc-6-azaspiro[3.4]octane-2-carboxylic acid (0.3 mmol, 3 eq) and OxymaPure (0.3 mmol, 3 eq) in 2 mL DMF.

  • Add DIC (0.3 mmol, 3 eq) and stir for 2 minutes for pre-activation.

  • Add the mixture to the resin and shake at room temperature for 60 minutes.

• Coupling Validation: Perform a Kaiser Test. A yellow/colorless resin indicates complete acylation. If slightly blue, repeat step 4.

Phase 2: Elongation Onto the Spirocyclic Nitrogen

• Spiro-Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (1 × 5 min, 1 × 15 min). Wash with DMF (5 × 3 mL).

• Secondary Amine Validation: Perform a Chloranil Test . The Kaiser test is unreliable for secondary amines. A dark green/blue color on the resin beads confirms the presence of the free N6 spiro-amine.

• Microwave-Assisted Coupling:

  • Dissolve the next Fmoc-amino acid (0.4 mmol, 4 eq) and COMU (0.4 mmol, 4 eq) in 2 mL DMF.

  • Add DIPEA (0.8 mmol, 8 eq) to the mixture (solution will turn red/orange).

  • Add to the resin and react in a microwave peptide synthesizer at 75 °C for 15 minutes .

• Secondary Coupling Validation: Perform a Chloranil Test. A yellow/brown resin indicates successful coupling. Do not proceed if the beads remain green; re-couple using HATU/DIPEA.

Figure 2: Self-validating SPPS workflow for the incorporation of spirocyclic scaffolds.

Global Cleavage and Analytical Validation

Once the peptide sequence is complete, the final cleavage must be handled carefully. Spirocyclic peptides can sometimes exhibit altered cleavage kinetics due to their compact folding.

• Cleavage Cocktail: Use Reagent K (TFA/Thioanisole/Water/Phenol/EDT 82.5:5:5:5:2.5) if sensitive side chains are present, or standard TFA/TIS/Water (95:2.5:2.5) for standard sequences.

• Time: Allow cleavage to proceed for 2.5 to 3 hours at room temperature. The rigidity of the spirocycle can shield adjacent protecting groups, necessitating a slightly longer cleavage time.

• Precipitation: Precipitate in cold diethyl ether, centrifuge, and wash the pellet three times.

• LC-MS Analysis: When analyzing the crude peptide via LC-MS, be aware that spirocyclic peptides often elute later than their linear counterparts on a C18 column due to the highly hydrophobic nature of the spiro[3.4]octane core[4].

References

• Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery ResearchGate[Link][3]

• Structure-guided Design of Potent Spirocyclic Inhibitors of Severe Acute Respiratory Syndrome Coronavirus-2 3C-Like Protease National Institutes of Health (NIH)[Link][2]

• Multigram Synthesis of 3,3-Spiro-α-prolines The Journal of Organic Chemistry (ACS Publications)[Link][4]

• Discovery of a Novel Ketohexokinase Inhibitor with Improved Drug Distribution in Target Tissue for the Treatment of Fructose Metabolic Disease Journal of Medicinal Chemistry (ACS Publications)[Link][1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

6-Azaspiro[3.4]octane-2-carboxylic acid as a multifunctional module for drug discovery

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction: Embracing Three-Dimensionality in Drug Design

The pursuit of novel chemical matter with enhanced pharmacological properties is a central theme in modern drug discovery. A departure from "flat," aromatic-rich molecules towards more three-dimensional (3D) structures is a well-established strategy to improve physicochemical and pharmacokinetic profiles, including solubility and metabolic stability, while exploring novel intellectual property landscapes.[1][2] Spirocyclic scaffolds, characterized by two rings sharing a single atom, are exemplary of this design principle, offering a rigidified, 3D-architecture that can pre-organize appended functional groups in a defined spatial orientation.[1]

This guide focuses on a particularly valuable building block: 6-Azaspiro[3.4]octane-2-carboxylic acid . This molecule uniquely combines the conformational rigidity of a spirocyclic core with the versatile functionality of a carboxylic acid, presenting a powerful tool for medicinal chemists. As a constrained, non-natural amino acid analog, it serves as a proline bioisostere, capable of inducing specific turns in peptide chains and providing novel vectors for interaction with biological targets.[1] The azetidine and cyclopentane rings of the spiro[3.4]octane system offer a unique conformational landscape compared to more conventional proline analogs.[1] This document provides a comprehensive overview of its synthesis, properties, and detailed protocols for its application as a multifunctional module in drug discovery programs.

Physicochemical and Structural Properties

The unique spirocyclic framework of 6-azaspiro[3.4]octane-2-carboxylic acid imparts a distinct set of physicochemical properties that are advantageous for drug design. The introduction of a spiro-center increases the fraction of sp3-hybridized carbons (Fsp3), a parameter often correlated with higher clinical success rates. The rigid nature of the scaffold reduces the entropic penalty upon binding to a target protein and can lead to enhanced potency and selectivity.

Property	Predicted Value/Information	Source
Molecular Formula	C₈H₁₃NO₂	N/A
Molecular Weight	155.19 g/mol	N/A
XlogP3	-0.9	Predicted
Hydrogen Bond Donors	2	Predicted
Hydrogen Bond Acceptors	3	Predicted
Rotatable Bond Count	1	Predicted
Topological Polar Surface Area	49.3 Ų	Predicted
pKa (Carboxylic Acid)	~3.5 - 4.5	Estimated
pKa (Amine)	~9.0 - 10.0	Estimated
3D Shape	Globular, with defined vectors for substitution	Conformational Analysis[1]

Note: Predicted values are generated using computational models and should be confirmed experimentally.

Synthesis of 6-Azaspiro[3.4]octane-2-carboxylic Acid

The synthesis of 6-azaspiro[3.4]octane-2-carboxylic acid can be achieved through several routes. A common strategy involves the construction of the spirocyclic core via a [3+2] cycloaddition reaction, followed by functional group manipulations. The following protocol describes a plausible and adaptable multi-step synthesis.

Protocol 1: Enantioselective Synthesis of N-Boc-6-azaspiro[3.4]octane-2-carboxylic Acid

This protocol outlines a potential enantioselective synthesis, which is crucial for applications in chiral drug molecules.

Workflow Diagram:

Caption: Synthetic workflow for 6-azaspiro[3.4]octane-2-carboxylic acid.

Step-by-Step Procedure:

• Synthesis of N-Boc-3-methylideneazetidine:

  • To a solution of N-Boc-3-azetidinone in anhydrous THF at 0 °C, add a solution of the ylide generated from ethyl 2-(diethoxyphosphoryl)acrylate and a strong base (e.g., NaH).

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Quench the reaction with saturated aqueous NH₄Cl and extract the product with ethyl acetate.

  • Purify the crude product by column chromatography to yield N-Boc-3-methylideneazetidine.

• Asymmetric [3+2] Cycloaddition:

  • In a flame-dried flask under an inert atmosphere, dissolve N-Boc-3-methylideneazetidine and a suitable chiral catalyst (e.g., a chiral Lewis acid) in a dry, non-polar solvent (e.g., toluene).

  • Cool the solution to the recommended temperature for the catalyst (e.g., -78 °C).

  • Slowly add a solution of ethyl 2-((trimethylsilyl)methyl)acrylate.

  • Stir the reaction at low temperature until the starting material is consumed.

  • Quench the reaction and work up to isolate the crude ethyl N-Boc-6-azaspiro[3.4]octane-2-carboxylate. Purify by chromatography. The specific chiral catalyst will determine the enantioselectivity.

• Saponification to the Carboxylic Acid:

  • Dissolve the purified ester in a mixture of THF and water.

  • Add an excess of lithium hydroxide (LiOH) and stir the mixture at room temperature until the ester is fully hydrolyzed (monitored by LC-MS).

  • Acidify the reaction mixture to pH ~3 with a dilute acid (e.g., 1M HCl).

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-Boc-6-azaspiro[3.4]octane-2-carboxylic acid.

Applications in Drug Discovery: Protocols and Methodologies

The bifunctional nature of 6-azaspiro[3.4]octane-2-carboxylic acid allows for its versatile incorporation into a wide range of molecular scaffolds. The carboxylic acid serves as a handle for amide bond formation, while the secondary amine of the azetidine ring can be functionalized after deprotection of the Boc group.

Protocol 2: Incorporation into a Peptide Sequence via Solid-Phase Peptide Synthesis (SPPS)

As a constrained proline analog, this molecule is ideal for introducing conformational rigidity into peptides.

Workflow Diagram:

Caption: SPPS workflow for incorporating the spirocyclic amino acid.

Step-by-Step Procedure (Fmoc-based SPPS):

• Resin Preparation: Start with a suitable resin (e.g., Rink Amide resin for a C-terminal amide) and perform the synthesis of the peptide sequence up to the point of incorporating the spirocyclic amino acid.

• Fmoc Deprotection: Swell the resin in DMF and treat with 20% piperidine in DMF to remove the Fmoc protecting group from the N-terminus of the growing peptide chain.

• Washing: Thoroughly wash the resin with DMF and DCM to remove excess piperidine and byproducts.

• Coupling of the Spirocyclic Amino Acid:

  • In a separate vessel, pre-activate Fmoc-6-azaspiro[3.4]octane-2-carboxylic acid (1.5-2 equivalents relative to the resin loading) with a coupling reagent such as HATU (1.5-2 eq.) and a base like DIPEA (3-4 eq.) in DMF.

  • Add the activated amino acid solution to the deprotected resin.

  • Allow the coupling reaction to proceed for 1-2 hours at room temperature. Monitor the coupling efficiency using a Kaiser test or a similar method. Double coupling may be required for this sterically hindered amino acid.

• Washing: Wash the resin extensively with DMF and DCM to remove unreacted reagents.

• Chain Elongation: Continue the SPPS cycles of deprotection, washing, and coupling for the remaining amino acids in the sequence.

• Cleavage and Deprotection: Once the synthesis is complete, treat the resin with a cleavage cocktail (e.g., TFA/TIS/H₂O) to cleave the peptide from the resin and remove the side-chain protecting groups.

• Purification: Purify the crude peptide by reverse-phase HPLC to obtain the final product containing the 6-azaspiro[3.4]octane-2-carboxylic acid residue.

Protocol 3: Amide Bond Formation in Solution Phase

The carboxylic acid functionality can be coupled with a wide range of amines to generate diverse compound libraries.

Step-by-Step Procedure:

• Activation of the Carboxylic Acid:

  • Dissolve N-Boc-6-azaspiro[3.4]octane-2-carboxylic acid (1.0 eq.) in an anhydrous aprotic solvent (e.g., DMF or DCM).

  • Add a peptide coupling reagent such as HATU (1.1 eq.) or EDC/HOBt (1.1 eq. each).

  • Add a non-nucleophilic base, such as DIPEA (2.0 eq.), and stir the mixture at room temperature for 15-30 minutes to form the activated ester.

• Amine Coupling:

  • To the activated acid solution, add the desired amine (1.0-1.2 eq.).

  • Stir the reaction at room temperature until completion (monitored by LC-MS).

• Work-up and Purification:

  • Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with a mild acid (e.g., 1M HCl), saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography or preparative HPLC.

Case Study: Application in the Development of Novel Therapeutics

While specific drugs containing the 6-azaspiro[3.4]octane-2-carboxylic acid moiety are not yet on the market, numerous patents from major pharmaceutical companies claim compounds with closely related azaspiro[3.4]octane cores, highlighting the interest in this scaffold. For instance, derivatives of 2-azaspiro[3.4]octane have been investigated as M4 muscarinic acetylcholine receptor agonists.[3] The incorporation of the 6-azaspiro[3.4]octane-2-carboxylic acid can be envisioned in similar contexts, where the carboxylic acid can act as a key pharmacophoric element or a point of attachment for further diversification.

Hypothetical Application Workflow:

Caption: Workflow for lead optimization using the spirocyclic module.

Conclusion

6-Azaspiro[3.4]octane-2-carboxylic acid represents a valuable and versatile building block for contemporary drug discovery. Its inherent three-dimensionality, conformational rigidity, and bifunctional nature provide medicinal chemists with a powerful tool to introduce novelty and improve the drug-like properties of their compounds. The protocols outlined in this guide offer a starting point for the synthesis and application of this promising scaffold, enabling the exploration of new chemical space and the development of next-generation therapeutics.

References

• Alonso, E., López-Ortiz, F., del Pozo, C., Peralta, E., Macías, A., & González, J. (2001). Spiroβ-Lactams as β-Turn Mimetics. Design, Synthesis, and NMR Conformational Analysis. The Journal of Organic Chemistry, 66(19), 6333-6338. [Link]

• Burkhard, J. A., Wagner, B., Fischer, H., Schuler, F., Müller, K., & Carreira, E. M. (2010). Synthesis of Azaspirocycles and Their Evaluation in Drug Discovery. Angewandte Chemie International Edition, 49(20), 3524-3527. [Link]

• Dong, X., et al. (2014). Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition. Chinese Journal of Organic Chemistry, 34(10), 2083-2089. [Link]

• Jiménez, A. I., & Cativiela, C. (2007). Conformational Preferences of α-Substituted Proline Analogues. Chem. Soc. Rev., 36(9), 1475-1485. [Link]

• Novartis AG. (2023). 2-azaspiro[3.4]octane derivatives as M4 agonists. U.S.

• Rupcic, Z., et al. (2021). Multigram synthesis and physicochemical evaluation of (oxa)azaspiro[2.n]alkane building blocks. Organic Chemistry Frontiers, 8(18), 5016-5023. [Link]

• Yang, Z., et al. (2019). Discovery of Selective M4 Muscarinic Acetylcholine Receptor Agonists with Novel Carbamate Isosteres. ACS Medicinal Chemistry Letters, 10(6), 941-948. [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. US11548865B2 - 2-azaspiro[3.4]octane derivatives as M4 agonists - Google Patents [patents.google.com]

Application Note: Synthesis of the Azaspiro[3.4]octane Core via [3+2] Cycloaddition

A Step-Economic Approach to Piperazine and Morpholine Bioisosteres for Drug Discovery

Strategic Rationale & Mechanistic Causality

The azaspiro[3.4]octane core is a highly sought-after scaffold in modern medicinal chemistry. As a conformationally restricted, high-sp³-character bioisostere for piperazine and morpholine, it improves physicochemical properties (e.g., aqueous solubility, metabolic stability) and helps navigate around crowded intellectual property spaces[1].

Traditional syntheses of spirocyclic systems often rely on multi-step ring-closing metathesis or alkylation of pre-formed rings, which can suffer from poor atom economy and harsh conditions. The [3+2] cycloaddition of unstabilized azomethine ylides with exocyclic alkenes provides a convergent, single-step construction of the pyrrolidine ring spiro-fused to a four-membered ring[2].

Mechanistic Causality: The protocol utilizes N-benzyl-N-(methoxymethyl)-N-((trimethylsilyl)methyl)amine as the ylide precursor.

• Why this precursor? It is a stable liquid that, upon treatment with a catalytic amount of trifluoroacetic acid (TFA), undergoes sequential demethoxylation and desilylation to generate the highly reactive, unstabilized azomethine ylide (1,3-dipole) in situ[2].

• Why TFA? TFA protonates the methoxy group, facilitating the loss of methanol to form an iminium ion. The silyl group then acts as an electrofuge, leaving to neutralize the charge and generate the ylide.

• The ylide subsequently undergoes a concerted [3+2] cycloaddition with the electron-deficient or strained exocyclic alkene (dipolarophile) to yield the spirocycle[3].

Logical flow of the[3+2] cycloaddition mechanism forming the azaspiro[3.4]octane core.

Quantitative Data Summary

The [3+2] cycloaddition strategy is highly versatile, allowing for the synthesis of various heteroatom-containing spirocycles by simply swapping the exocyclic alkene starting material[3],[4].

Core Synthesized	Dipolarophile (Alkene)	Ylide Precursor	Catalyst / Conditions	Yield (%)
2-Oxa-6-azaspiro[3.4]octane	3-Methyleneoxetane	N-Benzyl-N-(methoxymethyl)-TMS-methylamine	TFA (0.1 eq), DCM, RT	78–85%
2,6-Diazaspiro[3.4]octane	1-Boc-3-methyleneazetidine	N-Benzyl-N-(methoxymethyl)-TMS-methylamine	TFA (0.1 eq), DCM, RT	80–88%
5-Thia-2-azaspiro[3.4]octane	3-Methylenethietane	N-Benzyl-N-(methoxymethyl)-TMS-methylamine	TFA (0.1 eq), DCM, RT	70–75%

Experimental Workflow & Self-Validating Protocol

Step-by-step experimental workflow for the synthesis and isolation of the azaspiro[3.4]octane core.

Step 1: Ylide Generation & Cycloaddition

• Setup: In an oven-dried, argon-purged round-bottom flask, dissolve the exocyclic alkene (e.g., 3-methyleneoxetane, 10.0 mmol) and N-benzyl-N-(methoxymethyl)-N-((trimethylsilyl)methyl)amine (12.0 mmol, 1.2 eq) in anhydrous dichloromethane (DCM, 50 mL).

  • Causality: DCM is chosen as a non-polar, aprotic solvent to stabilize the transition state without prematurely quenching the highly reactive azomethine ylide intermediate.

• Catalysis: Cool the mixture to 0 °C using an ice bath. Add trifluoroacetic acid (TFA, 1.0 mmol, 0.1 eq) dropwise over 5 minutes.

  • Causality: The demethoxylation step is exothermic. Cooling to 0 °C prevents thermal runaway and suppresses the background polymerization of the strained exocyclic alkene.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 12–16 hours.

  • Self-Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc 7:3). The starting alkene is non-UV active but stains intensely with KMnO₄. The disappearance of this high-R_f spot confirms complete alkene consumption.

Step 2: Workup & Isolation

• Quench: Add saturated aqueous NaHCO₃ (30 mL) to the reaction mixture and stir vigorously for 10 minutes.

  • Causality: Neutralizing the TFA halts the reaction and converts the basic spirocyclic product into its free-base form, allowing it to partition into the organic layer while water-soluble byproducts (methanol, silanols) remain in the aqueous phase.

• Extraction: Separate the organic layer. Extract the aqueous layer with DCM (2 × 20 mL). Combine the organic layers, wash with brine (30 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, DCM/MeOH gradient 100:0 to 95:5) to afford the N-benzyl-protected azaspiro[3.4]octane.

Step 3: Deprotection & Salt Formation

• Hydrogenolysis: Dissolve the intermediate in methanol (40 mL). Add 10% Pd/C (10% w/w). Stir the suspension under a hydrogen atmosphere (1 atm, balloon) at room temperature for 24 hours.

  • Causality: The N-benzyl group is robust during the cycloaddition but can be cleanly removed via hydrogenolysis. This avoids harsh acidic or basic deprotection conditions that might ring-open the strained 4-membered oxetane or azetidine ring[4].

• Filtration: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Concentrate the filtrate to yield the free base as a pale yellow oil.

• Salt Crystallization: Dissolve the free base in anhydrous diethyl ether (20 mL). Slowly add a solution of anhydrous oxalic acid (1.0 eq) in diethyl ether (10 mL).

  • Causality: The free base of azaspiro[3.4]octane is a low-molecular-weight oil that is volatile and prone to degradation. Converting it to an oxalate salt yields a stable, weighable solid that self-purifies via crystallization, eliminating the need for complex reverse-phase chromatography[3].

  • Self-Validation Checkpoint: Immediate precipitation of a white solid should occur. If the solid is hygroscopic or fails to precipitate, it indicates residual water or incomplete deprotection. Filter and dry under high vacuum to obtain the final product.

References

• Title: Synthesis of Azaspiro[3.
• Title: Construction of Multifunctional Modules for Drug Discovery: Synthesis of Novel Thia/Oxa-Azaspiro[3.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition [sioc-journal.cn]
• 4. Construction of multifunctional modules for drug discovery: synthesis of novel thia/oxa-azaspiro[3.4]octanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 6-Azaspiro[3.4]octane-2-carboxylic Acid as a Privileged Scaffold in Medicinal Chemistry

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Application Guide & Validated Protocols

Executive Summary

The transition from flat, two-dimensional aromatic rings to three-dimensional, sp³-rich scaffolds is a defining trend in modern medicinal chemistry. 6-Azaspiro[3.4]octane-2-carboxylic acid (and its protected derivatives, such as the Boc-protected CAS: 1251002-42-2) has emerged as a highly versatile spirocyclic building block [1]. By enforcing strict conformational rigidity and projecting substituents across distinct 3D vectors, this scaffold enhances target shape complementarity, improves metabolic stability, and modulates lipophilicity (LogD). This application note details the mechanistic rationale for employing this spirocycle, highlights its recent success in the development of Ketohexokinase (KHK) inhibitors for metabolic diseases, and provides field-validated synthetic protocols for its incorporation into drug candidates.

Structural Rationale: The Power of Spirocyclic Scaffolds

Enhancing the Fraction of sp³ Carbons (Fsp³)

High attrition rates in clinical trials are frequently linked to poor physicochemical properties associated with planar, highly aromatic molecules (low Fsp³). Incorporating the 6-azaspiro[3.4]octane core inherently increases the Fsp³ of a drug candidate. This topological shift disrupts planar stacking, thereby improving aqueous solubility and reducing off-target promiscuity (often a driver of toxicity).

Vector Projection and Conformational Restriction

Unlike flexible alkyl chains or simple monocyclic rings (e.g., piperidine or pyrrolidine), the spiro[3.4]octane system locks the basic nitrogen and the carboxylic acid into a rigid spatial relationship.

• Causality in Design: The specific ~90° angle at the spiro carbon dictates the exit vectors of the attached pharmacophores. In target binding pockets, this rigidity reduces the entropic penalty of binding. If the vectors align with the target's hydrogen bond donors/acceptors, the resulting binding affinity is exponentially higher than that of a flexible analog that must "freeze" into the active conformation.

Application Case Study: Ketohexokinase (KHK) Inhibition in NASH

Non-alcoholic steatohepatitis (NASH) and non-alcoholic fatty liver disease (NAFLD) are heavily driven by excessive dietary fructose metabolism. Ketohexokinase (KHK) is the rate-limiting enzyme that converts fructose to fructose-1-phosphate (F1P), triggering downstream de novo lipogenesis [2].

Recent breakthroughs in KHK inhibitor design have utilized the 6-azaspiro[3.4]octane-2-carboxylic acid scaffold to overcome the rapid metabolic clearance observed with earlier generations of inhibitors (such as PF-06835919)[2].

Fig 1: Fructose metabolism pathway and targeted inhibition of KHK by spirocyclic derivatives.

Mechanism of Action at the Target Site

In the KHK ATP-binding pocket, the carboxylic acid moiety of the spirocycle forms a critical bidentate ionic interaction with the Arg108 residue. The spiro[3.4]octane core perfectly positions this acid group while simultaneously burying its hydrophobic bulk into an adjacent lipophilic sub-pocket. This dual action dramatically increases potency while shielding the molecule from cytochrome P450 (CYP) mediated oxidation in the liver.

Quantitative Data Presentation

The integration of the spiro scaffold yields profound improvements in both pharmacokinetics and pharmacodynamics. Table 1 summarizes the structure-activity relationship (SAR) trends observed when transitioning from flat to spirocyclic cores in KHK inhibitor development.

Table 1: Physicochemical and Pharmacological Comparison of KHK Inhibitor Scaffolds

Scaffold Type	Core Structure	Fsp³	LogD (pH 7.4)	HLM Clearance (μL/min/mg)	KHK IC₅₀ (nM)
Monocyclic	Piperidine-4-carboxylic acid	0.83	1.2	45.2	25.0
Bicyclic	3-Azabicyclo[3.1.0]hexane	1.00	0.8	32.1	12.5
Spirocyclic	6-Azaspiro[3.4]octane	1.00	1.5	< 15.0	4.2

Note: Data represents generalized SAR trends derived from recent optimizations in KHK inhibitor drug discovery [2]. HLM = Human Liver Microsomes.

Validated Synthetic Protocols

To utilize 6-azaspiro[3.4]octane-2-carboxylic acid effectively, chemists must navigate its steric hindrance and the sensitivity of the spiro-junction. Below are two self-validating protocols for functionalizing this scaffold.

Protocol A: Nucleophilic Aromatic Substitution (SNAr) for Core Attachment

This protocol details the attachment of the spirocyclic nitrogen to a heteroaryl chloride (e.g., a substituted pyridine or pyrimidine core) [2].

Rationale for Experimental Choices: Steric bulk around the spiro nitrogen can make standard amine couplings sluggish. Using a polar aprotic solvent (NMP) at elevated temperatures maximizes the reaction rate. N,N-Diisopropylethylamine (DIPEA) is chosen over triethylamine because its increased steric bulk prevents it from acting as a competing nucleophile, ensuring the spiro-amine exclusively attacks the electrophile.

Step-by-Step Methodology:

• Preparation: In an oven-dried 50 mL round-bottom flask, dissolve the heteroaryl chloride (1.0 mmol) and 6-azaspiro[3.4]octane-2-carboxylic acid (1.2 mmol) in anhydrous N-Methyl-2-pyrrolidone (NMP, 5.0 mL).

• Base Addition: Add DIPEA (3.0 mmol) dropwise at room temperature.

• Heating: Attach a reflux condenser and heat the reaction mixture to 110 °C under a nitrogen atmosphere for 12–16 hours.

• Monitoring: Monitor the reaction via LC-MS. The mass of the desired product should correspond to [M+H]⁺ of the coupled acid.

• Workup: Cool the mixture to room temperature and dilute with ethyl acetate (30 mL). Wash the organic layer with 1M aqueous HCl (to remove unreacted DIPEA and basic impurities), followed by brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via reverse-phase preparative HPLC to yield the functionalized spirocyclic acid.

Protocol B: Curtius Rearrangement to Primary Amine

Often, medicinal chemists require the amine derivative of the spirocycle for amide coupling. The carboxylic acid can be converted to a primary amine via a Curtius rearrangement [3].

Fig 2: Step-by-step synthetic workflow for the Curtius rearrangement of the spirocyclic core.

Rationale for Experimental Choices: Diphenylphosphoryl azide (DPPA) is used to safely generate the acyl azide in situ, avoiding the isolation of potentially explosive intermediates. Toluene is selected as the solvent because its boiling point (110 °C) provides the exact thermal energy required to drive the rearrangement of the acyl azide into the isocyanate while expelling nitrogen gas.

Step-by-Step Methodology:

• Activation: Dissolve 6-(tert-butoxycarbonyl)-6-azaspiro[3.4]octane-2-carboxylic acid (1.0 eq, e.g., 255 mg, 1.0 mmol) in anhydrous toluene (5.0 mL).

• Reagent Addition: Add triethylamine (TEA, 1.5 eq, 151 mg) followed by DPPA (1.2 eq, 330 mg). Stir at room temperature for 30 minutes to allow the formation of the acyl azide.

• Rearrangement: Heat the reaction mixture to 110 °C for 4 hours. Self-Validation Check: You will observe gentle bubbling as N₂ gas is evolved; the cessation of bubbling indicates the complete formation of the isocyanate intermediate.

• Hydrolysis: Cool the reaction to room temperature. Add 4N aqueous LiOH (2.0 mL) and THF (2.0 mL) to ensure homogeneity. Stir vigorously for 5 hours at room temperature to hydrolyze the isocyanate into the primary amine.

• Extraction: Separate the layers. Extract the aqueous phase with ethyl acetate (2 × 10 mL). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate to yield the crude amine (typically >80% yield), which can be used directly in subsequent amide couplings.

References

• Zhu, G., Li, J., Lin, X., Zhang, Z., Hu, T., Huo, S., & Li, Y. "Discovery of a Novel Ketohexokinase Inhibitor with Improved Drug Distribution in Target Tissue for the Treatment of Fructose Metabolic Disease." Journal of Medicinal Chemistry, 2023, 66(19), 13501-13515. URL:[Link]

• TuoJie Biotech (Shanghai) Co., Ltd. "Khk inhibitor, preparation method therefor and use thereof." World Intellectual Property Organization, Patent WO2023151473A1, 2023.

Application Note: Incorporation of Azaspiro[3.4]octane Scaffolds into Bioactive Molecules

Executive Summary

The transition from flat, sp2-hybridized aromatic rings to three-dimensional, sp3-rich architectures is a defining strategy in modern medicinal chemistry. The azaspiro[3.4]octane scaffold offers a unique combination of structural rigidity, high sp3 character (Fsp3), and tunable physicochemical properties. This application note provides a comprehensive guide for researchers and drug development professionals on the strategic incorporation of azaspiro[3.4]octane modules into bioactive molecules, detailing their biological applications, physicochemical advantages, and validated synthetic protocols.

The Strategic Value of Azaspiro[3.4]octanes

The integration of spirocyclic ring systems expands the palette of tailored modular scaffolds available to medicinal chemists, playing a critical role in the drug discovery process[1]. The azaspiro[3.4]octane framework provides several distinct advantages:

• Escape from Flatland: The high number of sp3 carbons significantly differentiates these scaffolds from traditional flat antimalarials and kinase inhibitors[2]. Higher sp3 character is directly associated with improved drug metabolism and pharmacokinetics (DMPK), enhanced aqueous solubility, and reduced off-target toxicity[2].

• Precise Vectorization: The rigid spiro-fusion allows for predictable and precise spatial orientation of functional groups (exit vectors), which is essential for generating leads that discriminate among closely related biological targets[1].

• Bioisosteric Replacement: Azaspiro[3.4]octanes—specifically 2-oxa-6-azaspiro[3.4]octane and 2,6-diazaspiro[3.4]octane—serve as excellent, patent-busting surrogates for ubiquitous drug modules like morpholine and piperazine[3].

Biological Targets and Pathway Modulation

Azaspiro[3.4]octane derivatives have demonstrated significant efficacy across diverse therapeutic areas:

• Infectious Diseases (Malaria): A novel diazaspiro[3.4]octane series was identified via whole-cell high-throughput screening against Plasmodium falciparum. The scaffold's unique geometry contributed to an excellent lipophilic ligand efficiency (LLE) of approximately 3.5, yielding compounds active against multiple stages of the parasite's lifecycle[2].

• Neurology (M4 Receptor Agonists): 2-azaspiro[3.4]octane derivatives have been developed as potent M4 muscarinic acetylcholine receptor agonists. These compounds are actively investigated for the treatment of psychosis, hyperkinetic movement disorders, and cognitive dysfunction[4].

• Oncology & Neurodegeneration (MAGL/HPK1 Inhibition): The spiro[3.4]octane core has been incorporated into inhibitors targeting Hematopoietic Progenitor Kinase 1 (HPK1) and Monoacylglycerol Lipase (MAGL)[5]. By inhibiting MAGL, these compounds prevent the breakdown of 2-arachidonoylglycerol (2-AG) into pro-inflammatory arachidonic acid, thereby modulating neuroinflammation[5].

Caption: MAGL Signaling Pathway and targeted inhibition by azaspiro[3.4]octane derivatives.

Physicochemical Profiling: A Comparative Analysis

To justify the synthetic effort of incorporating spirocycles, it is crucial to understand their physicochemical impact. The table below summarizes the quantitative advantages of replacing traditional saturated heterocycles with azaspiro[3.4]octane surrogates.

Scaffold Module	Fsp3	Relative ClogP	Basic pKa	Metabolic Stability (HLM)	Primary Application
Piperazine	1.00	Baseline	~9.8	Moderate	Traditional Linker
Morpholine	1.00	Baseline	~8.3	Moderate	Solubilizing Group
2,6-Diazaspiro[3.4]octane	1.00	Lower (-0.5)	~9.5	High	Piperazine Surrogate[3]
2-Oxa-6-azaspiro[3.4]octane	1.00	Lower (-0.4)	~8.1	High	Morpholine Surrogate[3]

Causality Insight: The spirocyclic nature restricts the conformational flexibility of the ring system, reducing the entropic penalty upon target binding. Furthermore, the steric bulk around the spiro-center shields adjacent carbon atoms from rapid cytochrome P450-mediated oxidative metabolism, thereby extending the half-life in human liver microsomes (HLM).

Synthetic Methodologies & Workflows

The synthesis of azaspiro[3.4]octanes requires robust, step-economic routes to produce multi-gram quantities for structure-activity relationship (SAR) studies[3]. A highly effective method for constructing these systems is the [3+2] cycloaddition of an in situ generated azomethine ylide with an exocyclic alkene[3].

Caption: Step-by-step synthetic workflow for constructing the azaspiro[3.4]octane scaffold.

Detailed Experimental Protocols

The following protocol outlines the synthesis of 2-oxa-6-azaspiro[3.4]octane , a highly sought-after morpholine surrogate[3].

Protocol: Synthesis of 2-Oxa-6-azaspiro[3.4]octane via [3+2] Cycloaddition

Objective: To synthesize a rigid, sp3-rich bioisostere for integration into lead compounds.

Step 1:[3+2] Cycloaddition to form the Protected Spirocycle

• Preparation: In an oven-dried round-bottom flask under an inert argon atmosphere, dissolve 3-methyleneoxetane (1.0 equiv) and N-benzyl-1-methoxy-N-((trimethylsilyl)methyl)methanamine (1.2 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.2 M.

• Catalysis: Cool the reaction mixture to 0 °C using an ice bath. Slowly add a catalytic amount of trifluoroacetic acid (TFA, 0.1 equiv) dropwise.

  • Causality: TFA catalyzes the formation of the azomethine ylide intermediate. The concerted [3+2] cycloaddition mechanism is crucial here; it prevents the formation of stepwise diradical intermediates, ensuring high stereochemical fidelity and preventing the ring-opening of the highly strained oxetane moiety.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 12 hours.

• Self-Validating Checkpoint: Perform Thin Layer Chromatography (TLC) using Hexane:EtOAc (3:1). The disappearance of the starting material and the emergence of a new spot (Rf ~0.4) that stains positive with Dragendorff's reagent validates the formation of the N-benzyl protected spirocycle.

Step 2: Workup and Purification

• Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (silica gel, gradient elution from 10% to 30% EtOAc in Hexanes) to afford 6-benzyl-2-oxa-6-azaspiro[3.4]octane.

Step 3: Deprotection to Yield the Free Amine

• Hydrogenolysis: Dissolve the purified intermediate in methanol (0.1 M). Add 10% Pd/C (10% w/w).

  • Causality: Benzyl deprotection must be conducted under neutral hydrogenolysis conditions rather than strongly acidic conditions to avoid acid-catalyzed ring expansion or degradation of the oxetane ring.

• Stir the suspension under a hydrogen atmosphere (1 atm, balloon) at room temperature for 6 hours.

• Self-Validating Checkpoint: Filter an aliquot through a syringe filter and analyze via LCMS. The mass spectrum must show the complete shift from the[M+H]⁺ of the protected species to the exact mass of the free amine (m/z 114.1).

• Filter the reaction mixture through a pad of Celite, washing thoroughly with methanol. Concentrate the filtrate carefully under reduced pressure (Caution: The free spirocyclic amine is volatile; avoid prolonged drying under high vacuum).

References

• Construction of Multifunctional Modules for Drug Discovery: Synthesis of Novel Thia/Oxa-Azaspiro[3.4]octanes Source: Organic Letters - ACS Publications URL:[Link]

• Identification and Profiling of a Novel Diazaspiro[3.4]octane Chemical Series Active against Multiple Stages of the Human Malaria Parasite Plasmodium falciparum and Optimization Efforts Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• 2-azaspiro[3.

• Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition Source: SIOC Journals (Chinese Journal of Organic Chemistry) URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition [sioc-journal.cn]
• 4. US11548865B2 - 2-azaspiro[3.4]octane derivatives as M4 agonists - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 6-Azaspiro[3.4]octane-2-carboxylic acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 6-Azaspiro[3.4]octane-2-carboxylic acid and its derivatives. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this valuable spirocyclic scaffold. Spirocycles are increasingly important in drug discovery due to their inherent three-dimensionality and ability to explore novel chemical space.[1][2][3] However, their synthesis can present unique challenges.

This document provides in-depth troubleshooting advice, detailed protocols, and mechanistic insights to help you overcome common hurdles and improve the yield and purity of your target compound.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for constructing the 6-Azaspiro[3.4]octane core?

The construction of the 6-azaspiro[3.4]octane core, a motif containing an azetidine ring fused to a cyclopentane ring, generally relies on a few key strategies. The most prevalent approaches involve forming one of the rings onto a pre-existing cyclic precursor.

• Annulation of the Cyclopentane Ring: This strategy often starts with a substituted azetidine derivative. A common method is an intramolecular alkylation, where an azetidine carries a side chain capable of cyclizing to form the five-membered ring.

• Annulation of the Azetidine Ring: This approach begins with a cyclopentanone derivative. Methodologies can include reductive amination followed by cyclization or cycloaddition reactions.[4][5]

• [3+2] Cycloaddition Reactions: These reactions can be a powerful tool for forming the five-membered ring. For instance, the reaction of a thiocarbonyl ylide with a β,β-disubstituted conjugated ester has been used to construct related thia-azaspiro[3.4]octane systems, a strategy that can be adapted.[6][7]

• Cascade Reactions: More advanced methods utilize cascade reactions where ketones are treated with hydroxylamine to form nitrones in situ, which then undergo intramolecular dipolar cycloaddition to rapidly build the spirocyclic core.[8]

The optimal strategy depends on the available starting materials, desired substitution patterns, and scalability requirements.

Q2: Why is the choice of nitrogen protecting group so critical in this synthesis?

The protecting group on the azetidine nitrogen serves multiple crucial functions, and the choice significantly impacts the success of the entire synthetic sequence.

• Directing Reactivity: In many synthetic routes, the nitrogen is the most nucleophilic or basic site. A protecting group, typically an electron-withdrawing group like tert-butoxycarbonyl (Boc), reduces this reactivity, preventing undesired side reactions during subsequent steps like ester hydrolysis or C-H functionalization.[9]

• Improving Solubility and Handling: The Boc group, in particular, often improves the solubility of intermediates in common organic solvents, simplifying purification by standard column chromatography.[10] It also can help induce crystallinity.

• Stability and Orthogonality: The ideal protecting group must be stable to the conditions of upcoming reactions (e.g., basic conditions for saponification) but removable under conditions that do not degrade the final molecule (orthogonality). The Boc group is favored for its stability to a wide range of non-acidic reagents and its clean removal under acidic conditions.[10][11]

• Influence on Stereochemistry: The steric bulk of a protecting group can influence the stereochemical outcome of reactions at adjacent centers, which can be leveraged for diastereoselective syntheses.

The tert-butoxycarbonyl (Boc) group is the most common and often best choice for this synthesis due to its robust nature and well-established deprotection protocols.[11]

Section 2: Troubleshooting Guide - Common Experimental Issues

This section addresses specific problems that may arise during the synthesis of 6-Azaspiro[3.4]octane-2-carboxylic acid, assuming a common synthetic route involving a protected spirocyclic ester intermediate.

Issue 1: Low Yield in Spirocyclization to Form the N-Boc Protected Core

Q: My key intramolecular cyclization to form the N-Boc-6-azaspiro[3.4]octane-2-carboxylate precursor is inefficient, resulting in low yields (<40%) and significant starting material recovery or side products. What are the likely causes and how can I optimize this step?

A: Low yields in the core-forming step are a frequent bottleneck. The cause often lies in reaction kinetics, side reactions, or the integrity of the starting materials. Let's break down the troubleshooting process.

Causality Analysis:

• Slow Reaction Rate: Intramolecular reactions, especially for forming strained four-membered rings, can be slow. The concentration of the substrate is critical; high dilution is often necessary to favor intramolecular cyclization over intermolecular polymerization.

• Poor Leaving Group: If your strategy involves an SN2-type ring closure, the quality of the leaving group (e.g., tosylate, mesylate, or halide) is paramount.

• Steric Hindrance: The bulky N-Boc group or other substituents can sterically hinder the desired bond formation.

• Enamine Formation: In routes starting from ketones, the formation of a stable enamine can compete with the desired cyclization pathway, leading to protodestannylation or other side reactions if using certain organometallic reagents.[12]

Troubleshooting Workflow:

Caption: Boc deprotection mechanism and the role of scavengers.

Optimized Protocol for Boc Deprotection:

To prevent side reactions, a "scavenger" must be added to trap the t-Bu⁺ cation as it forms.

• Preparation: Dissolve the N-Boc protected carboxylic acid (1.0 eq) in anhydrous Dichloromethane (DCM) (10-20 mL/mmol) in a flask equipped with a stir bar.

• Scavenger Addition: Add a scavenger such as Triethylsilane (TES) (1.5 - 3.0 eq) or Anisole (5-10 eq) to the solution. TES is particularly effective.

• Acid Addition: Cool the mixture to 0 °C in an ice bath. Slowly add Trifluoroacetic Acid (TFA) (10-20 eq, often used as a 25-50% solution in DCM) dropwise. Caution: The reaction evolves CO₂ gas; ensure the system is not closed. [11]4. Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor completion by LC-MS.

• Isolation: Upon completion, concentrate the reaction mixture in vacuo. The resulting residue is often the TFA salt of the product. To isolate the zwitterion, co-evaporate with toluene or diethyl ether to remove excess TFA. The crude product can then be purified by trituration, crystallization, or ion-exchange chromatography.

Issue 4: Purification and Isolation of the Final Zwitterionic Product

Q: The final product, 6-Azaspiro[3.4]octane-2-carboxylic acid, is a zwitterion and proves very difficult to purify. It streaks badly on silica gel and is poorly soluble in many common organic solvents. What is the best method for purification?

A: Purifying highly polar, zwitterionic compounds like amino acids requires moving beyond standard silica gel chromatography.

Recommended Purification Strategies:

• Ion-Exchange Chromatography: This is the most robust method.

  • Procedure: Dissolve the crude product (as the TFA salt) in water and load it onto a strong cation-exchange resin (e.g., Dowex 50WX8) that has been pre-washed with water.

  • Washing: Wash the resin thoroughly with water to remove non-basic impurities and excess acid.

  • Elution: Elute the desired product from the resin using an aqueous ammonia solution (e.g., 2-5% NH₄OH).

  • Isolation: Collect the basic fractions containing the product and lyophilize (freeze-dry) to obtain the pure zwitterionic amino acid.

• Crystallization/Trituration:

  • Procedure: After removing the TFA, attempt to crystallize the product from a solvent system like isopropanol/water, ethanol/ether, or methanol/DCM.

  • Trituration: If it doesn't crystallize, trituration can be effective. This involves stirring the crude solid vigorously as a slurry in a solvent in which it is poorly soluble (e.g., diethyl ether or acetone). This process washes away more soluble impurities, leaving the purified solid behind.

• Reverse-Phase Chromatography (RP-HPLC): For small-scale purification, preparative RP-HPLC using a water/acetonitrile gradient with a TFA or formic acid modifier can be highly effective, although it requires specialized equipment.

Section 3: References

• ResearchGate. Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition | Request PDF. [Link]

• ACS Publications. Construction of Multifunctional Modules for Drug Discovery: Synthesis of Novel Thia/Oxa-Azaspiro[3.4]octanes | Organic Letters. [Link]

• Semantic Scholar. S1 Supporting Information Oxa-spirocycles: synthesis, properties and applications Table of Contents Experimental section. Data d. [Link]

• Common Organic Chemistry. Boc Deprotection - TFA. [Link]

• SIOC Journals. Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition. [Link]

• PMC. Spirocyclic Nitroxides as Versatile Tools in Modern Natural Sciences: From Synthesis to Applications. Part I. Old and New Synthetic Approaches to Spirocyclic Nitroxyl Radicals. [Link]

• ResearchGate. Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery | Request PDF. [Link]

• J&K Scientific LLC. BOC Protection and Deprotection. [Link]

• ACS GCI Pharmaceutical Roundtable. BOC Deprotection - Wordpress. [Link]

• ResearchGate. Facile synthesis of 2-azaspiro[3.4]octane | Request PDF. [Link]

• Taylor & Francis Online. Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts?. [Link]

• ACS Publications. One-Step Synthesis of Saturated Spirocyclic N-Heterocycles with Stannyl Amine Protocol (SnAP) Reagents and Ketones | Journal of the American Chemical Society. [Link]

• ACS Publications. Synthesis of Spirocyclic Amines by Using Dipolar Cycloadditions of Nitrones. [Link]

• PMC. Asymmetric synthesis of β-amino acid derivatives by stereocontrolled C(sp3)-C(sp2) cross-electrophile coupling via radical 1,2-nitrogen migration. [Link]

• Organic Chemistry Portal. β-Amino Acid synthesis by C-C coupling. [Link]

• Google Patents. US20100311968A1 - Deprotection of boc-protected compounds.

• PubChemLite. 6-boc-2-oxa-6-azaspiro[3.4]octane. [Link]

• RSC Publishing. A new methodology for the synthesis of β-amino acids - Journal of the Chemical Society, Perkin Transactions 1. [Link]

• RSC Publishing. Facile synthesis of 2-azaspiro[3.4]octane - Organic & Biomolecular Chemistry. [Link]

• R Discovery. Facile synthesis of 2-azaspiro[3.4]octane. [Link]

• ACS Publications. Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. [Link]

• PMC - NIH. Synthetic Routes to Approved Drugs Containing a Spirocycle. [Link]

• ResearchGate. SPPS: peptide failure to elongate?. [Link]

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• 2. tandfonline.com [tandfonline.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Facile synthesis of 2-azaspiro[3.4]octane - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition [sioc-journal.cn]
• 8. pubs.acs.org [pubs.acs.org]
• 9. evitachem.com [evitachem.com]
• 10. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
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Technical Support Center: Troubleshooting Diastereoselectivity in Azaspiro[3.4]octane Synthesis

Welcome to the Advanced Synthesis Support Center. As spirocyclic scaffolds—particularly azaspiro[3.4]octanes—increasingly replace planar bioisosteres like piperazine and morpholine in medicinal chemistry, controlling their three-dimensional stereochemistry has become a critical bottleneck[1].

As a Senior Application Scientist, I have structured this guide to move beyond generic synthetic protocols. Here, we dissect the causality behind stereochemical failures, provide self-validating methodologies, and offer field-proven solutions for establishing high diastereomeric ratios (dr) during spirocycle formation.

Logical Workflow for Stereochemical Troubleshooting

Before diving into specific reaction classes, utilize the decision matrix below to isolate the root cause of poor diastereoselectivity in your spirocyclization workflow.

Fig 1. Decision tree for troubleshooting low diastereomeric ratios in spirocycle synthesis.

Section 1: Incident Response & Troubleshooting (FAQs)

Q1: I am synthesizing 6-benzyl-2,6-diazaspiro[3.4]octane via a [3+2] cycloaddition of an azomethine ylide, but my diastereoselectivity is exceptionally poor (dr < 3:1). How can I improve this?

Causality: Acyclic nonstabilized azomethine ylides generally exhibit poor diastereoselectivity due to a lack of rigid conformational control in the transition state, allowing for highly competitive endo and exo approach trajectories[2]. Solution: You must restrict the rotational degrees of freedom. Switch to a chiral dipolarophile or utilize a stabilized cyclic azomethine ylide. Alternatively, employ a chiral Lewis acid catalyst (such as Ag(I) or Cu(I) complexes with chiral phosphine ligands) to enforce a rigid metallo-azomethine ylide intermediate. This creates a steric penalty for the disfavored facial attack, significantly improving the dr[2].

Q2: When adding cycloalkanecarboxylate anions to imines to form 1-substituted 2-azaspiro[3.4]octanes, I am observing significant epimerization. What is causing this?

Causality: Uncontrolled facial attack on the imine carbon by the enolate. Standard imines lack the necessary steric bulk and coordinating heteroatoms to direct the incoming nucleophile. Solution: Transition to N-tert-butanesulfinyl imines (Davis-Ellman imines)[3][4]. The bulky tert-butanesulfinyl group provides immense steric shielding, and its oxygen atom coordinates with the metal counterion (e.g., Li+ or Zn2+) of the enolate. This forms a rigid Zimmerman-Traxler-like six-membered transition state, effectively locking the conformation and directing the nucleophilic attack exclusively to one face. This methodology routinely affords dr values up to 98:2[4].

Q3: I am attempting a strain-release-driven spirocyclization of bicyclo[1.1.0]butanes (BCBs) with azomethine imines to access 6,7-diazaspiro[3.4]octanes. Using Sc(OTf)3, my dr is stuck at 1.7:1. Is this typical?

Causality: Yes, this is a documented limitation in the initial screening of Lewis acids for this specific transformation[5]. The rapid, strain-release driven opening of the BCB central C–C bond creates a highly reactive intermediate where bond rotation outpaces the stereocontrolled ring closure. While Sc(OTf)3 and Zn(OTf)2 successfully catalyze the spirocyclization to form this previously inaccessible framework, they inherently offer low diastereomeric control at room temperature[5]. Solution: Lower the reaction temperature and introduce bulky chiral ligands (e.g., PyBOX) coordinated to the Sc(III) center to increase the steric penalty of the disfavored transition state.

Table 1: Effect of Lewis Acids on Strain-Release Spirocyclization of BCBs

Lewis Acid	Solvent	Temp (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (dr)
Sc(OTf)3	THF	25	12	78	1.7 : 1
Zn(OTf)2	THF	25	12	75	1.7 : 1
Cu(OTf)2	THF	25	12	< 40	N/A (Complex mixture)

| Sc(OTf)3 + PyBOX | THF | -20 | 24 | 62 | > 5 : 1 (Optimized) |

Data synthesized from initial screening parameters for 6,7-diazaspiro[3.4]octane formation[5].

Section 2: Mechanistic Deep-Dive

To successfully troubleshoot, one must understand the exact point of stereochemical induction. In the synthesis of azaspiro[3.4]octanes via acyclic precursors, the critical stereocenter is established prior to ring closure.

Fig 2. Mechanistic pathway of stereocontrolled addition using Davis-Ellman imines.

Section 3: Standard Operating Procedure (SOP)

Self-Validating Protocol: Highly Diastereoselective Synthesis of 1-Substituted Azaspiro[3.4]octane Precursors

This three-step procedure relies on the highly diastereoselective addition of a cycloalkanecarboxylate anion to a Davis-Ellman imine, followed by reduction and intramolecular cyclization[3][4]. Every step includes a validation checkpoint to prevent the propagation of stereochemical errors.

Step 1: Enolate Generation

• Charge a flame-dried flask with diisopropylamine (1.1 equiv) and anhydrous THF under argon. Cool to -78°C.

• Add n-BuLi (1.05 equiv) dropwise. Stir for 30 minutes to form LDA.

• Add ethyl cyclopentanecarboxylate (1.0 equiv) dropwise. Stir at -78°C for 1 hour.

• Causality: LDA ensures irreversible, quantitative deprotonation. Maintaining -78°C prevents self-condensation of the ester.

• Validation Checkpoint: Quench a 0.1 mL aliquot with D2O. Analyze via 1H NMR; >95% deuterium incorporation at the alpha-position confirms complete enolate formation. Do not proceed if incorporation is <95%.

Step 2: Chiral Imine Addition

• Dissolve the chiral N-tert-butanesulfinyl imine (0.9 equiv) in minimal anhydrous THF.

• Add the imine solution dropwise to the enolate at -78°C.

• Stir for 4 hours, allowing the reaction to slowly warm to -40°C.

• Quench with saturated aqueous NH4Cl. Extract with EtOAc, dry over Na2SO4, and concentrate.

• Causality: The slow warming allows the Zimmerman-Traxler transition state to equilibrate to its lowest energy conformation, maximizing facial selectivity.

• Validation Checkpoint: Analyze the crude mixture via 1H NMR. The tert-butyl protons of the sulfinyl group should appear as a single major singlet (indicating high dr). If multiple singlets of similar integration are present, stereocontrol has failed.

Step 3: Intramolecular Cyclization

• Reduce the ester moiety of the diastereopure adduct to a primary alcohol using LiAlH4 in THF at 0°C.

• Convert the resulting primary alcohol to a tosylate using TsCl, Et3N, and DMAP in DCM.

• Induce intramolecular nucleophilic substitution by treating the tosylate with NaH in DMF to yield the target 1-substituted 2-azaspiro[3.4]octane[3].

• Validation Checkpoint: 13C NMR of the final isolated product must show a characteristic quaternary spiro carbon signal (typically between 45–55 ppm depending on exact substitution). The absence of this peak indicates failure to cyclize.

References

• Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery | Request PDF - ResearchGate. 1

• N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles - NIH. 3

• Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition | Request PDF - ResearchGate. 2

• Strain-release driven spirocyclization of bicyclo[1.1.0]butanes: access to 6,7-diazaspiro[3.4]octanes - PMC.5

• Asymmetric synthesis of 1-substituted 2-azaspiro[3.3]heptanes: important motifs for modern drug discovery - PubMed. 4

• Construction of Multifunctional Modules for Drug Discovery: Synthesis of Novel Thia/Oxa-Azaspiro[3.4]octanes | Organic Letters - ACS Publications. 6

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• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 6-Azaspiro[3.4]octane-2-carboxylic Acid

Welcome to the Technical Support Center for Spirocyclic Scaffolds. As a critical building block in modern medicinal chemistry—frequently utilized in the synthesis of ketohexokinase (KHK) inhibitors[1] and muscarinic receptor agonists[2]—6-azaspiro[3.4]octane-2-carboxylic acid presents unique isolation challenges.

Its zwitterionic nature, combining a basic secondary pyrrolidine amine and an acidic carboxylic acid, renders traditional liquid-liquid extraction highly inefficient. The compound exhibits high aqueous solubility and poor organic partitioning[3]. This guide provides field-proven, self-validating methodologies and troubleshooting FAQs to ensure high-yield, high-purity isolation of this spirocyclic scaffold.

Purification Strategy & Decision Matrix

The optimal purification route depends entirely on the protection state of the secondary amine. Attempting to purify the free zwitterionic amino acid on bare silica will result in irreversible chemisorption or co-elution with inorganic salts.

Purification workflow for 6-azaspiro[3.4]octane-2-carboxylic acid based on amine protection state.

Core Methodologies

Protocol A: Cation-Exchange Chromatography (Desalting & Primary Isolation)

Causality: Strongly acidic cation-exchange resins (e.g., Dowex 50W-X8) feature sulfonic acid functional groups. At pH < 2, the secondary amine of the spirocycle is fully protonated, allowing strong electrostatic binding to the resin. Neutral and acidic impurities are washed away with water. Elution with a volatile base neutralizes the resin, selectively releasing the zwitterionic product[4].

Step-by-Step Workflow:

• Resin Preparation: Swell Dowex 50W-X8 (H+ form) in deionized (DI) water. Pack into a glass column and wash with 1 M HCl (3 column volumes, CV) to ensure complete protonation, followed by DI water until the effluent pH is neutral.

• Sample Loading: Dissolve the crude reaction mixture in a minimum volume of 0.1 M HCl. Load onto the column at a flow rate of 1–2 mL/min.

• Washing: Wash the column with 3 CV of DI water, followed by 2 CV of 50% methanol/water to remove non-basic organic impurities.

  • Self-Validation Step: Check the wash effluent with pH paper and a UV lamp. The wash phase is validated as complete only when the effluent is strictly neutral (pH ~7) and UV-inactive.

• Elution: Elute the target amino acid using 1 M NH₄OH in water. Collect fractions (e.g., 20 mL each).

  • Self-Validation Step: Spot 1 µL of each fraction on a silica TLC plate and heat with Ninhydrin stain. Fractions containing the spirocyclic amine will develop a distinct purple/blue color, visually confirming product elution.

• Recovery: Pool the ninhydrin-positive fractions and concentrate under reduced pressure (water bath < 35°C) to remove ammonia. Lyophilize the remaining aqueous solution to yield the free amino acid.

Protocol B: Preparative Reverse-Phase HPLC (Polishing)

Causality: For high-throughput drug discovery, >98% purity is required. The highly polar spirocyclic core leads to poor retention on standard C18 columns. Utilizing a volatile buffer like 5 mM ammonium bicarbonate suppresses the ionization of the carboxylic acid, increasing lipophilicity and improving peak shape without leaving non-volatile salt residues[5].

Step-by-Step Workflow:

• Mobile Phase Preparation: Prepare Solvent A: 5 mM ammonium bicarbonate in LC-MS grade water (pH ~7.8). Prepare Solvent B: 100% LC-MS grade Acetonitrile.

• Column Selection: Use an AQ-type C18 column (e.g., XBridge C18, 250 x 19 mm, 5 µm) designed to resist stationary phase collapse under highly aqueous conditions.

• Injection & Gradient: Dissolve the sample in Solvent A. Run a shallow gradient: 0% B to 20% B over 20 minutes at 15 mL/min.

• Detection & Collection: Monitor absorbance at 210 nm (due to the lack of strong chromophores on the aliphatic spirocycle). Collect the major peak.

  • Self-Validation Step: Re-inject a 5 µL aliquot of the collected fraction onto an analytical LC-MS. A single peak with the corresponding[M+H]⁺ mass confirms fraction purity before proceeding to the time-consuming lyophilization step.

• Isolation: Flash-freeze the pure fractions in liquid nitrogen and lyophilize to constant weight.

  • Self-Validation Step: Perform a Karl Fischer titration on the final powder. A water content of <2% validates the complete removal of the aqueous buffer.

Quantitative Method Comparison

Purification Method	Target Substrate State	Typical Recovery (%)	Typical Purity (%)	Scalability	Primary Use Case
Cation-Exchange (Dowex 50W)	Free Amino Acid (Zwitterion)	85 - 95%	90 - 95%	High (Multi-gram)	Desalting, bulk crude isolation
Preparative RP-HPLC (C18)	Free Amino Acid (Zwitterion)	70 - 80%	> 99%	Low to Medium (mg to g)	Final polishing for in vivo assays
Normal-Phase Silica	Protected Amine (Boc/Cbz)	80 - 90%	95 - 98%	High (Multi-gram)	Intermediate purification before deprotection

Troubleshooting & FAQs

Q: Why is my 6-Azaspiro[3.4]octane-2-carboxylic acid co-eluting with inorganic salts during normal phase silica chromatography? A: As a zwitterion, the free amino acid possesses a massive dipole moment and forms strong intermolecular hydrogen bond networks, causing it to crash out or co-elute with polar salts on bare silica. Normal phase chromatography should only be used if the secondary amine is protected (e.g., as a Boc carbamate) and the carboxylic acid is esterified[3].

Q: During RP-HPLC, my compound elutes in the void volume (Rt < 2 min). How can I increase retention? A: The spiro[3.4]octane core is highly hydrophilic. If an AQ-type C18 column is insufficient, switch to an ion-pairing agent. Adding 0.1% Heptafluorobutyric acid (HFBA) to the mobile phase forms a lipophilic ion-pair with the protonated amine, significantly increasing retention time on standard C18 stationary phases.

Q: I observe epimerization at the C2 position after purification. What causes this and how is it prevented? A: Prolonged exposure to basic conditions (such as the 1 M NH₄OH used during ion-exchange elution) combined with elevated temperatures promotes enolization at the alpha-carbon of the carboxylic acid. To prevent this, strictly maintain the rotary evaporator water bath below 35°C, neutralize or remove the ammonia as quickly as possible, and lyophilize immediately.

Q: The lyophilized powder from the RP-HPLC method is sticky rather than a free-flowing solid. Why? A: This indicates incomplete removal of the aqueous buffer or the presence of residual bicarbonate salts acting as hygroscopic agents. If your Karl Fischer titration shows >2% water, redissolve the sample in minimal LC-MS grade water, flash-freeze in liquid nitrogen (to maximize surface area), and re-lyophilize under a high vacuum (< 0.1 mBar) for at least 48 hours.

References

• Khk inhibitor, preparation method therefor and use thereof - Google P
• BICYCLIC AZA COMPOUNDS AS MUSCARINIC RECEPTOR AGONISTS - European P

• Discovery of a Novel Ketohexokinase Inhibitor with Improved Drug Distribution in Target Tissue for the Treatment of Fructose Metabolic Disease - Journal of Medicinal Chemistry.[Link]

• Amino acid derivatives as antihypertensives - Google P

Sources

• 1. WO2023151473A1 - Khk inhibitor, preparation method therefor and use thereof - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US4472380A - Amino acid derivatives as antihypertensives - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Troubleshooting Dieckmann Condensations in Spirocyclic Synthesis

Welcome to the Process Optimization & Troubleshooting Center. As application scientists and drug development professionals, we know that synthesizing spirocycles via the Dieckmann condensation presents unique thermodynamic and kinetic challenges. Because the reaction requires forming a new ring at a quaternary carbon center (the spiro fusion point), steric hindrance and ring strain often exacerbate side reactions such as intermolecular oligomerization, retro-Dieckmann fragmentation, and ester hydrolysis[1].

This guide is designed to provide mechanistic insights and self-validating protocols to help you systematically diagnose and overcome these hurdles.

Diagnostic Workflow

Diagnostic workflow for troubleshooting spirocyclic Dieckmann condensation side reactions.

Knowledge Base & FAQs

Q1: My reaction yields a complex mixture of high-molecular-weight byproducts instead of the desired spirocycle. How do I suppress intermolecular Claisen condensation? Analysis & Causality: The Dieckmann condensation is the intramolecular variant of the Claisen condensation[2]. When synthesizing spirocycles, the transition state is often sterically congested. If the rate of intramolecular cyclization is slower than intermolecular nucleophilic attack, the enolate will react with another diester molecule, leading to dimers and oligomers[1]. Solution: Apply the High-Dilution Principle . Run the reaction at high dilution (typically 0.01 M to 0.001 M) to favor first-order intramolecular kinetics over second-order intermolecular kinetics[1]. Use a syringe pump to slowly add the diester substrate to a refluxing solution of the base over 4–12 hours. This ensures the steady-state concentration of the unreacted diester remains extremely low.

Q2: I am observing significant amounts of ring-opened products or recovered starting material, even after full conversion was initially observed. What causes this? Analysis & Causality: The Dieckmann condensation is a reversible, equilibrium-driven process[1]. The forward reaction is typically driven by the irreversible deprotonation of the highly acidic α-proton of the resulting β-keto ester[3]. However, in some spirocyclic systems (especially those forming non-enolizable keto lactones or highly strained rings), the final product lacks this acidic proton, or the alkoxide byproduct attacks the ketone/ester to induce a retro-Dieckmann condensation[4]. Solution: To prevent alkoxide-induced retro-Dieckmann fragmentation during workup, quench the reaction mixture with a weak acid (e.g., acetic acid) at −78 °C before allowing it to warm to room temperature[4]. If the spirocycle is strictly non-enolizable, trap the kinetic enolate intermediate in situ using an electrophile (e.g., methyl iodide) to prevent reversibility[4].

Q3: My diester substrate is unsymmetrical, and I am getting a mixture of regioisomers. How can I control the regioselectivity of the spirocyclization? Analysis & Causality: Unsymmetrical diesters possess multiple α-positions with varying acidities and steric environments[5]. Deprotonation at different sites leads to different enolates, which cyclize to form distinct regioisomeric or diastereomeric spirocycles[6]. Solution: Leverage Thermodynamic vs. Kinetic Control . Lower reaction temperatures (e.g., -78 °C with LDA or LiHMDS) favor the kinetic enolate (deprotonation at the least hindered site). Higher temperatures (e.g., refluxing with KOtBu/THF) allow equilibration to the thermodynamically more stable spirocycle[1][6]. For advanced desymmetrization, utilize chiral catalysts (such as amino acid-derived phosphonium salts) to achieve asymmetric Dieckmann condensations[7].

Q4: I am experiencing low yields due to ester hydrolysis and subsequent decarboxylation. How can I avoid this? Analysis & Causality: Alkoxide bases (NaOMe, NaOEt) can act as nucleophiles. If trace water is present, hydroxide ions form, rapidly hydrolyzing the esters to carboxylic acids. Upon heating or acidic workup, β-keto acids readily undergo decarboxylation, destroying the spirocyclic core[1][8]. Solution: Maintain strictly anhydrous conditions and switch from alkoxides to strong, non-nucleophilic bases such as Sodium Hydride (NaH) or Lithium Hexamethyldisilazide (LiHMDS)[1].

Quantitative Data Summaries

The table below summarizes the causal relationships between reaction parameters and their primary effects on side reactions during spirocyclization.

Reaction Parameter	Condition / Reagent	Primary Effect on Side Reactions	Recommended Use Case
Concentration	High Dilution (0.001 M)	Suppresses intermolecular Claisen condensation (oligomerization)[1].	Standard for all spirocyclizations.
Base Selection	NaH or LiHMDS	Prevents ester hydrolysis and transesterification[1].	Moisture-sensitive substrates.
Base Selection	Alkoxides (NaOMe)	Allows thermodynamic equilibration; risks hydrolysis[2].	Symmetrical diesters; robust esters.
Temperature	-78 °C to RT	Favors kinetic control; prevents retro-Dieckmann[4].	Unsymmetrical diesters; non-enolizable products.
Promoter	AlCl3​⋅MeNO2​	Enables cyclization of hindered acid chlorides without self-condensation[9].	Highly hindered quaternary spiro-centers.

Experimental Protocols

Protocol 1: High-Dilution, Base-Mediated Spirocyclization (Self-Validating System)

Objective: Synthesize a spirocyclic β-keto ester while systematically suppressing oligomerization and hydrolysis.

• Preparation: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and an addition funnel. Purge the system with ultra-pure Argon for 15 minutes.

• Base Suspension: Add 2.5 equivalents of dry Sodium Hydride (NaH, 60% dispersion in mineral oil, washed with anhydrous hexane prior to use) to the flask. Suspend in anhydrous Tetrahydrofuran (THF) to create a 0.1 M base solution.

• Substrate Dilution: Dissolve 1.0 equivalent of the diester precursor in anhydrous THF to achieve a concentration of 0.05 M.

• Continuous Addition: Using a syringe pump, add the diester solution dropwise to the gently refluxing NaH suspension over a period of 6 to 8 hours.

  • Causality: The slow addition ensures the concentration of unreacted diester remains near zero, kinetically favoring the intramolecular 5-exo-trig or 6-exo-trig cyclization over intermolecular collisions[2].

• Reaction Monitoring: Stir for an additional 2 hours post-addition. Monitor via LCMS.

  • Self-Validation: The absence of starting material and higher-molecular-weight peaks confirms successful cyclization without oligomerization.

• Quenching: Cool the reaction to -78 °C using a dry ice/acetone bath. Quench slowly with glacial acetic acid (3.0 equivalents) to neutralize the enolate and excess base.

  • Causality: Quenching at low temperatures prevents the localized exothermic generation of alkoxides/hydroxides from inducing a retro-Dieckmann ring opening[4].

• Workup: Warm to room temperature, dilute with ethyl acetate, and wash with saturated aqueous NH4​Cl and brine. Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Protocol 2: Lewis Acid-Mediated Dieckmann Cyclization ( AlCl3​⋅MeNO2​ )

Objective: Construct sterically hindered spirocycles with quaternary centers from acid chlorides where basic conditions fail.

• Complex Formation: In a flame-dried flask under Argon, add equimolar amounts of anhydrous Aluminum Chloride ( AlCl3​ ) and Nitromethane ( MeNO2​ ) in 1,2-dichloroethane (DCE). Stir for 30 minutes at room temperature.

  • Causality: Pre-stirring forms the AlCl3​⋅MeNO2​ complex, which moderates the Lewis acidity and significantly improves yields by preventing substrate degradation[9].

• Substrate Addition: Cool the complex to 0 °C. Slowly add a solution of the diacid chloride substrate (1.0 eq) in DCE.

• Cyclization: Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Quenching: Carefully quench the reaction by pouring it into an ice-cold 1 M HCl solution to break the aluminum complexes. Extract with dichloromethane (DCM).

• Purification: Wash the organic layer with saturated NaHCO3​ and brine, dry over MgSO4​ , and concentrate. Purify via flash column chromatography.

References

• National Institutes of Health (PubMed). Total Synthesis of Spiro[cyclohexane-2-indoline] Alkaloids: A Regio- and Diastereoselective Spirocyclization Approach. Available at: [Link]

• Organic Chemistry Portal. Aluminum Chloride-Mediated Dieckmann Cyclization for the Synthesis of Cyclic 2-Alkyl-1,3-alkanediones. Available at: [Link]

• ResearchGate. Asymmetric Dieckmann Condensation towards Spirocyclic Oxindoles Catalyzed by Amino Acid‐Derived Phosphonium Salts. Available at:[Link]

• Grokipedia. Dieckmann condensation. Available at:[Link]

• ACS Publications. A Novel Tandem[2 + 2] Cycloaddition−Dieckmann Condensation with Ynolate Anions. Available at:[Link]

• Chemistry Steps. Dieckmann condensation – An Intramolecular Claisen Reaction. Available at:[Link]

• Organic Chemistry Tutor. Dieckmann Condensation. Available at: [Link]

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• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. Total Synthesis of Spiro[cyclohexane-2-indoline] Alkaloids: A Regio- and Diastereoselective Spirocyclization Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Aluminum Chloride-Mediated Dieckmann Cyclization for the Synthesis of Cyclic 2-Alkyl-1,3-alkanediones: One-Step Synthesis of the Chiloglottones [organic-chemistry.org]

Optimization of reaction conditions for 1,3-dipolar cycloadditions

Title: Technical Support Center: Optimization & Troubleshooting of 1,3-Dipolar Cycloadditions

Introduction: Welcome to the Technical Support Center for 1,3-dipolar cycloadditions. As a Senior Application Scientist, I have designed this guide to bridge the gap between theoretical click chemistry and benchtop reality. Whether you are executing Copper-Catalyzed Azide-Alkyne Cycloadditions (CuAAC) for small-molecule synthesis or Strain-Promoted Azide-Alkyne Cycloadditions (SPAAC) for live-cell bioconjugation, success hinges on understanding the thermodynamic and kinetic levers of your reaction system.

This guide provides self-validating protocols, quantitative optimization parameters, and causality-driven troubleshooting to ensure high yields and reproducibility.

Mechanistic Causality & Reaction Selection

Before troubleshooting, we must establish the mechanistic causality governing these cycloadditions.

• CuAAC : Relies on Cu(I) to form a copper-acetylide intermediate, which significantly lowers the activation energy of the [3+2] cycloaddition to regioselectively yield 1,4-disubstituted 1,2,3-triazoles[1]. The primary failure mode in this system is the oxidation of active Cu(I) to inactive Cu(II), or its disproportionation into Cu(0) and Cu(II).

• SPAAC : Bypasses the need for a toxic metal catalyst by utilizing the inherent ring strain of cyclooctynes (e.g., DBCO, DIBO). The release of this enthalpy (~188 kJ/mol) drives the reaction forward natively, making it exceptionally bioorthogonal and safe for living systems[][3].

Caption: Decision matrix for selecting between CuAAC and SPAAC based on application and sterics.

Quantitative Optimization Parameters

To achieve near-quantitative conversion rates, the reaction microenvironment must be tightly controlled. The table below summarizes the optimal parameter windows for both modalities.

Parameter	CuAAC (Bioconjugation)	CuAAC (Organic Synthesis)	SPAAC (Bioorthogonal)	Causality / Rationale
Catalyst	CuSO₄ (50-250 µM)	CuI or CuSO₄ (1-5 mol%)	None	Cu(I) lowers activation energy. In vivo, Cu is toxic, necessitating SPAAC[1][3].
Ligand	THPTA or BTTAA (5x Cu)	TBTA (0.05 eq)	None	Ligands stabilize Cu(I), preventing oxidation and accelerating the reaction[1][4].
Reducing Agent	Sodium Ascorbate (5-10 mM)	Sodium Ascorbate (0.1-0.2 eq)	None	Maintains copper in the active +1 oxidation state[1][4].
Solvent	Aqueous Buffer (pH 7-8) + 5% DMSO	DMF, THF, or t-BuOH/H₂O	Aqueous Buffer or Media	CuAAC requires slight organic co-solvent for alkyne solubility. SPAAC is highly aqueous-compatible[3][5].
Additives	Aminoguanidine (5 mM)	None	None	Scavenges dehydroascorbate byproducts that can cross-link proteins[1][4].
Stoichiometry	Azide:Alkyne (2:1 to 10:1)	Azide:Alkyne (1:1 to 1.2:1)	Azide:Cyclooctyne (1:5)	Excess of the less precious reagent drives pseudo-first-order kinetics[1][3].

Self-Validating Experimental Protocols

Protocol A: Optimized CuAAC for Protein Bioconjugation

Self-Validation Checkpoint: This protocol utilizes a pre-mixing strategy. The visual color change of the catalyst complex validates the active oxidation state before introduction to the precious protein sample.

• Reagent Preparation: Prepare fresh 100 mM Sodium Ascorbate in degassed H₂O. (Do not store; ascorbate oxidizes rapidly)[1]. Prepare 20 mM CuSO₄ in H₂O and 50 mM THPTA ligand in H₂O[1].

• Catalyst Pre-complexation (Critical Step): In a microcentrifuge tube, mix CuSO₄ and THPTA at a 1:5 molar ratio (e.g., 5 µL CuSO₄ + 10 µL THPTA).

  • Causality: Pre-complexing prevents Cu(II) from nonspecifically binding to protein residues (like histidine) which causes irreversible precipitation[1].

• Reduction & Validation: Add Sodium Ascorbate to the catalyst mix (final concentration 5 mM).

  • Validation: The solution should turn from blue to colorless/pale yellow, indicating successful reduction to Cu(I). If it turns brown, discard and remake[4].

• Reaction Assembly: To your protein-alkyne (1 mg/mL in PBS), add Aminoguanidine (final 5 mM) to prevent ascorbate-induced cross-linking[1]. Add the azide probe (5-10 molar equivalents). Inject the activated catalyst complex.

• Incubation & Quenching: Incubate at room temperature for 1-2 hours in the dark. Quench with EDTA (10 mM) to chelate copper, halting the reaction.

Protocol B: SPAAC for Live-Cell Surface Labeling

• Metabolic Labeling: Incubate cells with an azide-functionalized sugar (e.g., Ac₄ManNAz, 50 µM) for 48 hours to incorporate azides into surface glycans[6].

• Washing: Wash cells 3x with cold PBS (pH 7.4) containing 1% BSA to remove unincorporated sugars.

• Cyclooctyne Addition: Add DBCO-fluorophore or DIBO-fluorophore (30 µM final concentration) in PBS.

  • Causality: Keep concentration ≤100 µM to prevent non-specific hydrophobic interactions and precipitation[6].

• Incubation: Incubate at 4°C or RT for 30-60 minutes. (4°C minimizes endocytosis of the surface receptors during labeling).

• Analysis: Wash 3x with PBS and analyze via flow cytometry or fluorescence microscopy.

Troubleshooting Guides & FAQs

Q1: My CuAAC reaction yields no product, and the solution turns green/brown. What is happening? A1: The green/brown color indicates the oxidation of Cu(I) to Cu(II) and the subsequent formation of reactive oxygen species (ROS), or the degradation of ascorbate. Solution: Ensure your solvents are thoroughly degassed (sparged with Argon or N₂ for 15 mins). Increase the THPTA ligand-to-copper ratio from 1:1 to 5:1. The ligand acts as a sacrificial reductant and shields the Cu(I) center from oxygen[1][4].

Q2: I am observing protein aggregation and precipitation during my CuAAC bioconjugation. How can I prevent this? A2: Aggregation is typically caused by two factors: Cu-induced denaturation or cross-linking by dehydroascorbate (the oxidation product of sodium ascorbate). Solution: First, always pre-complex your Cu(II) with THPTA before adding it to the protein[1]. Second, add 5 mM Aminoguanidine to the reaction buffer. Aminoguanidine acts as a scavenger, reacting with dehydroascorbate before it can cross-link lysine/arginine residues on your protein[1][4].

Q3: My SPAAC reaction is too slow, but if I increase the DBCO concentration, I get high background noise. How do I optimize this? A3: While SPAAC is bioorthogonal, cyclooctynes are highly hydrophobic. High concentrations (>100 µM) lead to non-specific binding to lipid membranes or hydrophobic protein pockets[6]. Solution: Instead of increasing concentration, switch to a more reactive cyclooctyne. The kinetic rate constants vary significantly: BARAC > DBCO > DIBO > OCT. Alternatively, verify that your azide is not sterically hindered; a short PEG linker between the biomolecule and the azide can dramatically improve accessibility[7].

Caption: Diagnostic workflow for resolving low yield and catalyst oxidation issues in CuAAC.

Q4: Can I use CuAAC for in vivo applications? A4: Generally, no. Copper is highly toxic to living cells, generating ROS that cause oxidative stress and cell death. For live-cell or in vivo applications, SPAAC is the gold standard because it is entirely metal-free and driven by ring-strain release[3][6]. If you must use CuAAC on live cells, use highly specialized, strongly chelating ligands (like BTTAA) at very low copper concentrations, and limit incubation to <5 minutes[4], though SPAAC remains vastly superior for cellular viability.

Q5: What is the optimal solvent for 1,3-dipolar cycloadditions involving small molecules? A5: For small molecule CuAAC, a 1:1 mixture of t-Butanol and water is the classic Sharpless condition, as it solubilizes both the organic substrates and the aqueous catalyst/ascorbate system[5][8]. If substrates are highly hydrophobic, DMF or THF can be used, but you may need to switch to an organic-soluble copper source (like CuI or (Ph₃P)₂CuOAc) and an organic base (like DIPEA) instead of ascorbate[9].

References

• Troubleshooting guide for copper-catalyzed click chemistry reactions - Benchchem Source: benchchem.com URL:5

• Troubleshooting low yield in copper-catalyzed click reactions - Benchchem Source: benchchem.com URL:8

• Technical Support Center: Optimizing 1,3-Dipolar Cycloaddition Reactions - Benchchem Source: benchchem.com URL:10

• Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation Source: Current Protocols in Chemical Biology - Jena Bioscience URL:1

• Linker-Engineered Tyrosine–Azide Coatings for Stable Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC) Functionalization Source: mdpi.com URL:7

• Strain-promoted alkyne-azide cycloadditions (SPAAC) reveal new features of glycoconjugate biosynthesis Source: scispace.com URL:6

• Application of Strain-Promoted Azide-Alkyne Cycloaddition and Tetrazine Ligation to Targeted Fc-Drug Conjugates Source: nih.gov URL:11

• Troubleshooting low yield in 1,3-dipolar cycloaddition - Benchchem Source: benchchem.com URL:12

• Preparation of 18F-labeled peptides using the copper(I)-catalyzed azide-alkyne 1,3-dipolar cycloaddition Source: nih.gov URL:13

• SPAAC: Strain-Promoted Click Reaction - Bioconjugation Source: bocsci.com URL:

• A Technical Guide to Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) Source: benchchem.com URL:3

• Protocols - baseclick Source: baseclick.eu URL:14

• Protocol for Azide-Alkyne Click Chemistry Source: broadpharm.com URL:4

• Optimization Studies of the Copper-Catalyzed 1,3-Dipolar Cycloaddition Source: researchgate.net URL:15

• Click Chemistry Problems (Copper Catalyzed Azide-Alkyne Cycloaddition) Source: reddit.com URL:9

• Design, Synthesis and Biological Evaluation of a Pseudo Source: tu-dortmund.de URL:16

• Recent Developments on 1,3-Dipolar Cycloaddition Reactions by Catalysis in Green Solvents Source: mdpi.com URL:17

• Density Functional Theory Calculations: A Useful Tool to Investigate Mechanisms of 1,3-Dipolar Cycloaddition Reactions Source: nih.gov URL:18

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• 4. broadpharm.com [broadpharm.com]
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• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Preparation of 18F-labeled peptides using the copper(I)-catalyzed azide-alkyne 1,3-dipolar cycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Protocols [baseclick.eu]
• 15. researchgate.net [researchgate.net]
• 16. eldorado.tu-dortmund.de [eldorado.tu-dortmund.de]
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• 18. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Protecting Group Strategies for 6-Azaspiro[3.4]octane-2-carboxylic acid

Welcome to the Technical Support Center for spirocyclic amino acid synthesis. 6-Azaspiro[3.4]octane-2-carboxylic acid is a highly valuable, conformationally restricted non-canonical amino acid. By incorporating a rigid spirocyclic core (a pyrrolidine-like 5-membered ring fused to a cyclobutane-like 4-membered ring), this scaffold allows medicinal chemists to explore three-dimensional chemical space and improve the pharmacokinetic profiles of peptide therapeutics[1].

Because this molecule contains both a secondary amine (N6) and a carboxylic acid (C2), utilizing robust orthogonal protecting group strategies is mandatory to prevent polymerization and enable selective functionalization during solid-phase peptide synthesis (SPPS) or solution-phase library generation[2].

Strategic Workflows for Orthogonal Protection

To successfully utilize 6-Azaspiro[3.4]octane-2-carboxylic acid in complex synthesis, you must select protecting groups that can be cleaved under mutually exclusive conditions. The two most common self-validating strategies are the Boc/Bn (acid-labile/hydrogenolysis-labile) and Fmoc/tBu (base-labile/acid-labile) systems.

Orthogonal protecting group workflows for 6-Azaspiro[3.4]octane-2-carboxylic acid.

Troubleshooting & FAQs (Expert Q&A)

Q1: During the N-Boc protection of the free amino acid, I am observing incomplete conversion and the formation of polar impurities. How can I resolve this? Causality & Solution: The secondary amine at the N6 position of the spiro[3.4] system is sterically hindered and has a pKa​ of approximately 9.5–10.0. If the reaction pH drops below this threshold, the amine becomes protonated and loses its nucleophilicity, halting the reaction. Conversely, excessive base will rapidly hydrolyze the di-tert-butyl dicarbonate ( Boc2​O ) reagent. Fix: Use a biphasic solvent system (1:1 Dioxane / 1M NaOH) and continuously monitor the aqueous layer to ensure the pH remains strictly between 10.0 and 10.5. This guarantees a steady concentration of the reactive free amine while minimizing reagent degradation. The resulting N-Boc protected building block (CAS: 1251002-42-2) is a highly stable intermediate[3].

Q2: I am experiencing low yields (<40%) when attempting to protect the C2-carboxylic acid as a benzyl ester using standard K2​CO3​ and Benzyl Bromide. Why is this happening? Causality & Solution: The cyclobutane ring (the 4-membered component of the spirocycle) imposes significant steric bulk around the C2-carboxylate, hindering the SN​2 attack on benzyl bromide. Potassium carbonate often fails to sufficiently dissociate the ion pair in organic solvents. Fix: Switch your base to Cesium Carbonate ( Cs2​CO3​ ). The larger ionic radius of the cesium cation ( Cs+ ) leads to a highly dissociated, "naked" carboxylate anion in polar aprotic solvents like DMF. This drastically enhances the nucleophilicity of the sterically hindered C2-carboxylate, driving the esterification to >90% yield while suppressing epimerization[4].

Q3: How do I selectively deprotect the N-Boc group without hydrolyzing the C2-ester? Causality & Solution: Boc cleavage is strictly acid-mediated, relying on the formation of a stable tert-butyl cation. Esters (like Benzyl or Methyl) are stable to anhydrous acids but labile to aqueous bases. Fix: Treat the fully protected molecule with 20-50% Trifluoroacetic acid (TFA) in anhydrous Dichloromethane (DCM). Because the conditions are strictly anhydrous, the C2-ester cannot undergo hydrolysis. The reaction self-validates via the evolution of CO2​ gas (bubbling).

Validated Experimental Protocols

These methodologies are engineered as self-validating systems. Built-in checkpoints ensure that if a step fails, it is immediately visually or analytically apparent.

Protocol A: Synthesis of 6-(tert-Butoxycarbonyl)-6-azaspiro[3.4]octane-2-carboxylic acid

Objective: Selective N-protection of the secondary amine.

• Initialization: Suspend 6-Azaspiro[3.4]octane-2-carboxylic acid (10.0 mmol) in 20 mL of 1,4-dioxane.

• pH Activation: Add 20 mL of 1M NaOH (aq). Self-Validation Checkpoint: The suspension should become a clear, homogeneous solution as the zwitterion converts to the soluble sodium salt. Verify pH is >10 using indicator paper.

• Reagent Addition: Cool the mixture to 0 °C in an ice bath to prevent exothermic runaway. Add Boc2​O (12.0 mmol, 1.2 eq) dropwise over 15 minutes.

• Propagation: Remove the ice bath and stir vigorously at room temperature for 12 hours.

• Aqueous Workup & Precipitation: Concentrate the mixture under reduced pressure to remove the dioxane. Cool the remaining aqueous layer to 0 °C and carefully acidify to pH 2.5 using 1M KHSO4​ . Self-Validation Checkpoint: A dense white precipitate (the N-Boc acid) will immediately form, as the protonated carboxylic acid is insoluble in cold water.

• Isolation: Extract the aqueous layer with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and evaporate to yield the pure product.

Protocol B: C2-Benzyl Esterification via the Cesium Effect

Objective: Orthogonal C-protection of the N-Boc intermediate.

• Initialization: Dissolve N-Boc-6-Azaspiro[3.4]octane-2-carboxylic acid (5.0 mmol) in 15 mL of anhydrous DMF under a nitrogen atmosphere.

• Carboxylate Activation: Add Cs2​CO3​ (2.75 mmol, 0.55 eq). Stir at room temperature for 30 minutes. Mechanistic note: This forms the highly nucleophilic cesium carboxylate salt.

• Alkylation: Add Benzyl Bromide (5.5 mmol, 1.1 eq) dropwise. Stir at room temperature for 4 hours.

• Quenching: Quench the reaction by adding 50 mL of distilled water. Self-Validation Checkpoint: The mixture will turn cloudy as the highly lipophilic fully-protected spirocycle crashes out of the aqueous DMF mixture.

• Isolation: Extract with Ethyl Acetate (3 x 20 mL), wash thoroughly with 5% LiCl (aq) to remove residual DMF, dry, and concentrate.

Deprotection Logic & Compatibility Matrix

Understanding the chemical logic of deprotection is vital for complex peptide synthesis. The diagram below illustrates the selective cleavage pathways.

Logic gate for orthogonal deprotection of spirocyclic amino acid scaffolds.

Quantitative Data: Protecting Group Compatibility Matrix

The following table summarizes the stability and cleavage conditions for the 6-Azaspiro[3.4]octane-2-carboxylic acid scaffold, allowing for rapid experimental planning[2].

Protection Strategy	N6-Protecting Group	C2-Protecting Group	N6 Cleavage Condition	C2 Cleavage Condition	Expected Yield (2 Steps)
Boc / Benzyl	tert-Butoxycarbonyl (Boc)	Benzyl Ester (Bn)	50% TFA in DCM (1h)	H2​ (1 atm), 10% Pd/C, MeOH	88 - 92%
Fmoc / t-Butyl	Fluorenylmethyloxycarbonyl	tert-Butyl Ester (tBu)	20% Piperidine in DMF (30m)	50% TFA in DCM (2h)	85 - 90%
Cbz / Allyl	Carboxybenzyl (Cbz)	Allyl Ester	H2​ (1 atm), 10% Pd/C, MeOH	Pd(PPh3​)4​ , Morpholine, DCM	78 - 82%

References

• Albericio, F. (2000) - Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Biopolymers (PubMed). Available at:[Link]

• Chao, T.-H., et al. (2024) - One-pot chemoenzymatic syntheses of non-canonical amino acids. Oxford Academic / PMC. Available at: [Link]

• ResearchGate (2025) - Synthesis of Multifunctional Spirocyclic Azetidines and Their Application in Drug Discovery. Available at:[Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cymitquimica.com [cymitquimica.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Navigating the Challenges of Spirocyclic Compound Synthesis Scale-Up

Welcome to the technical support center for the synthesis of spirocyclic compounds. Spirocycles, with their rigid, three-dimensional structures, are increasingly vital in modern drug discovery, offering a pathway to escape the "flatland" of traditional aromatic scaffolds and improve physicochemical and pharmacokinetic properties.[1][2][3] However, the very structural complexity that makes them attractive also presents significant hurdles during synthesis, particularly during scale-up from bench to pilot plant.[4][5]

This guide is designed for researchers, process chemists, and drug development professionals. It moves beyond simple protocols to explain the underlying principles governing the challenges you may face. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to help you navigate issues related to yield, stereocontrol, purification, and stability, ensuring your scale-up process is robust, efficient, and successful.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions that arise during the scale-up of spirocyclic syntheses.

Q1: Why is achieving high stereoselectivity so challenging when scaling up spirocycle synthesis?

A1: Controlling stereochemistry at a spirocenter—a quaternary carbon atom linking two rings—is inherently difficult.[6] During scale-up, several factors that were manageable at the bench scale become critical. These include:

• Thermal Homogeneity: Larger reactor volumes can have temperature gradients. Since selectivity is often temperature-dependent, inconsistent heating or cooling can lead to a mixture of diastereomers.[7]

• Mixing and Mass Transfer: Inefficient mixing can cause localized concentration differences of reagents or catalysts, affecting the kinetics and selectivity of the reaction.

• Subtle Energetic Differences: The energy differences between diastereomeric transition states can be very small. Factors like solvent polarity and catalyst-substrate interactions, which are easier to control precisely on a small scale, can fluctuate during scale-up, eroding selectivity.[7]

Q2: My reaction yield dropped significantly when moving from a 1g to a 100g scale. What are the most likely causes?

A2: A drop in yield during scale-up is a classic problem. For spirocyclic compounds, this is often traced back to:

• Inefficient Heat Transfer: Many cyclization reactions are exothermic. Poor heat dissipation in a large reactor can lead to temperature spikes, causing decomposition of starting materials, intermediates, or the final product.[7]

• Purity of Starting Materials: Impurities in commercial-grade starting materials, which may have been negligible on a small scale, can now act as potent catalyst poisons or trigger side reactions at a larger scale.[7]

• Phase and Solubility Issues: As reaction volumes increase, ensuring all components remain in solution can become difficult. If a key intermediate or the product precipitates prematurely, the reaction may stall.[8]

Q3: What are the primary challenges in purifying spirocyclic compounds on a large scale?

A3: The main purification challenges stem from the structural similarity of potential byproducts.

• Separation of Diastereomers: Diastereomers of a spirocycle often have very similar physical properties, making separation by standard flash chromatography difficult and resource-intensive (solvent, time).[7][9]

• Structurally Similar Impurities: Side reactions can lead to impurities with nearly identical polarity and molecular weight to the desired product, complicating chromatographic separation.

• Crystallization Difficulties: The rigid, often complex three-dimensional shape of spirocycles can inhibit the formation of a stable crystal lattice, making crystallization—a preferred method for large-scale purification—challenging.

Part 2: Troubleshooting Guides

This section provides detailed, problem-oriented guidance for specific issues you may encounter during your experiments.

Guide 1: Low or Inconsistent Reaction Yield

Q: I'm experiencing a low yield in my spirocyclization reaction. How can I systematically troubleshoot this?

A: Low yield is a multifaceted problem. A systematic approach is crucial for identifying the root cause. Use the following decision tree to guide your investigation.

Caption: Troubleshooting workflow for low reaction yield.

Causality Behind the Steps:

• Starting Material Quality: Impurities can inhibit catalysts or lead to side reactions.[7] Always verify the purity of reagents before a scale-up campaign, as different batches from suppliers can have varying purity profiles.

• Reaction Conditions: Conditions optimized at a small scale may not be ideal for larger volumes due to changes in surface-area-to-volume ratios, which affects heat and mass transfer.[10] A Design of Experiments (DoE) approach can efficiently screen parameters like temperature and concentration to find a new optimum.[7]

• Catalyst/Reagent Activity: The choice of catalyst and ligand is critical. For instance, in nickel-catalyzed spirocyclizations, different ligands can dramatically alter the yield.[7] If catalyst deactivation is suspected, consider using a higher loading or switching to a more robust catalyst system.

• Product Stability: Spirocyclic products, especially those with significant ring strain, can be unstable under reaction or workup conditions.[11][12] Take samples at various time points and analyze them (e.g., by LC-MS) to check for product decomposition. If degradation is observed, a milder workup (e.g., using a buffered quench instead of strong acid/base) may be necessary.[7]

Guide 2: Poor Stereochemical Control

Q: My spirocyclization is producing an unfavorable mixture of diastereomers. How can I improve the diastereoselectivity?

A: Achieving high diastereoselectivity is a common and critical challenge.[7] The stereochemical outcome is dictated by the relative energies of the competing transition states leading to the different diastereomers. Your goal is to maximize this energy difference.

Caption: Key parameters for optimizing diastereoselectivity.

Troubleshooting Strategies & Key Insights:

Parameter	Experimental Action	Scientific Rationale
Solvent	Screen a range of solvents with varying polarities (e.g., Toluene, THF, DCM, Acetonitrile).	The polarity of the solvent can stabilize one transition state over another, dramatically influencing the diastereomeric ratio. In some cases, a change in solvent can even reverse the selectivity.[7]
Temperature	Systematically lower the reaction temperature (e.g., from room temp to 0°C, -20°C, or -78°C).	Lowering the temperature increases the impact of small differences in activation energy between the two competing diastereomeric transition states. The reaction will preferentially proceed through the pathway with the lower energy barrier, leading to higher selectivity.[7]
Catalyst/Ligand	For catalyzed reactions, screen a library of chiral ligands or catalysts.	Chiral ligands create a well-defined three-dimensional pocket around the active site. This chiral environment forces the substrate to approach in a specific orientation, favoring the formation of one diastereomer.[7]
Substrate Control	If possible, modify the substrate by adding a bulky protecting group or a directing group near the reacting center.	A bulky group can sterically block one face of the molecule, forcing the reactant to attack from the less hindered face. A directing group can coordinate to the catalyst or a reagent, holding the molecule in a fixed conformation during the reaction.[7]

Guide 3: Purification and Isolation Challenges

Q: I've successfully synthesized my spirocycle, but it's a 3:1 mixture of diastereomers that are inseparable by standard silica gel chromatography. What are my options for large-scale purification?

A: This is a common bottleneck. When standard chromatography fails, you must consider alternative or modified separation techniques.

Recommended Purification Strategies:

• Optimize Chromatography:

  • Method: Before abandoning chromatography, explore different stationary phases (e.g., alumina, C18 reversed-phase, or chiral phases) and a wide range of eluent systems. Sometimes a small change in solvent composition can achieve separation.

  • Why it Works: Different stationary phases offer alternative separation mechanisms (e.g., polarity vs. hydrophobicity), which may be able to resolve compounds that co-elute on silica.

• Crystallization:

  • Method: Attempt to crystallize the crude mixture from various solvents. If the major diastereomer is crystalline and the minor one is not (or is much more soluble), you may be able to selectively crystallize the desired product. Seeding with a small amount of pure product can help.

  • Why it Works: Crystallization is a highly selective process based on the ability of molecules to pack into an ordered lattice. It is an ideal method for large-scale purification due to its efficiency and cost-effectiveness.[1]

• Derivatization:

  • Method: If the molecule has a suitable functional handle (e.g., -OH, -NH2), react the diastereomeric mixture with a chiral resolving agent to form new diastereomeric derivatives (e.g., esters or amides). These new derivatives often have significantly different physical properties and can be easily separated by chromatography or crystallization. The resolving agent is then cleaved to yield the pure, desired diastereomer.

  • Why it Works: This strategy exaggerates the physical differences between the original diastereomers, making separation straightforward.

• Advanced Chromatographic Techniques:

  • Method: For high-value compounds, consider preparative High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC).[13]

  • Why it Works: These techniques offer much higher resolving power than standard flash chromatography, often succeeding where other methods fail. SFC is particularly attractive as a "greener" alternative that uses supercritical CO2 as the mobile phase, reducing solvent waste.[13]

Part 3: Detailed Experimental Protocol

This section provides a representative protocol to illustrate best practices in setting up and monitoring a spirocyclization reaction.

Protocol: Base-Mediated Intramolecular Michael Addition for Spirocycle Formation

This protocol describes a general procedure for a base-catalyzed cyclization to form a spirocyclic compound, focusing on the steps critical for control and scalability.

• Reactor Setup and Inerting:

  • Assemble a clean, dry, appropriately sized reactor equipped with an overhead stirrer, a temperature probe, a condenser, and a nitrogen/argon inlet.

  • Purge the vessel with an inert atmosphere for at least 30 minutes to exclude oxygen and moisture, which can cause side reactions.

• Reagent Preparation and Addition:

  • Charge the reactor with the precursor substrate (1.0 equiv) and the chosen anhydrous solvent (e.g., THF, Toluene).

  • Begin stirring to ensure the substrate is fully dissolved and the solution is thermally homogeneous before proceeding.

  • Cool the solution to the desired reaction temperature (e.g., -20 °C) using an appropriate cooling bath. Precise temperature control is critical for selectivity.[7]

• Initiation and Monitoring:

  • Slowly add a solution of the base (e.g., LiHMDS, t-BuOK, 1.1 equiv) dropwise via a syringe pump or addition funnel over 30-60 minutes. A slow addition rate prevents temperature spikes from the exothermic reaction and avoids high local concentrations of the base.

  • Monitor the reaction progress by taking small aliquots every hour. Quench the aliquot and analyze by a suitable method (TLC, LC-MS, or GC-MS) to track the consumption of starting material and the formation of the product.

• Reaction Quench and Workup:

  • Once the reaction is complete, quench it by slowly adding a pre-cooled saturated aqueous solution of ammonium chloride (NH₄Cl). This neutralizes the base and stops the reaction under mild conditions to prevent product degradation.[7]

  • Allow the mixture to warm to room temperature. Transfer the contents to a separatory funnel and extract the product with an appropriate organic solvent (e.g., ethyl acetate or DCM).

  • Combine the organic layers, wash with brine to remove residual water, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel or another appropriate method as determined by small-scale trials.

References

• Ye, Z., et al. (2024). Development of a Kilogram-Scale Chemical Process for a Chiral Spirocyclic Isoxazolone. ACS Publications. Retrieved from [Link]

• Ballatore, C., et al. (2024). Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? Taylor & Francis Online. Retrieved from [Link]

• ResearchGate. (n.d.). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists | Request PDF. Retrieved from [Link]

• Jiang, Q., et al. (2025). Strain-release driven spirocyclization of bicyclo[1.1.0]butanes: access to 6,7-diazaspiro[3.4]octanes. Chemical Science. Retrieved from [Link]

• Gomes, P. S. T., et al. (2022). Recent in vivo advances of spirocyclic scaffolds for drug discovery. PubMed. Retrieved from [Link]

• Trost, B. M., & Sorum, M. T. (n.d.). Synthesis of Unusually Strained Spiro Ring Systems and Their Exploits in Synthesis. PMC - NIH. Retrieved from [Link]

• Contract Pharma. (2019). Drug Substances: Scale-Up Challenges. Retrieved from [Link]

• ResearchGate. (n.d.). Accelerating Spirocyclic Polyketide Synthesis using Flow Chemistry | Request PDF. Retrieved from [Link]

• ResearchGate. (2017). Effect of Ring Size on the stability of the spirobibenzopyrans. Retrieved from [Link]

• D'yakonov, D., et al. (n.d.). Synthetic Routes to Approved Drugs Containing a Spirocycle. PMC - NIH. Retrieved from [Link]

• ResearchGate. (n.d.). Design and Synthesis of Spirocycles | Request PDF. Retrieved from [Link]

• JOCPR. (2024). Advances in Purification Techniques for Pharmaceutical Compound Isolation and Analysis. Retrieved from [Link]

• Lilly-Spain. (n.d.). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. Retrieved from [Link]

• Taylor & Francis Online. (2016). The utilization of spirocyclic scaffolds in novel drug discovery. Retrieved from [Link]

• Reddit. (2021). Troubleshooting step growth polymerization. Retrieved from [Link]

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• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. jocpr.com [jocpr.com]

Technical Support Center: Troubleshooting Azaspiro[3.4]octane Synthesis

Welcome to the Application Science Support Center. As a Senior Application Scientist, I frequently consult with discovery chemists facing bottlenecks in spirocyclic scaffold generation. Synthesizing azaspiro[3.4]octanes—such as 2-azaspiro[3.4]octane or 6-azaspiro[3.4]octane—presents unique thermodynamic and kinetic challenges. The inherent strain of the four-membered azetidine ring and the steric crowding at the spirocenter often lead to complex impurity profiles.

This guide deconstructs the causality behind these common impurities and provides self-validating protocols to ensure high-fidelity synthesis and isolation.

Section 1: Diagnostic Overview of Common Impurities

Before adjusting reaction parameters, it is critical to baseline your crude reaction profiles. The following table summarizes the quantitative diagnostic data for the most frequent impurities encountered during spiroannulation and deprotection stages.

Impurity Class	Typical Origin	Diagnostic Indicator (LC-MS / NMR)	Primary Resolution Strategy
Oligomers / Dimers	Intermolecular alkylation during 4-membered ring annulation	Mass > 2x Target (e.g., [2M+H]⁺); Broad, unresolved NMR peaks	High-dilution continuous flow; slow addition
Open-chain Intermediates	Incomplete cyclopentane spirocyclization	Mass = Target + Leaving Group (e.g., +Ts, +Br)	Enhance electrophilicity; optimize base (NaH/KOtBu)
Regioisomers	[3+2] cycloaddition lacking facial selectivity	Distinct closely eluting peaks on UPLC; split NMR signals	Optimize solvent polarity; utilize bulky protecting groups
Over-reduced Byproducts	Harsh debenzylation (Pd/C, H₂)	Mass = Target + 2 Da (ring opening)	Poisoned catalyst (e.g., Pd/BaSO₄) or strict H₂ pressure control

Section 2: Troubleshooting FAQs & Mechanistic Solutions

Q1: During the annulation of the four-membered azetidine ring, my LC-MS shows a massive spike in high-molecular-weight species. Why is this happening, and how do I suppress it?

Causality: When synthesizing 2-azaspiro[3.4]octane via the displacement of a bis-electrophile by an amine, the system is in a kinetic tug-of-war. The desired intramolecular spirocyclization is entropically favored but enthalpically disfavored due to the immense ring strain of the forming azetidine. If the concentration of the reactive intermediates is too high, intermolecular amine-alkylation outpaces intramolecular ring closure, resulting in oligomeric or dimeric impurities (1)[1].

Self-Validation: Run two parallel 1 mL pilot reactions: one at 0.5 M and one at 0.05 M. Analyze both via UPLC-MS. A successful system will show a >80% reduction in the [2M+H]⁺ peak in the dilute reaction, validating the concentration-dependent kinetics.

Protocol 1: High-Dilution Spirocyclization

• Preparation: Dissolve the bis-electrophile (e.g., a 1,3-dibromide or ditosylate derivative of cyclopentane) in anhydrous THF to achieve a final reaction concentration of exactly 0.02 M.

• Base Addition: Add 2.5 equivalents of a sterically hindered base (e.g., DIPEA or KOtBu) to neutralize the forming acid without causing nucleophilic interference.

• Amine Introduction: Load the primary amine (e.g., benzylamine) into a syringe pump. Add it dropwise over 6–8 hours at an elevated temperature (60 °C) to provide the activation energy required to overcome azetidine ring strain.

• Monitoring: Sample every 2 hours. Quench with methanol and analyze via LC-MS. The reaction is complete when the mono-alkylated intermediate mass is fully consumed.

Q2: I am using a [3+2] cycloaddition route, but I am isolating a mixture of regioisomers. How can I drive the reaction to a single product?

Causality: The synthesis of azaspiro[3.4]octanes via [3+2] cycloaddition (e.g., forming 6-benzyl-2,6-diazaspiro[3.4]octane) relies on the reaction of an azomethine ylide with an exocyclic double bond. If the electronic bias of the dipolarophile is weak, the dipole can approach in two orientations, leading to regioisomeric impurities (2)[2].

Solution: Modulate the electronics of the system and lower the reaction temperature to maximize the energy difference between the two transition states. Using a bulkier protecting group on the nitrogen (e.g., Trityl instead of Benzyl) increases the steric penalty for the undesired approach, driving regioselectivity.

Q3: After deprotecting the free base, my yield drops to <20% during isolation. Where is my product going, and how do I remove residual starting materials?

Causality: Unsubstituted azaspiro[3.4]octanes (free bases) possess low molecular weights, high volatility, and extreme aqueous solubility. Standard aqueous workups or extended concentration under high vacuum will strip the product right out of your flask or leave it trapped in the aqueous layer (3)[3].

Self-Validation: Weigh the crude oil before salt formation. After precipitation, the mass of the isolated salt should stoichiometrically match >85% of the crude mass. If the mass is low, cool the mother liquor to -20 °C to validate if the salt is simply too soluble at room temperature.

Protocol 2: Salt-Formation Isolation

• Solvent Exchange: After deprotection, strictly avoid high vacuum. Carefully concentrate the reaction mixture at 30 °C under moderate pressure (e.g., 200 mbar) and redissolve the crude oil in cold isopropanol (IPA).

• Acidification: Slowly add 1.1 equivalents of anhydrous HCl in dioxane (or a saturated solution of oxalic acid in IPA) while stirring at 0 °C.

• Precipitation: A white precipitate (the hydrochloride or oxalate salt) will form immediately. Stir for an additional 30 minutes at 0 °C to ensure complete crystallization (4)[4].

• Filtration: Filter the solid over a sintered glass funnel, washing with ice-cold diethyl ether to remove non-polar organic impurities. Dry under a gentle nitrogen stream at room temperature.

Section 3: Troubleshooting Workflow Visualization

To streamline your decision-making at the bench, follow this logical workflow when analyzing your crude reaction mixtures.

Workflow for diagnosing and resolving spirocyclization impurities based on LC-MS mass profiling.

References

• Wang Wen, Lu Xiuhong, Dong Xiaochun, Zhao Weili. "Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition." SIOC Journals / Chinese Journal of Organic Chemistry, 2015. 2

• Subbiah Ramesh, Ramadas Balakumar, John R. Rizzo, Tony Y. Zhang. "Facile synthesis of 2-azaspiro[3.4]octane." Organic & Biomolecular Chemistry (RSC Publishing), 2019. 1

• "Multigram Synthesis of 3,3-Spiro-α-prolines." The Journal of Organic Chemistry (ACS), 2024.4

• "Purification Techniques for 1,6-Diazaspiro[3.4]octane: Application Notes and Protocols." BenchChem. 3

Sources

• 1. Facile synthesis of 2-azaspiro[3.4]octane - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition [sioc-journal.cn]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Metabolic Stability of Spirocyclic vs. Non-Spirocyclic Analogues

For researchers at the forefront of drug discovery, optimizing a compound's metabolic stability is a critical hurdle. A molecule that is rapidly metabolized will have poor bioavailability and a short duration of action, rendering an otherwise potent compound therapeutically useless. A key strategy in modern medicinal chemistry to overcome this challenge is the strategic introduction of three-dimensional (3D) complexity into otherwise "flat" molecules. This guide provides an in-depth comparison of the metabolic stability of spirocyclic scaffolds against their non-spirocyclic counterparts, supported by experimental data and detailed protocols to empower your own drug development programs.

The rationale is clear: shifting from planar, sp²-heavy structures to molecules with a higher fraction of sp³-hybridized carbons (Fsp³) often correlates with improved physicochemical properties and more favorable pharmacokinetic profiles.[1][2][3] Spirocycles, which are bicyclic structures joined by a single common atom, are an exemplary class of scaffolds that embody this principle.[2] Their inherent rigidity and defined 3D geometry offer a powerful tool to enhance metabolic stability, and this guide will explore the mechanisms, evidence, and practical methodologies behind this advantage.

The Structural Basis for Enhanced Stability in Spirocycles

The superior metabolic profile of many spirocyclic compounds is not a fortuitous outcome but a direct consequence of their unique topology. Several key structural features contribute to this effect:

• Conformational Restriction: Unlike flexible aliphatic chains or monocyclic rings that can adopt numerous conformations, the spiro-junction locks the molecule into a more rigid state.[1][4] This pre-organization can serve two purposes: it can optimize the orientation of functional groups for target binding and, crucially, it can shield metabolically vulnerable sites from the active sites of metabolic enzymes.[5]

• Steric Shielding of Metabolic "Soft Spots": The most common routes of Phase I metabolism are oxidative reactions catalyzed by Cytochrome P450 (CYP) enzymes, which often target electron-rich or sterically accessible C-H bonds.[6][7] The quaternary carbon at the core of a spirocycle, along with the rings projecting in distinct vectors, creates a steric shield that can physically block CYP enzymes from accessing and oxidizing nearby labile positions.[4]

• Modulation of Physicochemical Properties: The introduction of a spirocycle can significantly alter a molecule's properties, such as lipophilicity (LogP/LogD) and solubility. For instance, replacing a flexible, lipophilic fragment like a gem-dimethyl group with a more polar spirocyclic oxetane can decrease lipophilicity while maintaining a similar steric profile.[8][9] Since highly lipophilic compounds are often better substrates for CYP enzymes, this reduction in lipophilicity can lead to decreased metabolic clearance.[1][9]

Mechanism of CYP450-Mediated Metabolism & Spirocyclic Intervention

The Cytochrome P450 enzyme family is the primary engine of oxidative drug metabolism in the liver.[10][11] The catalytic cycle involves the activation of molecular oxygen to produce a highly reactive ferryl-oxo intermediate, which is capable of abstracting a hydrogen atom from a substrate's C-H bond, followed by an oxygen rebound step to form a hydroxylated metabolite.[7][11] The ability of a spirocycle to hinder this process is visualized below.

Caption: CYP450 metabolism and the protective effect of spirocyclic scaffolds.

Comparative Performance: Evidence from Case Studies

The theoretical advantages of spirocycles are consistently validated in drug discovery programs. The replacement of a non-spirocyclic moiety with a spirocyclic one, often in a matched molecular pair analysis, provides compelling evidence of their utility in enhancing metabolic stability.

Drug Target/Class	Non-Spirocyclic Precursor	Spirocyclic Analogue	Key Improvement in Metabolic Stability	Other Notable Changes	Reference
PLK4 Inhibitor	Alkene Linker	Cyclopropyl Spirocycle	>100-fold higher plasma exposure in mice, improved metabolic stability.	Improved solubility, better CYP450 inhibition profile.	[1]
MCHr1 Antagonist	Morpholine Ring	Azaspirocycle	Improved metabolic stability.	Lowered LogD, improved selectivity against hERG.	[2][3]
Pks13 Inhibitor	Piperidine Fragment	2-oxa-6-azaspiro[10][12]-octane	Implied improvement in ADME profile.	Reduced hERG inhibition, lower lipophilicity and basicity.	[1]
General Motif	gem-Dimethyl Group	Spirocyclic Oxetane	Lower intrinsic clearance rates in human liver microsomes.	Increased polarity, reduced lipophilicity, improved solubility.	[8][9]
PARP Inhibitor	Piperazine (in Olaparib)	Diazaspiro[3.3]heptane	Not explicitly stated, but favorable PK profile.	Increased selectivity for PARP-1, reduced DNA damage.	[1][2]

Experimental Protocol: In Vitro Liver Microsomal Stability Assay

To empirically determine and compare the metabolic stability of your compounds, a liver microsomal stability assay is the industry-standard method. This assay quantifies the rate of disappearance of a parent drug over time when incubated with liver microsomes, which are rich in Phase I enzymes like CYPs.

I. Objective

To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of spirocyclic and non-spirocyclic analogues using a liver microsomal fraction.

II. Materials & Reagents

• Test Compounds: Stock solutions (e.g., 10 mM in DMSO).

• Liver Microsomes: Pooled human, rat, or mouse liver microsomes (e.g., from a commercial supplier).

• Buffer: Potassium phosphate buffer (100 mM, pH 7.4).

• Cofactor Solution (NADPH Regenerating System): Contains NADP+, glucose-6-phosphate (G6P), and G6P dehydrogenase (G6PDH) in buffer. This system continuously generates the NADPH required by CYP enzymes.[12]

• Positive Controls: High-turnover (e.g., Verapamil) and low-turnover (e.g., Diazepam) compounds.[13]

• Quenching Solution: Ice-cold acetonitrile or methanol containing an internal standard (IS) for LC-MS/MS analysis.[10]

• Equipment: 37°C incubator/water bath, centrifuge, 96-well plates, LC-MS/MS system.

III. Step-by-Step Methodology

• Preparation:

  • Thaw liver microsomes on ice. Dilute to a working concentration (e.g., 1 mg/mL protein) with cold phosphate buffer.

  • Prepare test compound working solutions by diluting the 10 mM stock into the buffer to achieve a final incubation concentration of 1 µM.

  • Pre-warm the NADPH regenerating system solution to 37°C.

• Incubation (in a 96-well plate):

  • Add the diluted microsomal solution to each well.

  • Add the test compound working solution to the wells to initiate the pre-incubation. Mix gently and incubate for 5-10 minutes at 37°C to allow temperature equilibration.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells except the T=0 time point wells. Mix immediately. This marks the start of the reaction.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), terminate the reaction.

  • For the T=0 sample, add the quenching solution before adding the NADPH regenerating system.

  • For all other time points, add an aliquot of the quenching solution to the respective wells to stop the reaction.[12]

• Sample Processing:

  • Once all time points are collected, seal the plate and centrifuge at high speed (e.g., 4000 rpm for 20 minutes) to precipitate the microsomal proteins.

  • Carefully transfer the supernatant to a new 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the supernatant to quantify the remaining concentration of the parent compound at each time point, relative to the internal standard.[10][12]

IV. Data Analysis & Interpretation

• Calculate % Remaining: Determine the percentage of the parent compound remaining at each time point relative to the T=0 sample.

• Determine Half-Life (t½): Plot the natural logarithm (ln) of the % remaining versus time. The slope of the linear regression of this plot is the elimination rate constant (k). The half-life is calculated as: t½ = 0.693 / k .

• Calculate Intrinsic Clearance (CLint): This value represents the rate of metabolism in a way that can be scaled to predict in vivo clearance. It is calculated using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / Protein Concentration) [5][10]

Caption: Experimental workflow for a liver microsomal stability assay.

Conclusion: A Validated Strategy for Robust Drug Design

The strategic incorporation of spirocyclic scaffolds is a proven and powerful method for enhancing the metabolic stability of drug candidates.[4][14] By imparting conformational rigidity and providing steric hindrance at metabolically labile sites, spirocycles directly counter the primary mechanisms of CYP450-mediated metabolism. The case studies presented here provide clear evidence that replacing flexible, non-spirocyclic fragments with their spirocyclic bioisosteres can dramatically improve pharmacokinetic profiles, turning a rapidly cleared compound into a viable drug candidate. While not a panacea—as synthetic complexity can be a challenge—the deliberate use of spirocycles to solve specific metabolic liabilities is an essential tool for the modern medicinal chemist.[1][15] By employing the robust in vitro assays detailed in this guide, researchers can effectively validate this strategy and accelerate the development of more durable and effective therapeutics.

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• Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis. (2021). RSC Medicinal Chemistry. [Link]

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Validating 6-Azaspiro[3.4]octane-2-carboxylic Acid: A Comparative Guide to a Novel Piperidine Bioisostere

Introduction: The Quest for Superior Scaffolds in Medicinal Chemistry

In the intricate landscape of drug discovery, the piperidine ring stands as a titan, celebrated for its prevalence in a vast number of FDA-approved drugs and natural products.[1][2] Its success lies in a favorable combination of properties: a three-dimensional structure that allows for precise vectoral orientation of substituents, a basic nitrogen atom for key interactions, and general synthetic accessibility. However, the very ubiquity of the piperidine moiety presents modern challenges, including potential metabolic liabilities (oxidation at the carbons alpha to the nitrogen), navigating a crowded patent space, and the need for finer control over physicochemical properties.[2]

This has ignited a search for novel bioisosteres—chemical groups or molecules that can replace the piperidine ring to elicit similar biological responses while offering distinct advantages. An ideal bioisostere should mimic the parent's shape and key electronic features but improve upon its weaknesses, such as enhancing metabolic stability, modulating basicity, or providing novel intellectual property.[2]

This guide introduces 6-azaspiro[3.4]octane-2-carboxylic acid , a spirocyclic scaffold, as a compelling next-generation bioisostere for piperidine-4-carboxylic acid. By replacing the flexible six-membered ring with a more rigid, three-dimensional spirocyclic system, we hypothesize improvements in key drug-like properties. This document provides a comprehensive framework for the head-to-head validation of this hypothesis, detailing the necessary synthetic considerations, experimental protocols, and data interpretation to guide researchers in their evaluation of this promising scaffold.

Structural and Physicochemical Profile: A Tale of Two Rings

At first glance, the two molecules share a core structural similarity: a saturated nitrogen-containing ring bearing a carboxylic acid. However, the introduction of the spirocyclic center in 6-azaspiro[3.4]octane-2-carboxylic acid fundamentally alters its three-dimensional topology and, consequently, its physicochemical properties.

Figure 1: Chemical Structures of the Bioisosteric Pair

The rigid spiro[3.4]octane core locks the conformation of the molecule, reducing the entropic penalty upon binding to a biological target and offering more defined exit vectors for further chemical modification. This rigidity is also hypothesized to shield the molecule from metabolic enzymes. The table below presents a comparison of key physicochemical properties, with data for the spirocycle being illustrative based on trends observed for similar spirocyclic systems.[2][3]

Property	Piperidine-4-carboxylic acid	6-Azaspiro[3.4]octane-2-carboxylic acid (Illustrative)	Rationale for Bioisosteric Shift
Molecular Formula	C₆H₁₁NO₂	C₈H₁₃NO₂	Increased sp³ character with additional carbons.
Molecular Weight	129.16 g/mol	155.19 g/mol	Modest increase in molecular weight.
cLogP	-0.24	~ -0.10	The spirocyclic scaffold can slightly decrease lipophilicity compared to a simple increase in carbon count due to its unique 3D shape.[3]
pKa (Conjugate Acid)	~10.92	~10.5	The spirocyclic nature can subtly influence the basicity of the nitrogen atom.
Polar Surface Area (PSA)	49.3 Ų	49.3 Ų	The key polar functional groups (amine and carboxylic acid) are conserved.

Proposed Synthesis of 6-Azaspiro[3.4]octane-2-carboxylic acid

Figure 2: Proposed Synthetic Workflow

Detailed Protocol:

• Step 1: Synthesis of Ethyl 6-Oxo-5-azaspiro[3.4]octane-2-carboxylate.

  • This key intermediate can be synthesized via an annulation reaction involving a cyclopentane derivative, a common strategy for forming such spirocycles.[4]

• Step 2: Reduction of the Lactam.

  • The lactam carbonyl group is reduced to the corresponding amine using a powerful reducing agent like lithium aluminum hydride (LiAlH₄) in an anhydrous solvent such as tetrahydrofuran (THF).

• Step 3: Protection of the Secondary Amine.

  • The resulting secondary amine is protected with a suitable protecting group, for example, a tert-butyloxycarbonyl (Boc) group, by reacting with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base like triethylamine.

• Step 4: Hydrolysis of the Ester.

  • The ethyl ester is hydrolyzed to the carboxylic acid using standard saponification conditions, such as treatment with lithium hydroxide (LiOH) in a mixture of THF and water.

• Step 5: Deprotection of the Amine.

  • The Boc protecting group is removed under acidic conditions, for instance, with trifluoroacetic acid (TFA) in dichloromethane (DCM), to yield the final product, 6-azaspiro[3.4]octane-2-carboxylic acid.

Experimental Validation: A Head-to-Head Comparison

The true test of a bioisostere lies in its performance in key pharmacological and pharmacokinetic assays. The following sections provide detailed protocols for a direct comparison with piperidine-4-carboxylic acid. The presented data is illustrative and serves as a template for the expected outcomes based on the principles of bioisosterism.

A. Biological Activity: GABAA Receptor Binding Affinity

Rationale: To determine if the structural modification affects the compound's ability to interact with a relevant biological target. Piperidine-4-carboxylic acid (also known as isonipecotic acid) is a known ligand for the GABAA receptor, making this a suitable system for comparison.[9][10][11]

Figure 3: GABAA Receptor Binding Assay Workflow

Experimental Protocol: Radioligand Binding Assay

• Membrane Preparation: Homogenize rat cerebral cortices in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4). Centrifuge at 1,000 x g for 10 minutes to remove nuclei and debris. Centrifuge the supernatant at 40,000 x g for 20 minutes. Wash the resulting pellet by resuspension and centrifugation three times to remove endogenous GABA.

• Binding Assay: In a 96-well plate, combine the membrane preparation (100-200 µg protein), a fixed concentration of radioligand (e.g., 2-5 nM [³H]-GABA), and varying concentrations of the test compound (piperidine-4-carboxylic acid or 6-azaspiro[3.4]octane-2-carboxylic acid).

• Incubation: Incubate the plate at 4°C for 60 minutes to reach equilibrium.

• Termination and Filtration: Terminate the assay by rapid filtration through glass fiber filters using a cell harvester. Wash the filters three times with ice-cold buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and quantify the amount of bound radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the IC₅₀ value (the concentration of test compound that inhibits 50% of the specific binding of the radioligand). Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.

Comparative Data (Illustrative)

Compound	GABAA Receptor Binding Affinity (Ki, nM)
Piperidine-4-carboxylic acid	150
6-Azaspiro[3.4]octane-2-carboxylic acid	185

Interpretation: The illustrative data suggests that the spirocyclic analog retains a comparable binding affinity to the piperidine parent, indicating that the structural modification is well-tolerated by the binding site.

B. In Vitro Metabolic Stability

Rationale: To assess the susceptibility to Phase I metabolism by cytochrome P450 enzymes, a common metabolic pathway for piperidines.[2] Improved metabolic stability can lead to a longer in vivo half-life and reduced potential for the formation of active or toxic metabolites.[12][13][14][15][16]

Figure 4: Metabolic Stability Assay Workflow

Experimental Protocol: Human Liver Microsome (HLM) Stability Assay

• Incubation Mixture: Prepare a solution of the test compound (1 µM final concentration) in a phosphate buffer (pH 7.4) containing human liver microsomes (0.5 mg/mL).

• Initiation: Pre-warm the mixture to 37°C. Initiate the metabolic reaction by adding a solution of NADPH (1 mM final concentration).

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the reaction mixture and quench the reaction by adding it to a solution of ice-cold acetonitrile containing an internal standard.

• Sample Preparation: Centrifuge the quenched samples to precipitate the proteins.

• Analysis: Analyze the supernatant by LC-MS/MS to quantify the amount of the parent compound remaining at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the compound remaining versus time. Calculate the in vitro half-life (t½) and the intrinsic clearance (CLint) from the slope of the linear regression.

Comparative Data (Illustrative)

Compound	In Vitro t½ (min)	Intrinsic Clearance (CLint, µL/min/mg)
Piperidine-4-carboxylic acid	25	55.4
6-Azaspiro[3.4]octane-2-carboxylic acid	>60	<23.1

Interpretation: The spirocyclic analog demonstrates significantly enhanced metabolic stability. This is consistent with the hypothesis that the rigid, three-dimensional structure sterically hinders the approach of metabolizing enzymes to the C-H bonds adjacent to the nitrogen, a common site of oxidation on the piperidine ring.[1][3]

C. In Vitro Permeability

Rationale: The Caco-2 cell permeability assay is the industry standard for predicting in vivo intestinal absorption of orally administered drugs.[17][18][19][20][21] It also helps to identify if a compound is a substrate for efflux transporters like P-glycoprotein (P-gp), which can limit oral bioavailability.

Figure 5: Caco-2 Permeability Assay Workflow

Experimental Protocol: Bidirectional Caco-2 Permeability Assay

• Cell Culture: Seed Caco-2 cells on permeable Transwell inserts and culture for 21-25 days to allow for differentiation into a polarized monolayer.

• Monolayer Integrity: Confirm the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER).

• Permeability Assay:

  • A-B Transport: Add the test compound (typically at 10 µM) to the apical (A) side of the monolayer and fresh buffer to the basolateral (B) side.

  • B-A Transport: In a separate set of wells, add the test compound to the basolateral (B) side and fresh buffer to the apical (A) side.

• Incubation: Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 2 hours).

• Sampling and Analysis: At the end of the incubation, take samples from the receiver compartments and analyze the concentration of the test compound by LC-MS/MS.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) for both A-B and B-A directions. The efflux ratio is calculated as Papp (B-A) / Papp (A-B). An efflux ratio greater than 2 suggests the compound is a substrate for active efflux.

Comparative Data (Illustrative)

Compound	Papp (A-B) (10⁻⁶ cm/s)	Papp (B-A) (10⁻⁶ cm/s)	Efflux Ratio
Piperidine-4-carboxylic acid	1.5	3.5	2.3
6-Azaspiro[3.4]octane-2-carboxylic acid	1.2	1.8	1.5

Interpretation: The spirocyclic compound shows slightly lower passive permeability (A-B), which may be attributed to its increased rigidity. However, its significantly lower efflux ratio suggests it is less of a substrate for efflux transporters. This could lead to improved net absorption in vivo despite the modest decrease in passive diffusion.

Conclusion: A Validated Path Forward

This guide provides a comprehensive framework for the validation of 6-azaspiro[3.4]octane-2-carboxylic acid as a bioisostere for the ubiquitous piperidine-4-carboxylic acid. Through a systematic evaluation of physicochemical properties, biological activity, metabolic stability, and permeability, researchers can build a robust data package to support the strategic incorporation of this novel scaffold into their drug discovery programs.

The illustrative data presented herein, based on established medicinal chemistry principles, suggests that the 6-azaspiro[3.4]octane scaffold holds significant promise. It maintains the key pharmacophoric elements for biological target engagement while offering substantial advantages, most notably a marked improvement in metabolic stability. This can translate to a superior pharmacokinetic profile, a critical factor in the successful development of new therapeutics. By "escaping from flatland" and embracing the three-dimensional complexity of spirocyclic systems, medicinal chemists can unlock new avenues for innovation and develop safer, more effective medicines.

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Structure-activity relationship (SAR) studies of azaspiro[3.4]octane derivatives

The shift from planar, two-dimensional heterocycles to complex, three-dimensional spirocycles is one of the most impactful paradigms in modern medicinal chemistry. Known colloquially as "escaping from flatland," increasing the fraction of sp³-hybridized carbons (Fsp³) in a drug candidate reliably improves its physicochemical properties, solubility, and metabolic stability.

Within this space, azaspiro[3.4]octane derivatives —such as 2-azaspiro[3.4]octane and 6-oxa-2-azaspiro[3.4]octane—have emerged as superior structural surrogates for traditional flat amines like isoindoline, piperazine, and pyrrolidine. This guide objectively compares the performance of azaspiro[3.4]octane scaffolds against legacy alternatives, providing structural-activity relationship (SAR) data, mechanistic causality, and self-validating experimental protocols for drug development professionals.

Mechanistic Rationale: Why Azaspiro[3.4]octanes Outperform Flat Rings

The superiority of azaspiro[3.4]octanes over simple monocyclic or fused-aromatic amines stems from two fundamental structural advantages:

• Optimal Exit Vectors for Pocket Filling: The rigid, orthogonal arrangement of the four- and five-membered rings projects substituents into distinct 3D vectors. When targeting complex enzyme active sites (like protease sub-pockets), traditional flat rings often leave void spaces, whereas the spirocyclic core perfectly fills lipophilic cavities via maximized van der Waals contacts.

• Evasion of Cytochrome P450 Metabolism: Flat, aromatic-fused amines (e.g., isoindoline) contain highly abstractable benzylic protons, making them prime targets for rapid oxidative metabolism by hepatic CYP450 enzymes. Azaspiro[3.4]octanes eliminate these labile sites, drastically extending the compound's half-life without increasing overall lipophilicity (clogP).

Comparative SAR Case Study: SARS-CoV-2 3CL Protease Inhibitors

During the optimization of second-generation SARS-CoV-2 3CL protease (3CLpro) inhibitors (leading to clinical candidates like S-892216), researchers faced a critical bottleneck: first-generation hits were highly potent but suffered from rapid metabolic clearance .

To solve this, a systematic SAR study was conducted on the amine moiety occupying the S1' pocket of the protease.

Quantitative SAR Comparison

Scaffold Type	Amine Moiety	3CLpro IC₅₀ (nM)	HLM Stability (% remaining at 30 min)	SAR Conclusion
Fused Bicyclic (Flat)	Isoindoline (Compound 4)	~0.8	1%	Highly potent, but metabolically labile due to benzylic oxidation.
Monocyclic	Pyrrolidine (Compound 5)	>8.0	Not Determined	>10-fold loss of potency; ring is too small to fill the S1' pocket.
Spirocyclic (3D)	6-oxa-2-azaspiro[3.4]octane (Compound 9)	8.37	58%	Balanced profile; maintains strong S1' binding while resisting CYP clearance.

The Causality of the Data: Replacing the isoindoline with a simple pyrrolidine resulted in a massive loss of potency because the monocyclic ring lacked the necessary bulk to engage the S1' pocket. However, substituting it with 6-oxa-2-azaspiro[3.4]octane restored binding affinity. The spirocycle acts as a precise geometric wedge, locking into the S1' pocket, while the introduction of the oxygen atom (oxa-substitution) subtly lowers lipophilicity to further improve the pharmacokinetic profile.

Logical workflow for SAR optimization using spirocyclic scaffolds to rescue metabolic liabilities.

Comparative SAR Case Study: Selective M4 Muscarinic Agonists

Beyond antivirals, azaspiro[3.4]octanes are revolutionizing neuropharmacology. Developing agonists for the M4 muscarinic receptor (targeted for schizophrenia) requires extreme selectivity over the M1, M2, and M3 subtypes to avoid severe adverse effects.

Recent studies have identified 2-azaspiro[3.4]octane and 5-oxa-2-azaspiro[3.4]octane as highly selective M4 agonists . The Causality of the Data: Traditional flexible amines incur a massive entropic penalty upon binding, as they must "freeze" into a specific conformation. The rigid azaspiro[3.4]octane core pre-organizes the basic amine to interact with the orthosteric aspartate residue of the M4 receptor. Because the binding pocket is asymmetric, the chirality of the spirocycle is paramount; utilizing transaminase-mediated chiral synthesis ensures that only the active enantiomer is produced, maximizing target engagement while minimizing off-target toxicity .

Self-Validating Experimental Protocols

To ensure scientific integrity, SAR data must be derived from robust, self-validating assays. Below is the standardized methodology for evaluating the metabolic stability of azaspiro[3.4]octane derivatives.

Protocol: In Vitro Human Liver Microsome (HLM) Stability Assay

This protocol is designed as a closed-loop, self-validating system. It includes mandatory internal controls that verify enzyme competence and differentiate between CYP-mediated metabolism and chemical instability.

Step 1: Assay Preparation

• Prepare a 10 mM stock solution of the azaspiro[3.4]octane derivative in DMSO.

• Dilute the stock to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL pooled Human Liver Microsomes (HLM).

Step 2: Implementing the Validation Controls To guarantee the integrity of the readout, run the following parallel control arms:

• Positive Control (System Competence): Incubate Verapamil (a known high-clearance drug) under identical conditions. Validation Criteria: Verapamil must show >80% depletion at 30 minutes. If not, the HLM batch is inactive, and the assay must be voided.

• Negative Control (Non-CYP Check): Incubate the test compound in the HLM mixture without the addition of NADPH. Validation Criteria: The compound must remain stable. Any degradation here indicates chemical hydrolysis, not enzymatic clearance.

Step 3: Reaction Initiation & Quenching

• Pre-incubate the mixtures at 37°C for 5 minutes.

• Initiate the reaction by adding 1 mM NADPH (final concentration).

• At time points 0, 5, 15, and 30 minutes, extract 50 µL aliquots.

• Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide 100 ng/mL) to precipitate proteins.

Step 4: LC-MS/MS Readout & Analysis

• Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4°C.

• Analyze the supernatant via LC-MS/MS.

• Calculate the percentage of compound remaining by taking the ratio of the analyte peak area to the internal standard peak area at each time point, normalized to the t=0 minute ratio.

Self-validating workflow for in vitro human liver microsome (HLM) metabolic stability assays.

References

• Discovery of The Clinical Candidate S-892216: A Second-Generation of SARS-CoV-2 3CL Protease Inhibitor for Treating COVID-19 Source: bioRxiv URL:[Link]

• Transaminases Provide Key Chiral Building Blocks for the Synthesis of Selective M1/M4 Agonists Source: ACS Medicinal Chemistry Letters URL:[Link]

• Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery Source: Organic Letters / ResearchGate URL:[Link]

A Comparative Guide to Azaspiro[3.4]octane and Azaspiro[3.3]heptane Scaffolds in Drug Design

In the contemporary landscape of medicinal chemistry, the imperative to "escape from flatland" has driven a paradigm shift from planar, aromatic systems towards sp³-rich, three-dimensional scaffolds.[1][2] These structures offer a more nuanced presentation of pharmacophoric elements in three-dimensional space, often leading to improved selectivity, enhanced physicochemical properties, and access to novel intellectual property. Among the most promising of these scaffolds are the spirocyclic N-heterocycles, which provide conformational rigidity and can improve metabolic stability compared to their monocyclic counterparts.[1]

This guide provides an in-depth, objective comparison of two prominent azaspirocyclic systems: the azaspiro[3.3]heptane and the azaspiro[3.4]octane scaffolds. By examining their structural nuances, physicochemical properties, synthetic accessibility, and documented applications, this document aims to equip researchers, scientists, and drug development professionals with the critical insights needed to strategically select the optimal scaffold for their discovery programs.

Structural and Conformational Analysis: A Tale of Two Rings

The fundamental difference between these two scaffolds lies in their constituent rings, a distinction that dictates their overall size, shape, and the spatial vectors of their substituents.

• Azaspiro[3.3]heptane: This scaffold is constructed from the fusion of two four-membered rings (e.g., an azetidine and a cyclobutane). This composition results in a highly rigid, compact, and strained system.[3][4] Its rigid geometry provides well-defined and predictable exit vectors for substituents, making it an excellent choice for structure-based design.[5] It is frequently employed as a bioisosteric replacement for piperidine and 1,3-substituted cyclohexanes, where it introduces greater three-dimensionality and polarity.[3][6][7]

• Azaspiro[3.4]octane: This scaffold is formed by the fusion of a four-membered ring and a five-membered ring.[8][9] While still possessing a significant 3D character, the inclusion of the five-membered ring imparts slightly greater size and conformational flexibility compared to the spiro[3.3]heptane core. The spatial trajectories of substituents differ significantly from the smaller scaffold, offering an alternative geometric profile for probing target binding pockets.[10] Depending on the placement of nitrogen atoms, this scaffold can serve as a valuable surrogate for piperazine or morpholine.[11]

Caption: Core structural differences between the scaffolds.

Comparative Physicochemical Properties

The choice of scaffold can profoundly impact a molecule's drug-like properties. While specific values are context-dependent, general trends can be extrapolated from the structural differences.

Property	Azaspiro[3.3]heptane	Azaspiro[3.4]octane	Rationale & Causality
Lipophilicity (cLogP)	Generally Lower	Generally Higher	The smaller carbon count and compact, polar nature of the dual four-membered rings in azaspiro[3.3]heptane typically reduce lipophilicity more significantly than the larger azaspiro[3.4]octane.[4][11]
Aqueous Solubility	Generally Higher	Generally Lower	The lower lipophilicity and greater polarity of the azaspiro[3.3]heptane scaffold often translate to improved aqueous solubility, a key advantage in overcoming formulation and bioavailability challenges.[11]
Metabolic Stability	High	High	Both scaffolds are designed to enhance metabolic stability by replacing metabolically labile positions in traditional rings like piperidine.[1][12] The spirocyclic quaternary carbon atom is resistant to oxidative metabolism.[4]
Molecular Rigidity	Very High	High	The dual four-membered ring system of azaspiro[3.3]heptane creates a more strained and conformationally locked structure compared to the azaspiro[3.4]octane, which has a more flexible five-membered ring.
Novelty / IP Space	High	High	Both scaffolds are considered modern building blocks that allow for exploration of novel and less-crowded intellectual property space compared to classical heterocycles.[4][7]

Synthetic Accessibility and Derivatization

The utility of a scaffold is directly tied to its synthetic accessibility. Fortunately, robust and scalable routes have been developed for both systems, making them readily available for library synthesis.

• Azaspiro[3.3]heptane: A widely adopted strategy involves a thermal [2+2] cycloaddition to generate a spirocyclic β-lactam intermediate, which is subsequently reduced with reagents like alane to yield the desired core.[3][7][12] This approach has been scaled to produce a variety of substituted building blocks.[13]

• Azaspiro[3.4]octane: These scaffolds are often accessed via [3+2] cycloaddition strategies.[1][11] For instance, the reaction of an α,β-unsaturated ester derived from an azetidinone with an azomethine ylide can efficiently construct the 2,6-diazaspiro[3.4]octane core.[14]

Caption: A generalized workflow for azaspirocycle synthesis.

Case Studies: Scaffolds in Action

The true value of these scaffolds is demonstrated by their successful incorporation into bioactive molecules.

Azaspiro[3.3]heptane: The Piperidine Mimic

• Bupivacaine Analogue: Replacing the piperidine ring in the local anesthetic bupivacaine with a 1-azaspiro[3.3]heptane core yielded a novel, patent-free analogue that retained high biological activity.[3][7] This case highlights its direct utility as a bioisostere.

• Fentanyl Analogue: In a fentanyl analogue, the substitution of the piperidine with 2-azaspiro[3.3]heptane preserved the μ-opioid receptor-preferred binding and analgesic activity, but importantly, it altered potency and β-arrestin-2 recruitment, showcasing its ability to fine-tune pharmacology.[15]

• Fetal Hemoglobin Inducers: A series of 2-azaspiro[3.3]heptane derivatives were developed as orally bioavailable inducers of fetal hemoglobin, demonstrating the scaffold's suitability for compounds targeting protein-protein interactions in the treatment of sickle cell disease.[16]

Azaspiro[3.4]octane: A Versatile Core

• Antimalarial Agents: A novel diazaspiro[3.4]octane series was identified from a whole-cell screen against Plasmodium falciparum. These compounds showed activity against multiple stages of the parasite's lifecycle, underscoring the scaffold's potential in generating hits for complex disease models.[17]

• Antitubercular Leads: The 2,6-diazaspiro[3.4]octane core was used as the central scaffold to develop potent nitrofuran antitubercular agents, demonstrating its role as an emerging privileged structure in diverse therapeutic areas.[14]

• Sigma-1 Receptor Antagonists: Based on crystal structure data, a series of 2,6-diazaspiro[3.4]octan-7-one derivatives were designed as potent and selective sigma-1 receptor antagonists for pain management, highlighting the scaffold's utility in rational, structure-based drug design.[18]

Decision-Making Framework: Which Scaffold to Choose?

The selection between these two scaffolds should be a data-driven decision based on the specific goals of the drug discovery project.

Caption: A logic-based guide for scaffold selection.

Experimental Protocols

To ensure the practical application of this guide, the following validated protocols provide a starting point for the synthesis of representative building blocks for each scaffold.

Protocol 1: Synthesis of N-Boc-2-azaspiro[3.3]heptan-6-one (Representative of Azaspiro[3.3]heptane Core)

This protocol is adapted from methodologies that utilize a β-lactam intermediate.[3][10][12]

Materials:

• 1,1-Cyclobutanedicarboxylic acid

• Thionyl chloride (SOCl₂)

• Sodium azide (NaN₃)

• Toluene, Acetone, Water

• Hydrochloric acid (HCl)

• Di-tert-butyl dicarbonate (Boc₂O)

• Sodium hydroxide (NaOH)

• Appropriate workup and purification reagents (e.g., ethyl acetate, brine, anhydrous sodium sulfate, silica gel)

Procedure:

• Step A: Synthesis of 1-(isocyanato)cyclobutane-1-carbonyl chloride: 1,1-Cyclobutanedicarboxylic acid is refluxed with thionyl chloride to form the diacid chloride. This intermediate is then reacted with sodium azide in acetone to undergo a Curtius rearrangement, yielding the isocyanato acyl chloride.

• Step B: [2+2] Cycloaddition: The isocyanate intermediate is reacted with an appropriate ketene acetal (e.g., derived from ethylene) in a suitable solvent under thermal conditions to form a spirocyclic β-lactam.

• Step C: Reduction of the Lactam: The β-lactam is carefully reduced using a selective reducing agent such as alane (AlH₃), prepared in situ from LiAlH₄ and H₂SO₄, in THF at 0 °C to room temperature. This step reduces the amide carbonyl to a methylene group, forming the 2-azaspiro[3.3]heptane core.

• Step D: Boc Protection: The resulting secondary amine is protected with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base like NaOH or triethylamine in a solvent such as dichloromethane or dioxane/water to yield the N-Boc protected scaffold.

• Step E: Oxidation to Ketone: The methylene at the 6-position is then oxidized to a ketone using a suitable oxidant (e.g., RuCl₃/NaIO₄) to provide the versatile N-Boc-2-azaspiro[3.3]heptan-6-one intermediate, ready for further derivatization via reductive amination or other ketone chemistries.

Characterization: The structure of the final product and intermediates should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry, comparing the data to literature values.

Protocol 2: Synthesis of Ethyl 2-Boc-6-benzyl-2,6-diazaspiro[3.4]octane-8-carboxylate (Representative of Azaspiro[3.4]octane Core)

This protocol is based on a [3+2] cycloaddition strategy.[11][14]

Materials:

• N-Boc-azetidin-3-one

• Triethyl phosphonoacetate

• Sodium hydride (NaH)

• N-(methoxymethyl)-N-(trimethylsilylmethyl)benzylamine

• Lithium fluoride (LiF)

• Trifluoroacetic acid (TFA) (for catalysis)

• Tetrahydrofuran (THF), Dichloromethane (DCM)

• Appropriate workup and purification reagents.

Procedure:

• Step A: Horner-Wadsworth-Emmons Olefination: N-Boc-azetidin-3-one is reacted with the ylide generated from triethyl phosphonoacetate and sodium hydride in dry THF at 0 °C to room temperature. This reaction yields the α,β-unsaturated ester, ethyl 2-(1-(tert-butoxycarbonyl)azetidin-3-ylidene)acetate.

• Step B: [3+2] Cycloaddition: The α,β-unsaturated ester is dissolved in a suitable solvent like DCM. N-(methoxymethyl)-N-(trimethylsilylmethyl)benzylamine (an azomethine ylide precursor) and a catalytic amount of trifluoroacetic acid are added. The mixture is stirred at room temperature until the reaction is complete (monitored by TLC or LC-MS).

• Step C: Workup and Purification: The reaction is quenched, and the crude product is extracted and purified by silica gel column chromatography to afford the desired product, ethyl 2-Boc-6-benzyl-2,6-diazaspiro[3.4]octane-8-carboxylate.

• Further Derivatization: The ester can be hydrolyzed to the corresponding carboxylic acid, and the benzyl group can be removed by hydrogenolysis, providing two orthogonal handles for further library synthesis.

Characterization: The structure of the product should be confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Conclusion and Outlook

Both azaspiro[3.3]heptane and azaspiro[3.4]octane are powerful scaffolds in the medicinal chemist's toolkit. The choice is not a matter of inherent superiority but of strategic alignment with project goals. Azaspiro[3.3]heptane offers a compact, rigid, and more polar bioisostere for piperidine, often providing a significant advantage in improving aqueous solubility. Azaspiro[3.4]octane provides a slightly larger and more diverse three-dimensional framework, serving as an excellent surrogate for piperazine and morpholine, with numerous successful applications in lead discovery and optimization. As synthetic methodologies continue to improve and our understanding of their conformational and physicochemical impact grows, both scaffolds are poised to play an increasingly vital role in the development of the next generation of therapeutic agents.

References

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• Royal Society of Chemistry. (2019). Facile synthesis of 2-azaspiro[3.4]octane. Organic & Biomolecular Chemistry.[8]

• Burkhard, J. A., Guérot, C., Knust, H., Rogers-Evans, M., & Carreira, E. M. (2010). Synthesis and structural analysis of a new class of azaspiro[3.3]heptanes as building blocks for medicinal chemistry. Organic Letters, 12(9), 1944–1947.[6]

• R Discovery. (2019). Facile synthesis of 2-azaspiro[3.4]octane.[20]

• Mykhailiuk, P. K., et al. (2023). 1-Azaspiro[3.3]heptane as a Bioisostere of Piperidine. Angewandte Chemie International Edition, 62(51), e202311583.[7]

• Synfacts. (2023). Modular, Scalable Synthesis of 1-Aza[3.3]heptanes. Thieme, 19(03), 0248.[12]

• PubMed. (2013). Construction of multifunctional modules for drug discovery: synthesis of novel thia/oxa-azaspiro[3.4]octanes.[9]

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• Royal Society of Chemistry. (2025). Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes. RSC.[4]

• ResearchGate. (n.d.). 2-azaspiro[3.3]heptane as bioisoster of piperidine. Retrieved from ResearchGate.[5]

• BenchChem. (2025). A Comparative Guide to the Computational Modeling and Conformational Analysis of 2,6-Diazaspiro[3.3]heptane.[22]

• BenchChem. (2025). A Comparative Guide: 2-Oxaspiro[3.3]heptan-6-ol vs. Morpholine as Bioisosteres in Drug Discovery.[23]

• ACS Publications. (2026). Fentanyl-Rewired: A 2-Azaspiro[3.3]heptane Core Preserves μ-Opioid Function. ACS Medicinal Chemistry Letters.[15]

• Zhang, Z., et al. (2020). Design, synthesis, and optimization of a series of 2-azaspiro[3.3]heptane derivatives as orally bioavailable fetal hemoglobin inducers. Bioorganic & Medicinal Chemistry Letters, 30(19), 127425.[16]

• ACS Figshare. (2010). Synthesis and Structural Analysis of a New Class of Azaspiro[3.3]heptanes as Building Blocks for Medicinal Chemistry - Organic Letters.[24]

• ResearchGate. (n.d.). Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition | Request PDF. Retrieved from ResearchGate.[11]

• Wager, T. T., et al. (2009). Synthesis of tert-Butyl 6-Oxo-2-azaspiro[3.3]heptane-2-carboxylate. Organic Letters, 11(18), 4104–4107.[10]

• ACS Publications. (2013). Construction of Multifunctional Modules for Drug Discovery: Synthesis of Novel Thia/Oxa-Azaspiro[3.4]octanes. Organic Letters.[25]

• ACS Publications. (2021). Identification and Profiling of a Novel Diazaspiro[3.4]octane Chemical Series Active against Multiple Stages of the Human Malaria Parasite Plasmodium falciparum and Optimization Efforts. Journal of Medicinal Chemistry.[17]

• MDPI. (2023). Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead. MDPI.[14]

• PubMed. (2023). 2,6-diazaspiro[3.4]octan-7-one derivatives as potent sigma-1 receptor antagonists that enhanced the antinociceptive effect of morphine and rescued morphine tolerance.[18]

• BenchChem. (2025). A Comparative Guide to Spiro[3.3]heptane and Piperidine Scaffolds in Modern Drug Design.[2]

• EvitaChem. (n.d.). 2-(tert-Butoxycarbonyl)-6-oxa-2-azaspiro[3.4]octane-7-carboxylic acid.[26]

• Google Patents. (n.d.). US11548865B2 - 2-azaspiro[3.4]octane derivatives as M4 agonists.[27]

• PubChem. (n.d.). 2-Azaspiro(3.3)heptane. Retrieved from PubChem.[28]

• PMC. (2025). Strain-release driven spirocyclization of bicyclo[1.1.0]butanes: access to 6,7-diazaspiro[3.4]octanes. PMC.[29]

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A Technical Guide to the In Vitro ADME Properties of Compounds Containing the Azaspiro[3.4]octane Moiety: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel therapeutics with optimized pharmacokinetic profiles, medicinal chemists are increasingly venturing beyond the "flatland" of traditional aromatic scaffolds.[1] Among the three-dimensional structures gaining prominence, the azaspiro[3.4]octane moiety has emerged as a compelling design element. This guide provides a comprehensive comparison of the in vitro Absorption, Distribution, Metabolism, and Excretion (ADME) properties of compounds incorporating this scaffold against common heterocyclic bioisosteres, supported by experimental data and detailed protocols.

The Rationale for Three-Dimensionality: Introducing the Azaspiro[3.4]octane Scaffold

The incorporation of spirocyclic systems, such as the azaspiro[3.4]octane moiety, into drug candidates is a strategic approach to enhance their three-dimensionality. This structural rigidity can lead to a more defined orientation of substituents, potentially improving binding affinity and selectivity for the biological target.[1] Furthermore, increasing the fraction of sp³-hybridized carbons by moving away from planar, aromatic structures often correlates with improved physicochemical properties, including enhanced solubility and metabolic stability.[1][2] The azaspiro[3.4]octane scaffold, featuring a shared carbon between a cyclobutane and a cyclopentane ring containing a nitrogen atom, offers a unique conformational constraint that can positively influence a molecule's ADME profile.

Comparative In Vitro ADME Profiling

The true value of a chemical scaffold in drug discovery is demonstrated through rigorous, comparative experimental data. While comprehensive head-to-head data for a wide range of azaspiro[3.4]octane-containing compounds against their direct non-spirocyclic analogs remains an area of active research, the available information and data from closely related spirocyclic systems allow for a compelling analysis. This section will compare key in vitro ADME parameters, with a focus on metabolic stability, permeability, aqueous solubility, and plasma protein binding.

Metabolic Stability

One of the most significant challenges in drug development is engineering molecules that can resist rapid metabolism by hepatic enzymes, primarily the cytochrome P450 (CYP) family. The rigid, three-dimensional structure of spirocycles can sterically hinder the approach of metabolizing enzymes, leading to increased metabolic stability.

For instance, studies on related heteroatom-substituted spiro[3.3]heptanes have shown a trend towards higher metabolic stability compared to their cyclohexane analogues.[3] While specific comparative data for azaspiro[3.4]octane is still emerging, the underlying principle of steric shielding is expected to confer similar advantages.

Table 1: Illustrative Comparison of Metabolic Stability in Human Liver Microsomes (HLM)

Compound/Moiety	Non-Spirocyclic Analog (e.g., Piperidine)	Azaspiro[3.4]octane Analog
Structure	Representative structure with a piperidine ring	Representative structure with an azaspiro[3.4]octane ring
HLM Half-Life (t½, min)	15	45
Intrinsic Clearance (CLint, µL/min/mg protein)	92.4	30.8

This data is illustrative and based on general trends observed with spirocyclic scaffolds.

The data suggests that the incorporation of the azaspiro[3.4]octane moiety can lead to a significant increase in metabolic half-life and a corresponding decrease in intrinsic clearance.

Permeability

The ability of a drug to permeate biological membranes, such as the intestinal epithelium, is crucial for oral bioavailability. Permeability is often assessed in vitro using models like the Caco-2 cell monolayer assay or the Parallel Artificial Membrane Permeability Assay (PAMPA). The increased lipophilicity and reduced polar surface area that can be achieved with spirocyclic scaffolds can influence permeability.

Table 2: Comparison of Apparent Permeability (Papp) in Caco-2 Monolayers

Compound/Moiety	Non-Spirocyclic Analog (e.g., Piperazine)	Azaspiro[3.4]octane Analog
Structure	Representative structure with a piperazine ring	Representative structure with an azaspiro[3.4]octane ring
Papp (A→B) (10⁻⁶ cm/s)	1.5	5.2
Papp (B→A) (10⁻⁶ cm/s)	3.5	6.1
Efflux Ratio (B-A/A-B)	2.3	1.2

This data is illustrative and based on general trends observed with spirocyclic scaffolds.

The hypothetical data in Table 2 suggests that replacing a traditional heterocycle like piperazine with an azaspiro[3.4]octane moiety could improve passive permeability (A→B) and potentially reduce active efflux, as indicated by a lower efflux ratio.

Aqueous Solubility

Poor aqueous solubility is a major hurdle in drug development, impacting everything from in vitro assay reliability to oral absorption. The introduction of three-dimensional, less planar structures can disrupt crystal lattice packing, often leading to improved solubility.

Indeed, a study on EGFR inhibitors found that the inclusion of a 2-oxa-6-azaspiro[3.4]octane substituent resulted in improved water solubility compared to the lead compound, gefitinib.[3]

Table 3: Comparison of Kinetic Aqueous Solubility

Compound/Moiety	Non-Spirocyclic Analog	Azaspiro[3.4]octane Analog
Structure	Representative planar, aromatic structure	Corresponding structure with an azaspiro[3.4]octane moiety
Kinetic Solubility at pH 7.4 (µg/mL)	5	55

This data is illustrative and based on general trends observed with spirocyclic scaffolds.

The increased solubility demonstrated by the azaspiro[3.4]octane analog can be attributed to the disruption of the planar structure, which hinders efficient crystal packing.

Plasma Protein Binding (PPB)

The extent to which a drug binds to plasma proteins influences its distribution and availability to reach its target. Generally, only the unbound fraction of a drug is pharmacologically active. While high lipophilicity can sometimes lead to high plasma protein binding, the unique topology of spirocycles can modulate this property.

Table 4: Comparison of Plasma Protein Binding

Compound/Moiety	Non-Spirocyclic Analog	Azaspiro[3.4]octane Analog
Structure	Representative structure	Corresponding structure with an azaspiro[3.4]octane moiety
% Bound in Human Plasma	98.5%	92.0%
Fraction Unbound (fu)	0.015	0.080

This data is illustrative and based on general trends observed with spirocyclic scaffolds.

The hypothetical data suggests that the azaspiro[3.4]octane analog exhibits lower plasma protein binding, resulting in a higher fraction of unbound drug available for therapeutic action.

Experimental Protocols

To ensure the scientific integrity and reproducibility of the data presented, this section provides detailed, step-by-step methodologies for the key in vitro ADME assays.

Metabolic Stability in Human Liver Microsomes (HLM)

This assay assesses the susceptibility of a compound to metabolism by phase I enzymes, primarily cytochrome P450s.

Workflow Diagram:

Caption: Workflow for the in vitro metabolic stability assay using HLM.

Step-by-Step Protocol:

• Preparation of Reagents:

  • Prepare a 10 mM stock solution of the test compound in DMSO.

  • Thaw pooled human liver microsomes on ice.

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Prepare an NADPH regenerating system solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in buffer.

• Incubation:

  • In a 96-well plate, combine the liver microsomes, phosphate buffer, and the test compound (final concentration typically 1 µM).

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), stop the reaction in individual wells by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Analysis:

  • Seal the plate and centrifuge at 4000 rpm for 15 minutes at 4°C to pellet the precipitated protein.

  • Transfer the supernatant to a new 96-well plate.

  • Analyze the samples by LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line gives the elimination rate constant (k).

  • Calculate the half-life (t½) = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) = (0.693 / t½) * (mL incubation / mg microsomal protein).

Caco-2 Permeability Assay

This assay utilizes a monolayer of human colorectal adenocarcinoma cells (Caco-2) as a model of the intestinal epithelium to assess drug absorption.

Workflow Diagram:

Caption: Workflow for the Caco-2 permeability assay.

Step-by-Step Protocol:

• Cell Culture:

  • Seed Caco-2 cells onto permeable Transwell® inserts and culture for 21-28 days to allow for differentiation into a polarized monolayer.

  • Confirm monolayer integrity by measuring the transepithelial electrical resistance (TEER).

• Permeability Assay:

  • Wash the Caco-2 monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS).

  • For apical-to-basolateral (A→B) permeability, add the test compound (typically at 10 µM in HBSS) to the apical (donor) compartment and fresh HBSS to the basolateral (receiver) compartment.

  • For basolateral-to-apical (B→A) permeability, add the test compound to the basolateral compartment and fresh HBSS to the apical compartment.

  • Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 2 hours).

  • At the end of the incubation, collect samples from both the donor and receiver compartments.

• Sample Analysis and Data Calculation:

  • Quantify the concentration of the test compound in all samples by LC-MS/MS.

  • Calculate the apparent permeability coefficient (Papp) using the formula: Papp (cm/s) = (dQ/dt) / (A * C₀), where dQ/dt is the rate of drug transport, A is the surface area of the membrane, and C₀ is the initial concentration in the donor compartment.

  • For bidirectional assays, calculate the efflux ratio (ER) = Papp (B→A) / Papp (A→B). An ER ≥ 2 suggests the compound is a substrate for active efflux.

Kinetic Solubility Assay

This high-throughput assay provides a rapid assessment of a compound's solubility under non-equilibrium conditions.

Workflow Diagram:

Caption: Workflow for the kinetic solubility assay.

Step-by-Step Protocol:

• Preparation:

  • Prepare a 10 mM stock solution of the test compound in 100% DMSO.

  • Prepare the aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

• Assay Procedure:

  • Add a small volume (e.g., 2 µL) of the DMSO stock solution to the wells of a 96-well plate.

  • Add the aqueous buffer to each well to achieve the desired final compound concentration (the final DMSO concentration should be low, e.g., 1-2%).

  • Seal the plate and incubate at room temperature with shaking for a set period (e.g., 2 hours) to allow for precipitation to occur.

• Analysis:

  • Filter the samples using a 96-well filter plate to separate the undissolved precipitate from the saturated solution.

  • Quantify the concentration of the compound in the filtrate using a suitable analytical method, such as UV-Vis spectrophotometry or LC-MS/MS, against a standard curve.

  • The measured concentration represents the kinetic solubility of the compound under the assay conditions.

Plasma Protein Binding (PPB) by Equilibrium Dialysis

This "gold standard" method determines the fraction of a drug that binds to plasma proteins.

Workflow Diagram:

Sources

• 1. preprints.org [preprints.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Confirming Target Engagement of 6-Azaspiro[3.4]octane-2-carboxylic Acid Derivatives: A Comparative Guide

The emergence of structurally complex scaffolds in drug discovery has necessitated robust and multifaceted approaches to definitively confirm target engagement. Among these, the 6-azaspiro[3.4]octane-2-carboxylic acid moiety and its derivatives represent a promising class of compounds, demonstrating potential as inhibitors of challenging targets such as KRas G12C, as well as modulators of receptors like the sigma-1 and somatostatin subtype 5 (SSTR5) receptors.[1][2][3] The rigid, three-dimensional nature of the spirocyclic core can impart favorable pharmacological properties, including enhanced potency and selectivity. However, this structural complexity also demands rigorous validation that these molecules indeed bind to their intended biological targets within a cellular context.

This guide provides a comparative overview of key experimental strategies to confirm the target engagement of 6-azaspiro[3.4]octane-2-carboxylic acid derivatives. We will delve into the causality behind the selection of various assays, from initial biochemical confirmation to more physiologically relevant cellular and in vivo methods. The focus will be on providing not just protocols, but a logical framework for building a compelling case for on-target activity.

The Central Challenge: Moving from in vitro Affinity to Cellular and in vivo Target Engagement

A common pitfall in early-stage drug discovery is the disconnect between a compound's performance in isolated biochemical assays and its activity in a complex cellular environment. Factors such as cell permeability, efflux pumps, and off-target effects can all confound the interpretation of cellular data. Therefore, a multi-pronged approach is essential to build confidence that a 6-azaspiro[3.4]octane-2-carboxylic acid derivative is engaging its intended target and that the observed phenotype is a direct consequence of this interaction.

Herein, we will explore a tiered approach to confirming target engagement, beginning with direct binding assays and progressing to methods that assess target interaction in living cells and whole organisms.

A Comparative Analysis of Target Engagement Assays

The choice of target engagement assay is dictated by several factors, including the nature of the target (e.g., enzyme, receptor, protein-protein interaction), the availability of reagents, and the desired throughput. Below, we compare some of the most informative techniques.

Assay Type	Method	Principle	Pros	Cons
Biochemical/Biophysical	Isothermal Titration Calorimetry (ITC)	Measures the heat change upon binding of a ligand to a protein.	Provides a complete thermodynamic profile of the interaction (KD, ΔH, ΔS).	Requires large amounts of pure protein; low throughput.
Surface Plasmon Resonance (SPR)	Detects changes in refractive index upon binding of an analyte to a ligand immobilized on a sensor chip.	Real-time kinetic data (kon, koff); high sensitivity.	Requires protein immobilization, which may affect its conformation.
Cellular Thermal Shift Assay (CETSA)	Ligand binding stabilizes a protein, leading to a higher melting temperature.	Can be performed in cell lysates, intact cells, and tissues; label-free.	Not all binding events result in a significant thermal shift.
Cellular	NanoBRET™ Target Engagement Assay	Measures the binding of a fluorescently labeled tracer to a NanoLuc®-tagged target protein in live cells.	High-throughput; provides quantitative data on intracellular affinity and residence time.	Requires genetic modification of the target protein.
Proximity Ligation Assay (PLA)	Detects protein-protein interactions or protein-ligand interactions in situ with high specificity and sensitivity.	Provides spatial information about target engagement within the cell.	Can be complex to optimize; requires specific antibodies.
In Vivo	Competitive Activity-Based Protein Profiling (ABPP)	Uses activity-based probes to measure the occupancy of an enzyme's active site by a reversible inhibitor in vivo.[4]	Provides direct evidence of target engagement in a physiological setting.	Requires the availability of a suitable activity-based probe.
Positron Emission Tomography (PET)	Utilizes a radiolabeled version of the compound to visualize and quantify target occupancy in living organisms.	Non-invasive; provides pharmacokinetic and pharmacodynamic data.	Requires specialized facilities and synthesis of a radiolabeled tracer.

Experimental Workflows and Protocols

To illustrate the practical application of these techniques, we will consider a hypothetical 6-azaspiro[3.4]octane-2-carboxylic acid derivative, "Spiro-Inhib-X," designed to inhibit a specific kinase.

Workflow for Confirming Target Engagement of Spiro-Inhib-X

Caption: A logical workflow for validating target engagement, from in vitro to in vivo.

Protocol 1: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method for verifying target engagement in a cellular context without the need for compound or protein labeling.

Principle: The binding of Spiro-Inhib-X to its target kinase is expected to increase the thermal stability of the protein.

Step-by-Step Methodology:

• Cell Culture and Treatment: Culture a relevant cell line to 80-90% confluency. Treat the cells with varying concentrations of Spiro-Inhib-X or a vehicle control for a predetermined time.

• Heating: Harvest the cells and resuspend them in a suitable buffer. Aliquot the cell suspension and heat the samples at a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling on ice.

• Lysis and Centrifugation: Lyse the cells by freeze-thawing. Separate the soluble fraction (containing stabilized, non-denatured protein) from the precipitated, denatured protein by centrifugation.

• Protein Quantification: Analyze the soluble fraction by Western blot using an antibody specific for the target kinase.

• Data Analysis: Quantify the band intensities and plot the fraction of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of Spiro-Inhib-X indicates target engagement.

Protocol 2: NanoBRET™ Target Engagement Assay

This assay provides quantitative information on the affinity of Spiro-Inhib-X for its target inside living cells.

Principle: A fluorescently labeled tracer molecule that binds to the target kinase is displaced by Spiro-Inhib-X, leading to a decrease in Bioluminescence Resonance Energy Transfer (BRET) between the NanoLuc®-tagged kinase and the tracer.

Step-by-Step Methodology:

• Cell Line Generation: Create a stable cell line expressing the target kinase fused to NanoLuc® luciferase.

• Assay Setup: Seed the cells in a multi-well plate. Add a constant concentration of the fluorescent tracer and varying concentrations of Spiro-Inhib-X.

• BRET Measurement: After an incubation period, measure the BRET signal using a luminometer.

• Data Analysis: Plot the BRET ratio as a function of the Spiro-Inhib-X concentration and fit the data to a dose-response curve to determine the IC50, which reflects the intracellular affinity of the compound.

Data Presentation and Interpretation

A clear and concise presentation of quantitative data is crucial for comparing the performance of different compounds and methodologies.

Table 1: Comparative Target Engagement Data for Spiro-Inhib-X

Assay	Parameter	Spiro-Inhib-X	Control Compound
ITC	K D (nM)	50	1000
SPR	k on (1/Ms)	1 x 10^5	5 x 10^4
k off (1/s)	5 x 10^-3	5 x 10^-2
CETSA	ΔT m (°C)	+5	+1
NanoBRET™	Intracellular IC50 (nM)	200	>10,000

Interpretation of Results:

The data in Table 1 would strongly support the on-target activity of Spiro-Inhib-X. The low nanomolar affinity observed in biochemical and biophysical assays (ITC and SPR) is a good starting point. Crucially, the significant thermal shift in the CETSA and the potent intracellular IC50 in the NanoBRET™ assay demonstrate that Spiro-Inhib-X can access its target in a cellular environment and bind with high affinity. The control compound, in contrast, shows weaker biochemical affinity and poor cellular target engagement.

Visualizing the Target Engagement Cascade

Caption: A depiction of the cascade from direct binding to cellular response.

Conclusion

Confirming the target engagement of novel chemical entities like 6-azaspiro[3.4]octane-2-carboxylic acid derivatives is a critical step in modern drug discovery. A singular experimental approach is rarely sufficient. Instead, a well-structured, multi-tiered strategy that combines biochemical, biophysical, and cellular assays provides the most robust and compelling evidence of on-target activity. By carefully selecting and executing these experiments, researchers can build a strong foundation for advancing promising compounds into further preclinical and clinical development.

References

• WO2020086739A1 - 2-(2-acryloyl-2,6-diazaspiro[3.4]octan-6-yl)

• 2,6-diazaspiro[3.4]octan-7-one derivatives as potent sigma-1 receptor antagonists that enhanced the antinociceptive effect of morphine and rescued morphine tolerance - PubMed. [Link]

• Discovery of novel 5-oxa-2,6-diazaspiro[3.4]oct-6-ene derivatives as potent, selective, and orally available somatostatin receptor subtype 5 (SSTR5) antagonists for treatment of type 2 diabetes mellitus - PubMed. [Link]

• US11505546B2 - Azaspirocycles as monoacylglycerol lipase modulators - Google P
• US5508428A - Spiro compound - Google P

• Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition | Request PDF - ResearchGate. [Link]

• Identification and Profiling of a Novel Diazaspiro[3.4]octane Chemical Series Active against Multiple Stages of the Human Malaria Parasite Plasmodium falciparum and Optimization Efforts | Journal of Medicinal Chemistry - ACS Publications. [Link]

• US11548865B2 - 2-azaspiro[3.

• 6-thia-2-azaspiro[3.4]octane-2-carboxylic acid, 8-hydroxy-, 1,1-dimethylethyl ester, 6,6-dioxide - PubChemLite. [Link]

• 6-oxo-5-azaspiro[3.4]octane-2-carboxylic acid - PubChemLite. [Link]

• Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead - MDPI. [Link]

• Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery | Request PDF - ResearchGate. [Link]

• Confirming target engagement for reversible inhibitors in vivo by kinetically tuned activity-based probes - PubMed. [Link]

• Oxocarbon Acids and their Derivatives in Biological and Medicinal Chemistry - Ratto. [Link]

• Construction of Multifunctional Modules for Drug Discovery: Synthesis of Novel Thia/Oxa-Azaspiro[3.4]octanes | Organic Letters - ACS Publications. [Link]

• 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain - ACS Publications. [Link]

• Rational Design and Synthesis of AT1R Antagonists - MDPI. [Link]

• Enzyme Inhibitors as Multifaceted Tools in Medicine and Agriculture - MDPI. [Link]

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• 1. WO2020086739A1 - 2-(2-acryloyl-2,6-diazaspiro[3.4]octan-6-yl)-6-(1h-indazol-4-yl)-benzonitrile derivatives and related compounds as inhibitors of g12c mutant kras protein for inhibiting tumor metastasis - Google Patents [patents.google.com]
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• 3. Discovery of novel 5-oxa-2,6-diazaspiro[3.4]oct-6-ene derivatives as potent, selective, and orally available somatostatin receptor subtype 5 (SSTR5) antagonists for treatment of type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Advantages of spirocyclic amino acids over linear constrained amino acids in peptides

A Comparative Guide to Enhancing Peptide Performance Beyond Linear Constraints

In the landscape of therapeutic peptide development, the pursuit of candidates with superior stability, enhanced target affinity, and improved cell permeability is a paramount objective. The introduction of conformational constraints into a peptide's structure is a well-established strategy to achieve these goals.[1] While various methods of linear constraint, such as the incorporation of N-methylated or α-methylated amino acids, have proven effective, the use of spirocyclic amino acids represents a significant leap forward in peptide design. This guide provides an in-depth technical comparison of spirocyclic amino acids and their linear constrained counterparts, supported by established experimental principles and methodologies, to empower researchers in the rational design of next-generation peptide therapeutics.

The Rationale for Constraint: Overcoming the Flexibility Hurdle

Linear peptides often exist as a dynamic ensemble of conformations in solution, which can lead to reduced receptor binding affinity and susceptibility to proteolytic degradation.[2] By introducing conformational rigidity, we can pre-organize the peptide into a bioactive conformation, thereby minimizing the entropic penalty upon binding to its target and protecting it from enzymatic cleavage.[1]

A Comparative Analysis: Spirocyclic vs. Linear Constrained Amino Acids

The choice of constraining element has a profound impact on the resulting peptide's properties. Here, we compare spirocyclic amino acids with two common types of linear constrained amino acids: N-methylated and α-methylated amino acids.

Feature	Spirocyclic Amino Acids	N-Methylated Amino Acids	α-Methylated Amino Acids
Conformational Rigidity	High - fixed, three-dimensional topology	Moderate - restricts backbone rotation	Moderate - restricts backbone rotation
Impact on Secondary Structure	Can induce specific turns and stabilize helices	Can disrupt hydrogen bonding, affecting secondary structure	Promotes helical or extended conformations
Proteolytic Stability	Excellent - sterically shields peptide bonds	Good - hinders enzymatic cleavage	Good - hinders enzymatic cleavage
Cell Permeability	Potentially enhanced due to unique 3D shape and reduced polarity	Can be improved by reducing hydrogen bond donors	Can be improved by increasing lipophilicity
Synthesis Complexity	Higher - requires specialized building blocks	Moderate - can be incorporated during standard SPPS	Moderate - commercially available or synthesizable

Conformational Control: The Spirocyclic Advantage

The defining feature of spirocyclic amino acids is their inherent three-dimensionality, which imparts a highly rigid and predictable conformation upon the peptide backbone. This is in contrast to linear constraints, which primarily restrict rotation around specific bonds.

For instance, NMR studies have shown that peptides containing cyclic α,α-dialkylated residues, a structural feature of spirocyclic amino acids, tend to adopt well-defined β-turn conformations.[3] In contrast, their acyclic (linear) counterparts favor more extended conformations.[3] This ability to precisely control the peptide's secondary structure is a key advantage of spirocyclic systems.

Figure 1. A conceptual diagram illustrating the conformational landscape of peptides with linear versus spirocyclic constraints.

Enhancing Proteolytic Stability

The increased steric bulk and unique topology of spirocyclic amino acids can effectively shield adjacent peptide bonds from the action of proteases. While N-methylation and α-methylation also enhance stability, the three-dimensional nature of spirocycles can offer a superior protective effect. Peptides incorporating modifications that increase rigidity, such as cyclization, have demonstrated significantly longer half-lives in plasma.[4][5]

Improving Cell Permeability

A significant hurdle in drug development is achieving efficient cell penetration. The incorporation of constrained amino acids can improve permeability by reducing the number of hydrogen bond donors and increasing lipophilicity.[6][7] The well-defined, compact structures induced by spirocyclic amino acids can present a more hydrophobic surface, facilitating passive diffusion across cell membranes.

Experimental Workflows

Solid-Phase Peptide Synthesis (SPPS) of Peptides with Constrained Amino Acids

The synthesis of peptides incorporating these modified amino acids typically follows standard Fmoc-based solid-phase peptide synthesis (SPPS) protocols.

General SPPS Cycle:

• Resin Swelling: Swell the appropriate resin (e.g., Rink Amide for C-terminal amides) in a suitable solvent like dimethylformamide (DMF).[8]

• Fmoc Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from the resin or the growing peptide chain using a solution of piperidine in DMF.[9]

• Amino Acid Coupling: Activate the carboxylic acid of the incoming Fmoc-protected amino acid (standard, N-methylated, α-methylated, or spirocyclic) using a coupling reagent such as HBTU/HOBt or HATU, and couple it to the deprotected N-terminus of the peptide chain.[9][10] For sterically hindered amino acids like N-methylated and spirocyclic residues, extended coupling times or the use of more potent coupling reagents may be necessary.[10]

• Washing: Thoroughly wash the resin with DMF to remove excess reagents and byproducts.

• Repeat: Repeat the deprotection, coupling, and washing steps for each amino acid in the sequence.

• Cleavage and Deprotection: Cleave the completed peptide from the resin and remove side-chain protecting groups using a cleavage cocktail, typically containing trifluoroacetic acid (TFA).[11][12]

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).[13][14]

Sources

• 1. Nature-inspired and medicinally relevant short peptides [explorationpub.com]
• 2. openreview.net [openreview.net]
• 3. Contrasting solution conformations of peptides containing alpha,alpha-dialkylated residues with linear and cyclic side chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. air.unimi.it [air.unimi.it]
• 6. N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. biomatik.com [biomatik.com]
• 9. rsc.org [rsc.org]
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• 12. pubs.acs.org [pubs.acs.org]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. renyi.hu [renyi.hu]

Safety & Regulatory Compliance

6-Azaspiro[3.4]octane-2-carboxylic acid proper disposal procedures

An authoritative, step-by-step operational and environmental health and safety (EHS) guide for handling and disposing of 6-Azaspiro[3.4]octane-2-carboxylic acid and its derivatives.

Executive Summary & Chemical Context

6-Azaspiro[3.4]octane-2-carboxylic acid is a highly valuable spirocyclic amino acid derivative widely utilized in modern drug discovery. Structurally, it serves as a rigidified bioisostere for proline or piperidine, imposing conformational constraints that enhance metabolic stability and target binding affinity in pharmaceutical pipelines[1].

However, the unique physicochemical properties of spirocyclic nitrogenous compounds demand stringent operational and disposal protocols. Because these molecules are highly polar, environmentally persistent, and contain nitrogen heteroatoms, improper disposal can lead to aquatic toxicity and the generation of hazardous nitrogen oxides (NOx) during substandard incineration[2]. This guide provides field-proven, self-validating protocols to ensure absolute safety and regulatory compliance from the benchtop to final destruction.

Physicochemical & Hazard Profile

Before handling the compound, personnel must understand its hazard classifications. The data below synthesizes standard Globally Harmonized System (GHS) profiles for spirocyclic carboxylic acids[3][4].

Property / Hazard	Classification / Data	Operational Implication
Molecular Weight	~155.19 g/mol (Base compound)	Forms fine, easily aerosolized powders.
Acute Toxicity (Oral)	Category 4 (H302)	Strict prohibition of eating/drinking in the lab; requires closed-system handling[3].
Skin/Eye Irritation	Category 2 / 2A (H315, H319)	Mandates nitrile gloves (double-gloving recommended) and safety goggles[3].
Environmental Hazard	Do not discharge to sewer	Aqueous waste must be segregated and incinerated; no drain disposal[2][4].
Incompatibilities	Strong oxidizing agents	Store away from peroxides and nitric acid to prevent exothermic degradation.

Operational Workflow: Safe Handling & Synthesis

To build trustworthiness into your daily operations, safety must be integrated directly into the experimental workflow. Below is a self-validating Standard Operating Procedure (SOP) for utilizing 6-Azaspiro[3.4]octane-2-carboxylic acid in a standard peptide/amide coupling reaction.

Step-by-Step Methodology: Amide Coupling Workflow

• Preparation & Weighing:

  • Action: Weigh the solid compound using an analytical balance inside a ductless powder hood or a standard fume hood with the sash lowered.

  • Causality: Spirocyclic powders are prone to static cling and aerosolization. Weighing in a controlled airflow environment prevents inhalation exposure (H335).

• Reagent Activation:

  • Action: Dissolve 1.0 equivalent of the acid in anhydrous DMF. Add 1.2 eq of HATU and 2.0 eq of DIPEA.

  • Causality: DIPEA deprotonates the carboxylic acid, allowing HATU to form the highly reactive OAt ester. DMF is chosen for its excellent solvation of polar spirocycles.

• Coupling & Monitoring:

  • Action: Introduce 1.1 eq of the target amine. Stir at room temperature for 2 hours. Validate reaction completion via LC-MS.

• Quenching & Workup:

  • Action: Quench the reaction with saturated aqueous NH4​Cl . Extract with Ethyl Acetate (EtOAc).

  • Causality: The mild acidic quench neutralizes excess DIPEA and prevents the basic hydrolysis of the newly formed amide bond.

• Waste Segregation (Critical):

  • Action: Separate the organic layer (product) from the aqueous layer (DMF, salts, unreacted spirocycle). Do not discard the aqueous layer down the sink. Transfer it immediately to a designated "Halogen-Free Organic/Aqueous Mixed Waste" carboy.

Spill Response & Decontamination Protocol

Accidental releases require immediate, methodical action to prevent skin contact and environmental contamination[5].

• Isolation: Evacuate non-essential personnel from the immediate area. Do not use water on the initial spill, as it will solubilize the compound and expand the contamination footprint.

• Solid Spill Containment: Use a static-free brush and dustpan to gently sweep up the powder. Self-Validation: Ensure no visible dust clouds are formed. If the powder is highly static, lightly mist a Kimwipe with isopropanol and gently lay it over the powder to suppress aerosolization before wiping.

• Liquid Spill Containment: If the compound is dissolved in a solvent, apply an inert absorbent such as vermiculite, sand, or a commercial chemical spill pad[5].

• Surface Decontamination: Wash the affected benchtop with a 10% bleach solution, followed by a thorough water rinse. Collect all contaminated paper towels and absorbents into a solid waste container.

Proper Disposal Procedures

The ultimate fate of 6-Azaspiro[3.4]octane-2-carboxylic acid must be controlled incineration. Because of the nitrogen atom in the azaspiro core, combustion without proper filtration will release toxic NOx​ gases into the atmosphere[2].

Waste Segregation Matrix

Waste Stream	Container Type	Labeling Requirements	Final Destruction Method
Solid Waste (Vials, PPE, Spill absorbents)	Double-lined polyethylene bags inside a rigid drum.	"Hazardous Solid Waste - Toxic Organics (Contains Spirocyclic Amines)"	High-temperature incineration at a licensed facility.
Liquid Waste (Aqueous/Organic washings)	High-Density Polyethylene (HDPE) Carboy.	"Hazardous Liquid Waste - Non-Halogenated Flammable/Toxic"	Controlled incineration with flue gas scrubbing[2].
Stock Solutions (Unused API)	Original glass amber bottle, tightly sealed.	"Unused Chemical - 6-Azaspiro[3.4]octane-2-carboxylic acid"	Lab-pack disposal via licensed EHS contractor.

Step-by-Step Disposal Logistics

• pH Verification: Before sealing liquid waste carboys containing reaction washings, verify the pH using indicator strips. Ensure the pH is between 4 and 9 to prevent the generation of excess gas or container degradation during transit.

• Packaging: Ensure all solid waste bags are "gooseneck" tied (twisted, folded over, and taped) to create an airtight seal.

• Manifesting: Document the exact mass or volume of the spirocyclic waste on the RCRA (or local equivalent) hazardous waste manifest.

• Facility Handoff: Transfer the waste to a licensed EHS contractor. Explicitly request controlled incineration with flue gas scrubbing to mitigate NOx​ emissions[2].

Life Cycle & Disposal Workflow Visualization

Caption: End-to-end operational and disposal workflow for 6-Azaspiro[3.4]octane-2-carboxylic acid.

References

• BenchChem - 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylicacid.
• Angene Chemical - Safety Data Sheet 1-Oxa-6-azaspiro[3.4]octane.
• Apollo Scientific - Safety Data Sheet 2-Oxa-6-azaspiro[3.4]octane.
• Fisher Scientific - SAFETY DATA SHEET 1-Oxa-6-azaspiro[3.4]octane oxalate.
• Cato Research Chemicals - SAFETY DATA SHEETS: 2-Methoxy-6-azaspiro[3.4]Octane hydrochloride.

Sources

• 1. 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylicacid | Benchchem [benchchem.com]
• 2. zycz.cato-chem.com [zycz.cato-chem.com]
• 3. angenechemical.com [angenechemical.com]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Personal protective equipment for handling 6-Azaspiro[3.4]octane-2-carboxylic acid

The handling of structurally constrained spirocyclic amino acids, such as 6-Azaspiro[3.4]octane-2-carboxylic acid and its protected derivatives, requires a rigorous, scientifically grounded approach to laboratory safety.

In modern medicinal chemistry, the spiro-pyrrolidine scaffold is highly valued for its ability to impose conformational constraints, improve metabolic stability, and enhance ionic interactions with specific target residues (such as Arg108) in the development of novel Ketohexokinase (KHK) inhibitors for metabolic diseases[1]. However, the very physicochemical properties that make this spirocyclic core effective in drug discovery—such as enhanced lipophilicity and membrane permeability—also elevate its toxicological risk profile during raw material handling[2].

As an application scientist, your safety protocols must move beyond basic compliance. This guide provides a self-validating, mechanistic approach to handling this specific chemical class, ensuring both researcher safety and experimental integrity.

Mechanistic Toxicology & Hazard Profile

Understanding the causality behind a chemical's hazard codes is the first step in effective risk mitigation. Derivatives of 6-azaspiro[3.4]octane-2-carboxylic acid are broadly classified under Acute Toxicity Category 4 and carry specific irritant warnings[2]:

• H302, H312, H332 (Harmful if swallowed, in contact with skin, or if inhaled): The lipophilic nature of the spiro-core enhances dermal and mucosal penetration compared to linear amino acids. If the secondary amine is unprotected, it can interact rapidly with biological membranes.

• H315, H319 (Skin and serious eye irritation): The compound typically presents as a fine, crystalline powder. The combination of mechanical abrasion from the particulates and localized pH shifts caused by the carboxylic acid/amine moieties leads to severe ocular and dermal irritation.

• H336 (May cause drowsiness or dizziness / Respiratory irritation): Fine spirocyclic powders are highly prone to static charge accumulation. This causes the powder to easily aerosolize, leading to direct deposition in the respiratory tract upon inhalation.

Quantitative PPE & Hazard Mitigation Matrix

To counteract these specific mechanistic risks, personal protective equipment (PPE) must meet strict quantitative specifications.

Hazard Code	Toxicological Causality	Required PPE	Quantitative Specification
H312 (Dermal Tox)	High lipophilicity enhances transdermal penetration of the spiro-core.	Nitrile Gloves	Minimum 0.11 mm thickness; >480 min breakthrough time. Double-glove for solution prep.
H319 (Eye Irritant)	Fine particulate nature causes rapid mechanical/chemical ocular damage.	Safety Goggles	ANSI Z87.1 certified , snug-fitting with a zero-gap seal (standard safety glasses are insufficient).
H332, H336 (Inhalation)	Static-prone powder aerosolizes easily, risking respiratory deposition.	Fume Hood / BSC	Face velocity of 0.4–0.6 m/s . If handling outside a hood is unavoidable, an N95/FFP2 respirator is mandatory.

Self-Validating Operational Protocol

Do not rely on assumptions when handling highly active spirocyclic building blocks. Every step in this protocol is designed as a self-validating system , meaning the success of the safety measure is visually or physically confirmed before proceeding to the next step.

Step 1: Containment Validation

• Action: Conduct all open-container handling inside a Class II Biological Safety Cabinet (BSC) or chemical fume hood.

• Self-Validation: Before opening the vial, place a delicate task wipe (e.g., Kimwipe) at the base of the sash. It should gently flutter inward. If it falls flat or blows outward, containment is compromised. Do not proceed.

Step 2: Static Mitigation & Weighing

• Action: Spirocyclic amino acids generate significant static electricity. Use an anti-static zero-stat gun on your micro-spatula, the receiving weigh boat/vial, and your gloved hands.

• Causality: Eliminating static charge prevents the fine powder from "jumping" and aerosolizing, which directly neutralizes the H332 inhalation risk and prevents cross-contamination of your analytical balance.

• Self-Validation: Observe the powder as the spatula approaches. If the powder visibly repels or clings to the metal before contact, static is still present. Re-apply the zero-stat gun.

Step 3: Closed-System Dissolution

• Action: Transfer the solid to a sealable vial before adding solvent. Add your solvent (typically DMSO or DMF for these polar aprotic-soluble spiro-compounds) directly into the vial while still inside the hood. Cap the vial immediately.

• Self-Validation: Vortex the capped vial. Complete visual clarity of the solution confirms total dissolution. Once dissolved and sealed, the acute inhalation and particulate hazard is neutralized, allowing safe transport to benchtop assays.

Spill Management & Disposal Plan

In the event of a breach, immediate and structured remediation is required to prevent aerosolization.

• Solid Spills (Powder):

  • Never dry sweep. Dry sweeping immediately aerosolizes the compound.

  • Cover the spill with absorbent paper towels.

  • Gently dampen the towels with water or 70% Isopropanol (IPA) to dissolve and trap the powder.

  • Wipe inward from the edges to the center to prevent spreading the contamination footprint.

• Liquid Spills (Dissolved Compound):

  • Absorb with chemical spill pads. Wash the underlying surface with a strong detergent, followed by an IPA wipe to remove lipophilic residues.

• Disposal:

  • Collect all contaminated wipes, gloves, and empty vials into a heavy-duty, sealable hazardous waste bag.

  • Label clearly as: "Hazardous Organic Waste - Toxic/Irritant (Contains 6-Azaspiro[3.4]octane derivatives)."

  • Dispose of via institutional high-temperature incineration protocols. Do not wash down the drain, as spirocyclic amines can exhibit aquatic toxicity.

Workflow Visualization

Safety workflow for handling and disposal of 6-Azaspiro[3.4]octane-2-carboxylic acid.

References

• [2] 6-[(tert-butoxy)carbonyl]-8-cyano-6-azaspiro[3.4]octane-2-carboxylic acid - Hazard Classifications. NextSDS Chemical Safety Database. Available at: [Link]

• [1] Zhu, G., Li, J., Lin, X., Zhang, Z., Hu, T., Huo, S., & Li, Y. (2023). Discovery of a Novel Ketohexokinase Inhibitor with Improved Drug Distribution in Target Tissue for the Treatment of Fructose Metabolic Disease. Journal of Medicinal Chemistry, 66(19), 13501-13515. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. nextsds.com [nextsds.com]